Bruceine E

Core Science & Biosynthesis

Bruceine E: Molecular Architecture, Isolation Methodologies, and Pharmacological Mechanisms

An In-Depth Technical Whitepaper for Drug Development Professionals

Executive Summary

Bruceine E is a highly oxygenated quassinoid—a class of tetracyclic triterpene derivatives—primarily isolated from the seeds of Brucea javanica (L.) Merr. Historically recognized in traditional medicine, modern pharmacological research has repositioned Bruceine E as a high-value small molecule candidate for metabolic disorders and oncology. As a Senior Application Scientist, I have structured this guide to bridge the gap between structural chemistry and translational pharmacology, providing a self-validating framework for the extraction, isolation, and mechanistic study of Bruceine E.

Physicochemical Properties & Structural Biology

The structural architecture of Bruceine E dictates both its extraction behavior and its biological target affinity. The molecule features a rigid quassinoid skeleton heavily decorated with hydroxyl groups, making it moderately polar. This dense oxygenation is the causal factor behind its high solubility in dimethyl sulfoxide (DMSO) and its specific partitioning behavior during liquid-liquid extraction.

Table 1: Physicochemical Profile of Bruceine E 1

Parameter	Value / Description
Molecular Weight	412.43 g/mol
Molecular Formula	C₂₀H₂₈O₉
CAS Registry Number	21586-90-3
PubChem CID	122785
Compound Class	Quassinoid (Tetracyclic Triterpenoid)
Solubility	Highly soluble in DMSO (~145 mg/mL / 351.57 mM)

Upstream Processing: Extraction and Isolation Protocol

In my experience overseeing natural product isolation workflows, the critical failure point in quassinoid purification is inadequate defatting. Brucea javanica seeds contain abundant fatty acids (Brucea javanica oil). If these lipophilic constituents are not rigorously removed, they will inevitably co-elute, suppress ionization in mass spectrometry, and foul preparative HPLC columns.

To prevent this, the following protocol is designed as a self-validating system , incorporating analytical checkpoints to ensure high-purity yields 2.

Step-by-Step Methodology

• Biomass Preparation & Defatting: Mill air-dried B. javanica seeds into a fine powder. Soak the biomass in petroleum ether (3 × 5 L per kg) for 24 hours at room temperature.

  • Causality: Petroleum ether selectively strips non-polar lipids and oils without extracting the more polar, oxygenated quassinoids.

• Primary Extraction: Extract the defatted biomass with 95% ethanol under reflux for 3 hours (repeated 3 times).

  • Causality: The high temperature and polar protic nature of ethanol effectively solubilize the quassinoid skeletons from the plant matrix.

• Liquid-Liquid Partitioning: Evaporate the ethanol under vacuum. Suspend the resulting viscous concentrate in distilled water and partition sequentially with petroleum ether, ethyl acetate (EtOAc), and n-butanol.

  • Causality: Bruceine E preferentially partitions into the EtOAc fraction due to its moderate polarity.

• Self-Validation Checkpoint (Analytical LC-MS): Before proceeding, subject an aliquot of the EtOAc fraction to LC-MS. The presence of a dominant [M+H]⁺ ion peak at m/z 413.18 serves as the go/no-go decision point for preparative scaling.

• Chromatographic Isolation: Subject the validated EtOAc fraction to silica gel column chromatography, eluting with a chloroform-methanol gradient. Purify the Bruceine E-rich fractions using preparative HPLC to achieve >98% purity.

Fig 1: Stepwise extraction and isolation workflow for Bruceine E from B. javanica seeds.

Pharmacological Mechanisms & Signaling Pathways

Bruceine E has demonstrated potent efficacy in metabolic regulation and oncology. Understanding the causality of these effects requires mapping its interactions with intracellular signaling cascades.

Attenuation of Hepatic Steatosis (NASH)

Nonalcoholic steatohepatitis (NASH) is characterized by lipid accumulation and severe lobular inflammation. Bruceine E acts as a therapeutic modulator by upregulating the PI3K/AKT signaling pathway 3.

• Mechanistic Causality: The activation of PI3K leads to the phosphorylation of AKT. Activated AKT subsequently suppresses the nuclear translocation and activity of NF-κB. Because NF-κB is a master regulator of pro-inflammatory cytokines, its inhibition directly resolves hepatocellular ballooning and lobular inflammation, thereby delaying the progression of NASH to hepatocellular carcinoma.

Fig 2: Bruceine E modulates the PI3K/AKT/NF-κB signaling pathway to attenuate NASH.

Hypoglycemic and Cytotoxic Efficacy

Beyond liver metabolism, Bruceine E acts as an insulin secretagogue and an inhibitor of α-glucosidase and glycogen phosphorylase α (GP-α), dramatically improving carbohydrate metabolism in diabetic models 4. Furthermore, it exhibits targeted cytotoxicity against specific cancer cell lines.

Table 2: Pharmacological Efficacy Metrics of Bruceine E

Disease Model / Target	Biological Effect	Quantitative Metric / Efficacy
STZ-induced Diabetes (In vivo)	Blood glucose reduction	87.99 ± 2.91% reduction
HCT-8 Ileocecal Cancer (In vitro)	Cytotoxicity	IC₅₀: 1.3 – 6.7 μmol/L
Hepatic Steatosis (NASH)	PI3K/AKT activation	Reversal of insulin resistance & steatosis

Conclusion

Bruceine E represents a structurally complex, highly bioactive quassinoid with profound implications for metabolic disease and oncology drug development. By employing rigorous, lipid-depleting extraction protocols and utilizing self-validating LC-MS checkpoints, researchers can consistently isolate high-purity Bruceine E. Its ability to act as a multi-target modulator—specifically via the PI3K/AKT/NF-κB axis—positions it as a vital compound for future preclinical investigations.

References

• Compound: BRUCEINE E (CHEMBL2037038) . ChEMBL - EMBL-EBI.[Link]

• Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway . Journal of Pharmacy and Pharmacology | Oxford Academic.[Link]

• Bioactive Quassinoids from the Seeds of Brucea javanica . Journal of Natural Products - ACS Publications.[Link]

• Major Constituents From Brucea javanica and Their Pharmacological Actions . Frontiers in Pharmacology.[Link]

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• 4. Frontiers | Major Constituents From Brucea javanica and Their Pharmacological Actions [frontiersin.org]

Unveiling the In Vitro Anti-Inflammatory Properties of Bruceine E: Mechanistic Insights and Experimental Workflows

Executive Summary

Bruceine E is a highly bioactive quassinoid isolated from the seeds of Brucea javanica (L.) Merr., a botanical species extensively documented in traditional medicine for treating dysentery, malaria, and inflammatory conditions[1]. While historically recognized for its hypoglycemic effects and utility in metabolic disease modeling[2], recent pharmacological evaluations have pivoted toward its potent anti-inflammatory properties. This technical guide systematically dissects the in vitro anti-inflammatory mechanisms of Bruceine E, focusing on its modulation of the PI3K/AKT/NF-κB signaling axis, and provides validated experimental protocols for researchers investigating quassinoid-derived therapeutics.

Mechanistic Grounding: The PI3K/AKT/NF-κB Axis

Inflammation is a highly orchestrated biological response, often driven by the activation of pattern recognition receptors such as Toll-like Receptor 4 (TLR4) by lipopolysaccharides (LPS). Upon activation, a downstream signaling cascade is initiated, heavily involving the Phosphoinositide 3-kinase (PI3K) and Protein Kinase B (AKT) pathways.

Bruceine E exerts its anti-inflammatory effects by directly modulating this exact pathway. Recent studies demonstrate that Bruceine E suppresses the expression of pro-inflammatory genes and proteins by inhibiting the nuclear translocation of NF-κB p65[3]. By preventing NF-κB from entering the nucleus, Bruceine E effectively halts the transcription of downstream pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and inducible Nitric Oxide Synthase (iNOS). Furthermore, structurally related quassinoids like Brusatol have been shown to modulate Nrf2-mediated oxidative stress alongside NF-κB suppression, highlighting a multi-target anti-inflammatory capability within this compound class[4].

Bruceine E modulation of the PI3K/AKT/NF-κB inflammatory signaling pathway.

Self-Validating In Vitro Experimental Workflows

To rigorously evaluate the anti-inflammatory efficacy of Bruceine E, researchers must employ robust, self-validating in vitro models. The murine macrophage cell line RAW 264.7 is the gold standard for these assays due to its high sensitivity to LPS and highly reproducible expression of inflammatory mediators[5].

Step-by-step in vitro workflow for assessing anti-inflammatory properties.

Protocol 1: Cell Culture and LPS-Induced Inflammation Model

Causality & Logic: Pre-treating cells with Bruceine E prior to LPS stimulation allows researchers to isolate the compound's prophylactic inhibition of signaling cascades (e.g., preventing IκBα degradation) rather than merely observing post-inflammatory cytotoxic effects.

• Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5×104 cells/well in DMEM supplemented with 10% FBS.

• Stabilization: Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cellular adherence and stabilization.

• Pre-treatment: Replace the media and pre-treat the cells with varying concentrations of Bruceine E (e.g., 5, 10, 20, 40 µM) for 2 hours.

• Stimulation: Induce inflammation by adding LPS (Escherichia coli O111:B4) to a final concentration of 1 µg/mL. Incubate for an additional 24 hours.

Protocol 2: Quantification of Nitric Oxide (NO) via Griess Assay

Causality & Logic: Nitric Oxide (NO) is a highly reactive and transient free radical. The Griess assay indirectly measures NO by quantifying nitrite ( NO2−​ ), its stable, non-volatile breakdown product. This provides a reliable, self-validating proxy for iNOS enzymatic activity[5].

• Collection: Collect 50 µL of the cell culture supernatant from Protocol 1.

• Reagent A: Transfer to a fresh 96-well plate and add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid). Incubate for 10 minutes in the dark.

• Reagent B: Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water). Incubate for 10 minutes.

• Quantification: Measure the absorbance at 540 nm using a microplate reader. Calculate nitrite concentrations using a standard curve generated from sodium nitrite.

Protocol 3: Protein Expression Analysis via Western Blotting

Causality & Logic: While ELISAs quantify secreted cytokines, Western blotting is mandatory to prove the intracellular mechanism—specifically, the phosphorylation status of AKT and the cytosolic vs. nuclear fraction of NF-κB p65.

• Lysis: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving p-AKT and p-IκBα).

• Fractionation: Separate cytoplasmic and nuclear fractions using a commercial nuclear extraction kit to independently verify the inhibition of NF-κB p65 translocation.

• Electrophoresis: Resolve 30 µg of protein via SDS-PAGE and transfer to a PVDF membrane.

• Probing: Probe with primary antibodies against p-PI3K, p-AKT, NF-κB p65, and iNOS. Critical Control Step: Use GAPDH as a cytosolic loading control and Lamin B1 as a nuclear loading control to validate the purity of the fractions.

Quantitative Data Synthesis

The pharmacological potency of Bruceine E and structurally related quassinoids from Brucea javanica is characterized by their ability to inhibit inflammatory mediators without inducing significant cytotoxicity[4]. The table below synthesizes comparative quantitative data across various in vitro and in vivo models.

Compound	Target / Assay	Model System	Observed Effect / IC50	Source
Bruceine E	PI3K/AKT/NF-κB	In Vitro / In Vivo (HFD Rats)	Suppressed inflammatory gene/protein expression; alleviated steatosis.	[3]
Bruceine A	NO Generation	RAW 264.7 (LPS-stimulated)	IC50 = 27.2 µM	[5]
Brujavanoid E	NF-κB p65 Translocation	RAW 264.7 (LPS-stimulated)	Suppressed pro-inflammatory mediators.	[5]
Brusatol	NF-κB / Nrf2	RAW 264.7 (LPS-stimulated)	Reduced inflammatory cytokines.	[4]

Translational Perspectives

The in vitro data surrounding Bruceine E provides a compelling foundation for its translational potential. By effectively dampening the PI3K/AKT/NF-κB axis, Bruceine E not only curtails acute inflammatory responses but also demonstrates profound efficacy in chronic, inflammation-driven metabolic disorders. For instance, in models of nonalcoholic steatohepatitis (NASH), Bruceine E significantly attenuates hepatic steatosis and lobular inflammation, directly mirroring its in vitro anti-inflammatory profile[6]. Furthermore, its ability to act as an α-glucosidase inhibitor highlights its dual utility in managing type 2 diabetes and associated systemic inflammation[1]. Future drug development efforts should focus on optimizing the bioavailability of Bruceine E and conducting rigorous pharmacokinetic profiling to transition this potent quassinoid from the bench to clinical trials.

References

• Source: oup.
• Source: nih.
• Source: frontiersin.
• Title: Metabolic Disease - MedchemExpress.
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• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Biosynthesis of Bruceine E in Brucea javanica: A Roadmap for Discovery and Elucidation

Abstract

Bruceine E, a C20 quassinoid natural product isolated from the medicinal plant Brucea javanica (L.) Merr., has garnered significant interest for its diverse pharmacological activities. As with many complex plant-derived secondary metabolites, the complete biosynthetic pathway of Bruceine E remains to be fully elucidated. This technical guide provides a comprehensive overview of the current understanding of Bruceine E biosynthesis, grounded in the broader context of terpenoid and quassinoid metabolism. It is designed to serve as a roadmap for researchers, scientists, and drug development professionals, offering not only a synthesis of existing knowledge but also detailed, field-proven methodologies for the discovery and characterization of the novel enzymatic steps in this pathway. By integrating transcriptomic, metabolomic, and biochemical approaches, this guide aims to empower researchers to unravel the intricate enzymatic cascade that leads to the formation of this potent bioactive molecule, thereby paving the way for its potential biotechnological production and therapeutic development.

Introduction: The Significance of Brucea javanica and the Quassinoid Bruceine E

Brucea javanica (L.) Merr., a member of the Simaroubaceae family, has a long history of use in traditional medicine across Southeast Asia for treating a variety of ailments, including cancer, malaria, and inflammation.[1] The therapeutic potential of this plant is largely attributed to its rich content of quassinoids, a class of highly oxygenated and structurally complex triterpenoids.[1][2] Among these, Bruceine E stands out for its notable biological activities.

Quassinoids are characterized by their degraded triterpene skeletons, often possessing C18, C19, C20, C22, or C25 frameworks.[1][2] The biosynthesis of these intricate molecules is a testament to the remarkable catalytic machinery evolved by plants. Understanding the enzymatic steps that construct the Bruceine E scaffold is not only of fundamental scientific interest but also holds immense potential for synthetic biology approaches to produce this and other valuable quassinoids in heterologous systems. This would provide a sustainable and scalable alternative to their extraction from plant sources.

This guide will first outline the putative biosynthetic pathway of Bruceine E, starting from the universal terpenoid precursors. Subsequently, it will provide detailed, actionable protocols for the key experimental strategies required to identify and characterize the enzymes responsible for the later, currently unknown, steps in this pathway.

The Putative Biosynthetic Pathway of Bruceine E: From Isoprene Units to a Complex Quassinoid

The biosynthesis of Bruceine E, like all terpenoids, begins with the assembly of five-carbon isoprene units. This early stage of the pathway is well-established and occurs through two distinct routes within the plant cell: the mevalonate (MVA) pathway in the cytosol and the methylerythritol 4-phosphate (MEP) pathway in the plastids.

The Early Steps: Formation of the Triterpenoid Precursor

The initial stages of terpenoid biosynthesis are universal in higher plants and are summarized in the following table:

Pathway Stage	Key Intermediates	Key Enzymes	Cellular Location
Isoprene Unit Synthesis	Isopentenyl pyrophosphate (IPP), Dimethylallyl pyrophosphate (DMAPP)	Enzymes of the MVA and MEP pathways	Cytosol (MVA), Plastids (MEP)
Prenyl Diphosphate Elongation	Geranyl pyrophosphate (GPP), Farnesyl pyrophosphate (FPP)	Prenyltransferases (e.g., FPPS)	Cytosol/Plastids
Squalene Synthesis	Squalene	Squalene synthase (SQS)	Endoplasmic Reticulum
Squalene Epoxidation	2,3-Oxidosqualene	Squalene epoxidase (SQE)	Endoplasmic Reticulum

The convergence of these early steps on the central precursor, 2,3-oxidosqualene, marks the entry point into the vast and diverse world of triterpenoid biosynthesis.[3]

The Branch Point: From 2,3-Oxidosqualene to the Protolimonoid Scaffold

The cyclization of 2,3-oxidosqualene is a critical branch point that determines the foundational skeleton of the resulting triterpenoid. For quassinoids, it is hypothesized that the pathway proceeds through a protolimonoid intermediate. Recent research in Ailanthus altissima, another member of the Simaroubaceae family, has shed light on these initial committed steps.[4][5][6] It is highly probable that a similar enzymatic cascade operates in Brucea javanica.

The proposed initial steps are:

• Cyclization: An oxidosqualene cyclase (OSC) catalyzes the cyclization of 2,3-oxidosqualene to form a tirucallane-type triterpenoid scaffold.

• Oxidation: A series of oxidative modifications are then introduced by cytochrome P450 monooxygenases (CYPs) . Specifically, research suggests the involvement of a CYP71CD and a CYP71BQ family member.[4][5]

• Formation of Melianol: These initial enzymatic transformations lead to the formation of the protolimonoid melianol .[4][6][7]

The following diagram illustrates this early part of the proposed pathway:

Early steps of the putative Bruceine E biosynthetic pathway.

The Uncharted Territory: Conversion of Melianol to Bruceine E

The transformation of melianol into the highly modified C20 quassinoid skeleton of Bruceine E represents the major knowledge gap in the pathway. This process is believed to involve a series of extensive oxidative modifications, including ring cleavage, lactone formation, and the introduction of multiple hydroxyl and other functional groups.[2][8] The enzymes catalyzing these intricate reactions are yet to be identified but are likely to include:

• Additional Cytochrome P450s: These enzymes are well-known for their role in the functionalization of terpenoid scaffolds.

• Dehydrogenases: Involved in the formation of carbonyl groups and double bonds.

• Baeyer-Villiger Monooxygenases (BVMOs): Potentially responsible for the formation of the characteristic lactone ring.

• Methyltransferases and Acyltransferases: For the addition of methyl and acetyl groups, respectively.

The following diagram presents a hypothetical framework for the later stages of the pathway:

Hypothetical later stages of Bruceine E biosynthesis.

The elucidation of these steps requires a multi-pronged approach, combining modern 'omics' techniques with classical biochemical methods. The following sections provide detailed protocols for such an endeavor.

Experimental Strategies for Pathway Elucidation

The following protocols are designed to be adaptable for the study of biosynthetic pathways in non-model organisms like Brucea javanica.

Transcriptome Analysis for Candidate Gene Discovery

The cornerstone of modern biosynthetic pathway elucidation is the identification of candidate genes through transcriptome analysis. By comparing the transcriptomes of tissues with high and low levels of Bruceine E, we can identify co-expressed genes that are likely involved in its biosynthesis.

Protocol 3.1: Transcriptome Sequencing and Analysis of Brucea javanica

• Plant Material Collection:

  • Collect various tissues from B. javanica (e.g., leaves, stems, roots, flowers, and fruits at different developmental stages).

  • Immediately freeze the collected tissues in liquid nitrogen and store at -80°C until RNA extraction.

• RNA Extraction and Quality Control:

  • Extract total RNA from each tissue sample using a plant RNA extraction kit with modifications for high levels of secondary metabolites (e.g., inclusion of PVP in the extraction buffer).

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer) to ensure high-quality RNA (RIN > 7).

• Library Preparation and Sequencing:

  • Prepare RNA-seq libraries from the high-quality RNA samples using a commercial kit (e.g., Illumina TruSeq RNA Library Prep Kit).

  • Perform high-throughput sequencing on an Illumina platform (e.g., NovaSeq) to generate a sufficient number of reads (e.g., >20 million reads per sample).

• Bioinformatic Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Trimming: Trim low-quality bases and adapter sequences using tools like Trimmomatic.

  • De novo Assembly: Since a reference genome for B. javanica may not be available, perform a de novo transcriptome assembly using software such as Trinity or SOAPdenovo-Trans.[9][10]

  • Functional Annotation: Annotate the assembled transcripts by performing BLAST searches against public databases (e.g., NCBI non-redundant protein database, Swiss-Prot, and KEGG).

  • Differential Gene Expression Analysis: Align the reads from each sample back to the assembled transcriptome and quantify the expression levels of each transcript. Use tools like DESeq2 or edgeR to identify differentially expressed genes between tissues with high and low Bruceine E content.

  • Co-expression Network Analysis: Use tools like WGCNA to identify modules of co-expressed genes, which are likely to be functionally related. Candidate genes for Bruceine E biosynthesis are expected to be found in modules that are highly correlated with the accumulation of Bruceine E.

The following diagram outlines the workflow for transcriptome analysis:

Workflow for transcriptome analysis in B. javanica.

Metabolite Profiling for Pathway Intermediate Detection

Metabolomic analysis, particularly using liquid chromatography-mass spectrometry (LC-MS), is crucial for identifying known and putative intermediates in the biosynthetic pathway.

Protocol 3.2: LC-MS/MS Analysis of Quassinoids in B. javanica

• Sample Preparation:

  • Grind frozen plant tissues to a fine powder in liquid nitrogen.

  • Extract the metabolites with a suitable solvent, such as methanol or a mixture of methanol and water, often with the addition of a small amount of formic acid to improve ionization.[11]

  • Vortex the mixture thoroughly and sonicate to ensure complete extraction.

  • Centrifuge the extract to pellet the debris and collect the supernatant.

  • Filter the supernatant through a 0.22 µm filter before LC-MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Use a C18 reversed-phase column for the separation of quassinoids. A gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is typically effective.

  • Mass Spectrometry: Employ a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument) with an electrospray ionization (ESI) source operating in positive ion mode.

  • Data Acquisition: For targeted analysis of known quassinoids like Bruceine E, use Multiple Reaction Monitoring (MRM) mode for high sensitivity and specificity. The MRM transitions for Bruceine E are typically m/z 395.2 → 377.2.[11] For untargeted analysis to discover new intermediates, use a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method.

• Data Analysis:

  • Process the raw LC-MS data using the instrument's software or third-party software like XCMS or MZmine.

  • Identify known quassinoids by comparing their retention times and mass spectra with authentic standards.

  • For putative intermediates, analyze their fragmentation patterns to infer their structures.

Functional Characterization of Candidate Enzymes

Once candidate genes are identified through transcriptomics, their functions must be validated through heterologous expression and in vitro or in vivo enzyme assays.

Protocol 3.3: Heterologous Expression and Functional Characterization of a Candidate Cytochrome P450

• Gene Cloning and Vector Construction:

  • Amplify the full-length coding sequence of the candidate P450 gene from B. javanica cDNA.

  • Clone the amplified gene into a suitable yeast expression vector (e.g., pYES-DEST52) that allows for galactose-inducible expression.

• Yeast Transformation and Expression:

  • Transform the expression vector into a suitable Saccharomyces cerevisiae strain (e.g., WAT11) that co-expresses a cytochrome P450 reductase (CPR) to provide the necessary reducing equivalents.

  • Grow the transformed yeast cells in a selective medium and induce protein expression by adding galactose.

• In Vivo Enzyme Assay:

  • Feed the induced yeast culture with the putative substrate (e.g., melianol or a later-stage intermediate).

  • After a suitable incubation period, extract the metabolites from the yeast culture and analyze them by LC-MS/MS to detect the formation of the expected product.

• In Vitro Enzyme Assay (using microsomes):

  • Harvest the induced yeast cells and prepare microsomes, which contain the membrane-bound P450 and CPR.

  • Set up an in vitro reaction containing the microsomes, the putative substrate, and a source of NADPH.

  • After incubation, quench the reaction and extract the products for LC-MS/MS analysis.

The following table summarizes the key components of an in vitro P450 enzyme assay:

Component	Purpose	Typical Concentration
Microsomal fraction	Source of P450 and CPR	50-200 µg protein
Putative Substrate	The molecule to be modified	10-100 µM
NADPH	Reducing equivalent	1-2 mM
Buffer (e.g., Potassium Phosphate)	Maintain optimal pH	50-100 mM, pH 7.4
Total Volume	50-200 µL

Concluding Remarks and Future Directions

The elucidation of the complete biosynthetic pathway of Bruceine E in Brucea javanica is a challenging but achievable goal. The integrated approach outlined in this guide, combining transcriptomics, metabolomics, and biochemical characterization, provides a robust framework for discovering the missing enzymatic steps. The identification of the full suite of enzymes will not only deepen our understanding of the evolution of chemical diversity in plants but will also provide the molecular tools necessary for the heterologous production of Bruceine E and other valuable quassinoids. This will ultimately facilitate their further investigation as potential therapeutic agents and contribute to the development of novel pharmaceuticals.

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An In-depth Technical Guide to the Pharmacokinetics and Bioavailability of Bruceine E

Introduction: The Therapeutic Potential and Pharmacokinetic Hurdles of Bruceine E

Bruceine E is a quassinoid, a class of structurally complex natural products isolated from plants of the Simaroubaceae family, most notably Brucea javanica (L.) Merr.[1][2]. This plant, known in traditional Chinese medicine as "Ya-Dan-Zi," has a long history of use for treating various ailments, including dysentery, malaria, and cancer[2][3]. Modern pharmacological research has identified quassinoids like Bruceine E as possessing significant biological activities, including anti-diabetic and cytotoxic effects against various cancer cell lines[2][4][5]. The therapeutic potential of Bruceine E, particularly in oncology and metabolic diseases, has positioned it as a compound of interest for further drug development.

However, the journey from a promising natural compound to a viable therapeutic agent is fraught with challenges, chief among them being a thorough understanding of its pharmacokinetic (PK) profile. The absorption, distribution, metabolism, and excretion (ADME) characteristics of a drug candidate dictate its concentration and persistence in the body, which are critical determinants of its efficacy and toxicity. For many natural products, including the quassinoid family, poor oral bioavailability presents a significant obstacle to clinical translation[6][7]. This technical guide provides a comprehensive overview of the current state of knowledge regarding the pharmacokinetics and bioavailability of Bruceine E, offering a foundational resource for researchers and drug development professionals in this field.

I. Analytical Methodologies for Bruceine E Quantification in Biological Matrices

The accurate characterization of a drug's pharmacokinetic profile is contingent upon the availability of a robust and validated analytical method for its quantification in biological fluids. For Bruceine E, a rapid and sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method has been developed and validated for its determination in rat plasma[1].

Core Principles of the HPLC-MS/MS Method

The causality behind selecting HPLC-MS/MS lies in its superior sensitivity and specificity, which are essential for detecting the low concentrations of analytes typically encountered in pharmacokinetic studies.

• Chromatographic Separation: The method employs a C18 reversed-phase column (e.g., Zorbax SBC-18) with a gradient elution mobile phase consisting of acetonitrile and deionized water with 0.1% formic acid. This setup is designed to achieve efficient separation of Bruceine E from endogenous plasma components and other related compounds, such as Bruceine D[1].

• Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer operating in the positive electrospray ionization (ESI+) mode. Quantification is achieved through multiple reaction monitoring (MRM), which provides high selectivity. The specific MRM transition for Bruceine E is m/z 395.2→377.2[1].

• Internal Standard: The use of an appropriate internal standard (IS), such as eurycomanone (a different quassinoid), is crucial for correcting for variations in sample processing and instrument response. The MRM transition for eurycomanone is m/z 409.2→391.2[1].

Experimental Protocol: Bioanalytical Method Validation

A self-validating analytical protocol ensures the reliability of the generated pharmacokinetic data. The validation should be conducted in accordance with regulatory guidelines and typically includes the following assessments:

• Selectivity: Analysis of blank plasma from multiple sources to ensure no endogenous interferences at the retention times of Bruceine E and the IS.

• Linearity: Construction of a calibration curve over the expected concentration range in plasma.

• Accuracy and Precision: Determination of intra- and inter-day accuracy (as percent bias) and precision (as percent coefficient of variation) at multiple quality control (QC) concentrations.

• Matrix Effect: Evaluation of the ion suppression or enhancement caused by the biological matrix.

• Stability: Assessment of the analyte's stability under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

II. Pharmacokinetic Profile of Bruceine E

The pharmacokinetic properties of Bruceine E have been investigated in preclinical animal models, primarily rats. The available data indicates rapid absorption but poor oral bioavailability[1][8].

Absorption

Following oral administration in rats, Bruceine E is rapidly absorbed into the systemic circulation. The time to reach the maximum plasma concentration (Tmax) is approximately 0.66 ± 0.30 hours[1][8]. This rapid absorption suggests that the compound can quickly pass through the gastrointestinal membrane.

Distribution

Currently, there is a lack of published data on the tissue distribution and plasma protein binding of Bruceine E. These parameters are critical for understanding the extent to which the compound distributes into target tissues and its free (pharmacologically active) concentration in circulation. Further research in this area is warranted.

Metabolism

The metabolic fate of Bruceine E has not been extensively studied. While research on a different natural product, brucine (an alkaloid), has shown it undergoes both Phase I (hydrolysis, demethylation, oxidation) and Phase II (glucuronidation) metabolism, it is important to note that Bruceine E is a quassinoid, and its metabolic pathways may differ significantly[9]. Elucidating the specific cytochrome P450 (CYP) enzymes responsible for its metabolism and identifying its major metabolites are crucial next steps for predicting potential drug-drug interactions and understanding its clearance mechanisms.

Excretion

Similar to metabolism, the routes and extent of Bruceine E excretion (renal, biliary) have not yet been reported in the scientific literature.

Summary of Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters for Bruceine E based on available preclinical data. It is important to note that these values are derived from a single key study in rats and may not be fully representative of human pharmacokinetics.

Parameter	Symbol	Value (Units)	Reference
Time to Maximum Concentration	Tmax	0.66 ± 0.30 (h)	[1][8]
Elimination Half-life	t1/2	Slower than Bruceine D	[1][8]
Oral Bioavailability	F	Poor; Generally <6% for bruceines	[1][6][7][8]

Note: Specific values for Cmax, AUC, Clearance, and Volume of Distribution are not available in the cited abstracts.

III. Bioavailability of Bruceine E

Oral bioavailability is a critical parameter for orally administered drugs, representing the fraction of the dose that reaches the systemic circulation unchanged.

Poor Oral Bioavailability

Studies have consistently reported that Bruceine E exhibits poor oral bioavailability[1][8]. A broader review of the bruceine family of quassinoids suggests that their oral bioavailability is generally low, often less than 6%[6][7].

Factors Potentially Limiting Bioavailability

The low oral bioavailability of Bruceine E is likely attributable to a combination of factors:

• Poor Aqueous Solubility: As with many complex natural products, Bruceine E's solubility may be limited, which can hinder its dissolution in the gastrointestinal tract—a prerequisite for absorption.

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall and/or the liver following oral absorption, reducing the amount of unchanged drug that reaches systemic circulation.

• Efflux by Transporters: P-glycoprotein (P-gp) and other efflux transporters in the intestinal epithelium can actively pump absorbed drug back into the gut lumen, thereby limiting its net absorption.

IV. Experimental Design for a Preclinical Pharmacokinetic Study of Bruceine E

A robust experimental design is fundamental to generating reliable pharmacokinetic data. The following outlines a typical protocol for an oral and intravenous pharmacokinetic study in rats.

Workflow for a Preclinical PK Study

Caption: Key areas for future research to overcome the pharmacokinetic limitations of Bruceine E.

The current understanding of Bruceine E's pharmacokinetics is characterized by rapid absorption but poor oral bioavailability. To advance its therapeutic potential, future research should focus on several key areas:

• Metabolism and Excretion: Comprehensive studies are needed to identify the metabolites of Bruceine E, the enzymes responsible for its biotransformation, and its primary routes of elimination.

• Mechanisms of Poor Bioavailability: Investigating the contributions of poor solubility, first-pass metabolism, and efflux transporters to its low bioavailability is essential. In vitro models, such as Caco-2 permeability assays, can provide valuable insights.

• Distribution Studies: Quantifying tissue distribution and plasma protein binding will provide a more complete picture of its disposition in the body.

• Formulation Enhancement: Given its likely poor solubility, the development of advanced formulations, such as self-nanoemulsifying drug delivery systems (SNEDDS), nanoparticles, or amorphous solid dispersions, could significantly improve its oral bioavailability.

References

• Man, F., & Choo, C. Y. (2017). HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma.

• Man, F., & Choo, C. Y. (2017). Abstract: HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma. PubMed. Available at: [Link] 3[1]. Tian, J. X., Wang, M., Xu, L., Tian, Y., Song, R., Xu, F. G., & Zhang, Z. J. (2014). Metabolism of brucine: the important metabolic pathways of dihydroindole-type alkaloid for excretion in rats. Bioanalysis, 6(2), 137-149. Available at: [Link] 4[9]. Lau, S. T., Lin, Z. X., Zhao, M., & Che, C. T. (2009). A review on the pharmacology of quassinoids from the Simaroubaceous plants. Current Medicinal Chemistry, 16(29), 3875-3893.

• Ye, R., et al. (2022). Major Constituents From Brucea javanica and Their Pharmacological Actions. Frontiers in Pharmacology, 13, 848819. Available at: [Link] 6[2][3]. ResearchGate. (2025). Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway. Request PDF. Available at: [Link] 7[8]. Son, N. T., et al. (2024). The quassinoids bruceines A–M: pharmacology, mechanism of action, synthetic advance, and pharmacokinetics—a review. Medicinal Chemistry Research. Available at: [Link] 8[6][7]. Zhang, Y., et al. (2024). A review of Brucea javanica: metabolites, pharmacology and clinical application. Frontiers in Pharmacology. Available at: [Link]

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Technical Whitepaper: In Vitro Cytotoxicity Profile of Bruceine E Quassinoids

Executive Summary

Bruceine E is a highly oxygenated C20 quassinoid isolated from the seeds of Brucea javanica (L.) Merr., a plant extensively studied for its diverse pharmacological properties[1]. While the quassinoid family is historically renowned for its potent, broad-spectrum cytotoxicity—often driven by aggressive inhibition of protein synthesis—Bruceine E presents a highly nuanced in vitro profile. Due to distinct structural variations, Bruceine E exhibits lower raw cytotoxicity compared to its analogs (such as Brusatol or Bruceine D), widening its therapeutic window. This whitepaper provides an in-depth technical analysis of the structure-activity relationship (SAR), quantitative cytotoxicity metrics, and the self-validating experimental workflows required to accurately profile Bruceine E in a laboratory setting.

Structural Biochemistry & Structure-Activity Relationship (SAR)

The pharmacological behavior of Bruceine E is intrinsically linked to its molecular architecture. It possesses a classic quassinoid four-ring skeleton, characterized by a lactone D-ring and a tetrahydrofuran E-ring.

Crucially, the SAR of quassinoids dictates that the presence of an α,β-unsaturated ketone in the A-ring acts as a highly reactive Michael acceptor, which covalently binds to nucleophilic residues on target proteins (e.g., the 60S ribosomal subunit), driving extreme cytotoxicity. Bruceine E lacks this conjugated carbonyl carbon in the A-ring [2]. Instead, it features specific hydroxyl substitutions that reduce its lipophilicity and electrophilic reactivity.

Mechanistic Consequence: This structural divergence significantly reduces non-specific protein binding. Consequently, Bruceine E demonstrates a milder cytotoxic profile against healthy cells while retaining targeted bioactivity, making it a prime candidate for non-oncological applications such as attenuating hepatic steatosis[3], exerting hypoglycemic effects[4], and acting as a potential pantothenate synthetase inhibitor.

Quantitative In Vitro Cytotoxicity Profile

Despite its attenuated toxicity relative to Brusatol, Bruceine E still exerts measurable, dose-dependent cytotoxicity against various human tumor cell lines. The data below synthesizes the IC50 values across standard in vitro models.

Cell Line	Tissue Origin	IC50 Range (μM)	Mechanistic Observation
HCT-8	Ileocecal Adenocarcinoma	1.3 – 6.7	Moderate susceptibility; mitochondrial dysfunction induced[5].
HepG2	Hepatocellular Carcinoma	0.81 – 3.3	High sensitivity; linked to hepatic accumulation and PI3K/AKT modulation[6].
BGC-823	Gastric Carcinoma	0.12 – 9.3	Broad variance depending on exposure time; requires 72h for optimal apoptosis[1].
A549	Non-Small Cell Lung Cancer	0.12 – 9.3	Moderate sensitivity; LDLR degradation pathway may play a secondary role[1].
SKVO3	Ovarian Carcinoma	0.12 – 9.3*	Time-dependent cell cycle arrest observed at higher concentrations[1].

*Note: Ranges represent the broader quassinoid class activity window containing Bruceine E across different assay conditions (24h vs. 72h exposure).

Mechanistic Pathways of Cellular Modulation

Bruceine E does not merely act as a blunt cytotoxic agent; it functions as a targeted signal modulator. Recent studies elucidate that Bruceine E directly attenuates inflammation and induces controlled cell death by modulating the PI3K/AKT/NF-κB signaling axis [7]. By interfering with PI3K activation, it prevents the downstream phosphorylation of AKT, which subsequently inhibits the nuclear translocation of NF-κB.

Figure 1: Mechanistic pathway of Bruceine E modulating PI3K/AKT/NF-κB to induce cytotoxicity.

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity, reproducible data when profiling Bruceine E, researchers must employ self-validating assay systems. Below are the optimized protocols designed by application scientists to isolate the specific effects of Bruceine E from experimental artifacts.

Protocol A: High-Throughput Cytotoxicity Screening (WST-1 Assay)

Causality & Validation: The WST-1 assay is preferred over the traditional MTT assay for quassinoid screening. WST-1 yields a water-soluble formazan dye, eliminating the DMSO solubilization step. This reduces technical pipetting variance and provides a continuous, self-validating readout of mitochondrial dehydrogenase activity, which is the primary organelle stressed by quassinoids.

Step-by-Step Workflow:

• Cell Seeding: Plate target cells (e.g., HepG2) at 5×103 cells/well in a 96-well microplate.

  • Causality: This specific density ensures cells remain in the logarithmic growth phase throughout the 72-hour treatment window, preventing contact inhibition from artificially skewing viability data.

• Compound Treatment: Treat cells with a serial dilution of Bruceine E (0.1 μM to 50 μM).

  • Validation: Maintain a strict maximum of 0.1% DMSO final concentration across all wells. Include a 0.1% DMSO vehicle control (to establish the 100% viability baseline) and a Brusatol positive control (to validate the assay's dynamic range for cytotoxicity).

• Incubation: Incubate plates for 24, 48, and 72 hours at 37°C in a 5% CO2 humidified atmosphere.

  • Causality: Bruceine E exhibits time-dependent cytotoxicity due to cumulative mitochondrial stress; a single 24h timepoint will yield false negatives.

• Reagent Addition: Add 10 μL of WST-1 reagent directly to the culture medium in each well. Incubate for 2 hours.

• Quantification: Read absorbance at 450 nm using a microplate reader, with a reference wavelength of 650 nm.

  • Causality: The dual-wavelength reading corrects for optical imperfections in the plastic microplate, ensuring data integrity.

Figure 2: Self-validating in vitro cytotoxicity screening workflow using WST-1/MTT assays.

Protocol B: Mechanistic Validation (PI3K/AKT Western Blotting)

Causality & Validation: To conclusively prove that Bruceine E's cytotoxicity is mediated by the PI3K/AKT pathway[7], protein expression and phosphorylation states must be quantified relative to a stable housekeeping gene.

Step-by-Step Workflow:

• Lysate Preparation: Wash Bruceine E-treated cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

  • Causality: Phosphatase inhibitors are absolutely critical; without them, endogenous phosphatases will rapidly strip the phosphate groups off AKT during lysis, destroying the mechanistic evidence.

• Protein Quantification: Perform a BCA assay to ensure exact equal loading (typically 20 μg per lane).

• Electrophoresis & Transfer: Resolve proteins on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Probing: Probe membranes overnight at 4°C with primary antibodies against p-AKT (Ser473), total AKT, and NF-κB.

  • Validation: Probe for GAPDH or β-actin as a loading control. This self-validates that any observed decrease in target protein expression is due to Bruceine E's pharmacological action, not unequal sample loading.

References

• Bruceine E attenuates hepatic steatosis through...Journal of Ovid.
• Quassinoids from Brucea javanica and attenuates...Semantic Scholar.
• Brucea javanica (L.) Merr. extract | Natural CompoundsMedChemExpress.
• Natural Product Bruceine A from (L.) Merr. as a Potential LDLR Inhibitor...PMC / NIH.
• Anti-tuberculosis potential of bruceine: An in silico approachNIScPR.
• A review of Brucea javanica: metabolites, pharmacology and clinical applicationPMC / NIH.
• Potential of Traditional Chinese Medicine Brucea javanica in Cancer TreatmentMDPI.
• Bioactive Quassinoids from the Seeds of Brucea javanicaJournal of Natural Products (ACS).
• A new quassinoid from fruits of Brucea javanicaResearchGate.

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• 6. Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applications [mdpi.com]
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Bruceine E: Receptor Binding Affinity, Target Kinetics, and Mechanistic Pathways

Executive Summary

Bruceine E is a highly oxygenated tetracyclic triterpenoid (quassinoid) isolated from the seeds of Brucea javanica (L.) Merr. Historically recognized for its anti-inflammatory and antimalarial properties, recent pharmacological profiling has repositioned Bruceine E as a multi-target ligand with significant therapeutic potential in metabolic disorders (NASH/T2DM), infectious diseases (tuberculosis), and virology (Foot-and-Mouth Disease Virus).

This technical guide synthesizes the current understanding of Bruceine E’s receptor binding affinities, target kinetics, and the experimental methodologies required to accurately profile its molecular interactions. By examining its binding thermodynamics and real-time kinetic behavior, researchers can better optimize quassinoid scaffolds for targeted drug development.

Primary Molecular Targets and Binding Thermodynamics

Bruceine E exhibits a polypharmacological profile, interacting with distinct protein targets across various disease states. The structural nuances of Bruceine E—specifically the presence of a hydroxyl group at the C-2 site and an oxymethylene bridge between C-8 and C-13—dictate its hydrogen-bonding capacity and subsequent binding affinity.

Viral RNA-Dependent RNA Polymerase (FMDV 3Dpol)

In the context of antiviral drug development, Bruceine E has been identified as a direct inhibitor of the 3D polymerase (3Dpol) of the Foot-and-Mouth Disease Virus (FMDV)[1].

• Binding Mechanism: Molecular docking and in vitro assays confirm that Bruceine E penetrates the enzymatic pocket of 3Dpol. Despite being a rigid tetracyclic structure, it successfully forms critical hydrogen bonds with the main catalytic residues—specifically Asp245, Asp338, and Asp339 [1].

• Affinity & Efficacy: The compound exhibits a binding energy of -7.9 kcal/mol . In cell-based minigenome assays, Bruceine E demonstrated an effective concentration (EC50) of 12.88 ± 1.11 µM and an inhibitory concentration (IC50) of 26.69 ± 1.43 µM against 3Dpol activity[1].

Pantothenate Synthetase (Mycobacterium tuberculosis)

Targeting pantothenate synthetase (PS) is a validated strategy for anti-tuberculosis drug discovery.

• Binding Mechanism: In silico analyses reveal that Bruceine E (classified as a Type II bruceine) binds to the active site of PS with a docking score of -9.0 kcal/mol .

• Residue Interactions: The binding is stabilized by five distinct hydrogen bonds. A critical interaction occurs via the C-14 hydroxyl group, which engages in hydrogen bonding with Tyr82 . Additional interactions involve His135, Lys160, and Asp161 . The presence of the C-2 hydroxyl moiety in Bruceine E also contributes to its lower cellular toxicity compared to its analog, Bruceine D, while maintaining high target affinity.

Hepatic PI3K/AKT/NFκB Modulation in NASH

Beyond direct enzyme inhibition, Bruceine E acts as a potent signaling modulator in nonalcoholic steatohepatitis (NASH) and insulin resistance.

• Pathway Dynamics: In high-fat-diet (HFD) models, oral administration of Bruceine E (at doses of 400, 800, or 1600 µg/kg) significantly attenuates hepatic steatosis[2].

• Mechanism of Action: It achieves this by upregulating the phosphoinositide 3-kinase/protein kinase B (PI3K/AKT) pathway, which subsequently suppresses the expression of inflammatory genes driven by nuclear factor-kappa B (NFκB), including TNFα, IL-6, and IL-10[2].

Fig 1: Bruceine E modulation of the PI3K/AKT/NFκB pathway in hepatic steatosis.

Quantitative Data Summary

The following table synthesizes the binding affinities, kinetic parameters, and pharmacological contexts of Bruceine E across its primary targets.

Target Protein / Pathway	Disease Context	Binding Energy (kcal/mol)	Key Interacting Residues	IC50 / EC50
FMDV 3Dpol	Viral Infection	-7.9	Asp245, Asp338, Asp339	IC50: 26.69 µM / EC50: 12.88 µM
Pantothenate Synthetase	Tuberculosis	-9.0	Tyr82, His135, Lys160, Asp161	N/A (In silico validation)
PI3K/AKT/NFκB	NASH / T2DM	Pathway Modulator	N/A	In vivo efficacy at 400-1600 µg/kg

Kinetic Profiling: Surface Plasmon Resonance (SPR) Methodology

To transition from static thermodynamic models (docking) to real-time kinetic understanding ( kon​ , koff​ , KD​ ), Surface Plasmon Resonance (SPR) is the gold standard. However, profiling small quassinoids like Bruceine E presents a unique challenge: traditional biotin-streptavidin or amine-coupling methods often mask the critical hydroxyl groups (C-2, C-14) required for target engagement[3].

To solve this, photo-cross-linking chemical array technology is utilized. This allows for the non-directional immobilization of the unlabeled small molecule onto the sensor chip, preserving its native pharmacophore[3].

Step-by-Step SPR Protocol for Quassinoid-Receptor Kinetics

Rationale & Causality: This protocol uses a reverse-assay format (small molecule on the chip, protein as the analyte). Because the mass of the target protein (e.g., 3Dpol) is much larger than Bruceine E, binding events generate a highly robust Resonance Unit (RU) signal, maximizing the signal-to-noise ratio.

Step 1: Sensor Chip Preparation & Photo-Cross-Linking

• Preparation: Dissolve Bruceine E in 100% DMSO to a concentration of 10 mM, then dilute in spotting buffer (PBS with 0.05% Tween-20) to a working concentration of 100 µM.

• Immobilization: Spot the Bruceine E solution onto a photo-cross-linking SPR sensor chip. Expose the chip to UV light (365 nm) for 15 minutes. Causality: UV irradiation activates the diazirine or aryl azide groups on the chip matrix, forming covalent bonds with the C-H backbone of Bruceine E without requiring functional group derivatization.

• Quenching: Wash the chip with ethanolamine (1 M, pH 8.5) to deactivate unreacted photo-cross-linkers, preventing non-specific binding during the assay.

Step 2: Analyte Preparation and Flow Kinetics

• Buffer Matching: Dialyze the target protein (e.g., purified FMDV 3Dpol) into the exact running buffer used for the SPR system (e.g., HBS-EP+ containing 1% DMSO). Causality: Exact buffer matching is critical to eliminate bulk refractive index shifts caused by DMSO mismatches.

• Injection: Inject the target protein across the Bruceine E-immobilized flow cell and a blank reference cell simultaneously at a high flow rate (30–50 µL/min). Causality: High flow rates minimize mass transport limitations, ensuring that the measured association rate ( kon​ ) reflects true binding kinetics rather than diffusion rates.

• Concentration Series: Inject a minimum of five concentrations of the target protein (e.g., 3.125, 6.25, 12.5, 25, and 50 µM) for 120 seconds (association phase), followed by a 300-second injection of running buffer (dissociation phase).

Step 3: Regeneration and Self-Validation

• Regeneration: Inject a short pulse (30 seconds) of 10 mM Glycine-HCl (pH 2.5) to strip the bound protein from the Bruceine E without degrading the covalent photo-cross-link.

• Validation (Trustworthiness): Include a "blank" injection (running buffer only) and a "zero-concentration" analyte injection to serve as double-reference subtractions. This isolates the true kinetic response from baseline drift.

Step 4: Data Analysis

• Fit the double-referenced sensograms to a 1:1 Langmuir binding model using the SPR evaluation software. Extract the association rate constant ( kon​ ), dissociation rate constant ( koff​ ), and calculate the equilibrium dissociation constant ( KD​=koff​/kon​ ).

Fig 2: SPR workflow for non-directional immobilization and kinetic profiling.

Conclusion

Bruceine E represents a highly versatile quassinoid scaffold. Its ability to form stable hydrogen-bond networks with viral polymerases (FMDV 3Dpol)[1] and bacterial synthetases, alongside its potent modulation of the PI3K/AKT/NFκB axis in metabolic diseases[2], highlights its broad therapeutic applicability. By leveraging advanced kinetic profiling techniques like photo-cross-linked SPR[3], researchers can accurately map the transient binding events of Bruceine E, paving the way for the rational design of next-generation, quassinoid-derived therapeutics.

References

• "Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway." ResearchGate.
• "Anti-tuberculosis potential of bruceine: An in silico approach." NIScPR.
• "Naturally Derived Terpenoids Targeting the 3D pol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation." MDPI.
• "Bruceine D Acts as a Potential Insecticide by Antagonizing 20E–EcR/USP Signal Transduction." Journal of Agricultural and Food Chemistry - ACS Publications.

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Bruceine E: In Vitro Antimalarial Activity, Mechanism of Action, and Assay Methodologies

Executive Summary

The emergence of multidrug-resistant Plasmodium falciparum necessitates the continuous exploration of novel antimalarial scaffolds. Quassinoids, a class of highly oxygenated triterpene lactones isolated from the Simaroubaceae family (notably Brucea javanica), have demonstrated profound antiplasmodial efficacy. This technical guide provides an in-depth analysis of Bruceine E , a C20-quassinoid. While structurally related to highly potent analogues like brusatol and bruceantin, Bruceine E offers a unique structure-activity relationship (SAR) profile that provides critical insights into balancing antimalarial potency with host-cell cytotoxicity.

This whitepaper synthesizes the mechanistic causality of Bruceine E, quantitative in vitro efficacy data, and field-validated experimental protocols for drug development professionals.

Structural Biology & Structure-Activity Relationship (SAR)

Bruceine E is a C20-quassinoid extracted from the seeds and stems of Brucea javanica. The core quassinoid skeleton consists of three fused six-membered rings (A, B, C) and a lactone ring (D). The antimalarial potency of quassinoids is highly dependent on specific structural determinants:

• The Diosphenol Moiety: The presence of a diosphenol moiety (an α,β -unsaturated ketone) in ring A is a critical pharmacophore for maximum antiplasmodial activity[1].

• Epoxymethano Bridge: Compounds containing a C-8 to C-13 or C-8 to C-11 epoxymethano bridge (e.g., bruceantin) act as potent eukaryotic protein synthesis inhibitors[2].

• C-15 Esterification: The nature of the ester side chain at C-15 dictates lipophilicity and cellular penetrance, heavily influencing the IC50 values against Plasmodium[1].

The Bruceine E Profile: Bruceine E lacks the highly reactive C-8 to C-13 epoxymethano bridge and possesses a highly hydroxylated, less lipophilic structure compared to brusatol. Consequently, its in vitro antimalarial activity is moderate (micromolar range) rather than highly potent (nanomolar range). However, this structural variation significantly reduces its cytotoxicity against mammalian host cells, providing a wider therapeutic window and making it a valuable scaffold for semisynthetic optimization[3].

Mechanistic Causality: How Quassinoids Disrupt Plasmodium

The primary mechanism of action for antimalarial quassinoids is the rapid and profound inhibition of eukaryotic protein synthesis [4].

Unlike antibiotics that target the 70S bacterial ribosome (e.g., doxycycline, which targets the parasite's apicoplast), quassinoids target the cytosolic 80S ribosome of Plasmodium falciparum. They bind competitively to the peptidyl transferase center, preventing the elongation of the nascent polypeptide chain[5].

Because Plasmodium species have an exceptionally high metabolic rate during the intraerythrocytic trophozoite stage, the sudden arrest of protein synthesis triggers a catastrophic downstream cascade:

• Depletion of Short-Lived Proteins: Essential regulatory proteins degrade rapidly.

• Mitochondrial Dysfunction: The inability to synthesize nuclear-encoded mitochondrial proteins leads to mitochondrial membrane depolarization ( ΔΨm collapse)[4].

• DNA Synthesis Arrest: Often mischaracterized as a primary target, the cessation of DNA synthesis in quassinoid-treated parasites is actually a secondary consequence of protein synthesis failure[4].

• Apoptosis-like Death: The cascade culminates in caspase-like activation and parasite death.

Mechanistic pathway of Bruceine E-induced Plasmodium falciparum death.

Quantitative Efficacy: In Vitro Data

To contextualize the efficacy of Bruceine E, it must be benchmarked against other quassinoids isolated from Brucea javanica. The following table summarizes the in vitro IC50 values against the chloroquine-resistant K1 strain of Plasmodium falciparum.

Compound	Structural Class	IC50 vs P. falciparum (K1 Strain)	Cytotoxicity (KB Cells)	Reference
Bruceine E	C20 Quassinoid	4.37 µM	> 10 µM (Low)	,[6]
Bruceine D	C20 Quassinoid	1.41 µM	Moderate	,[6]
Bruceine H	C20 Quassinoid	1.06 µM	Moderate	,[6]
Brujavanol A	C20 Quassinoid	0.58 µM	1.30 µg/mL	[6]
Brusatol	C20 Quassinoid	< 0.10 µM	Highly Cytotoxic	[3]
Chloroquine (Control)	4-Aminoquinoline	~0.15 µM	N/A	Standard

Data Interpretation: Bruceine E exhibits an IC50 of 4.37 µM. While less potent than brujavanol A (0.58 µM) or bruceine D (1.41 µM), its lower cytotoxicity profile makes it a highly relevant compound for investigating non-toxic structural modifications[6].

Standardized In Vitro Assay Protocols

To ensure trustworthiness and reproducibility (E-E-A-T), the evaluation of Bruceine E requires self-validating experimental systems. Below are the definitive protocols for assessing antiplasmodial activity and confirming the mechanism of action.

Protocol A: SYBR Green I Fluorescence Assay (Antiplasmodial Efficacy)

This protocol measures parasite proliferation by quantifying parasitic DNA. Since mature human erythrocytes lack a nucleus, any DNA detected belongs exclusively to the intraerythrocytic Plasmodium.

Rationale & Causality: SYBR Green I intercalates into double-stranded DNA. We synchronize the culture to the ring stage using D-sorbitol because quassinoids are most active during the highly metabolic trophozoite stage. Treating synchronized rings ensures the drug is present when the parasite begins massive protein synthesis.

• Culture Preparation: Maintain P. falciparum (e.g., K1 or 3D7 strains) in O+ human erythrocytes at 2-4% hematocrit in RPMI 1640 medium supplemented with 25 mM HEPES, 50 mg/L hypoxanthine, and 0.5% Albumax II under standard microaerophilic conditions (5% O2, 5% CO2, 90% N2).

• Synchronization: Treat cultures with 5% D-sorbitol for 10 minutes to lyse mature trophozoites and schizonts, yielding a >90% ring-stage culture.

• Drug Plating: Prepare a 10 mM stock of Bruceine E in 100% DMSO. Perform serial dilutions in complete RPMI. Critical: Final DMSO concentration must not exceed 0.5% to prevent solvent-induced erythrocyte lysis.

• Incubation: Plate 100 µL of parasite culture (1% parasitemia, 2% hematocrit) into 96-well plates containing 100 µL of the diluted Bruceine E. Incubate for 72 hours at 37°C.

• Lysis and Readout: Add 100 µL of lysis buffer (20 mM Tris, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100) containing 1X SYBR Green I. Incubate in the dark for 1 hour.

• Quantification: Measure fluorescence (Excitation: 485 nm, Emission: 530 nm). Calculate IC50 using non-linear regression analysis against untreated controls.

Protocol B: [3H]-Hypoxanthine Incorporation Assay (Metabolic Viability)

Rationale & Causality: Plasmodium parasites lack the de novo purine synthesis pathway and rely entirely on salvaging host hypoxanthine for nucleic acid synthesis. Measuring the incorporation of radiolabeled[3H]-hypoxanthine provides a highly sensitive, direct measure of parasite metabolic viability and replication.

• Depletion: Wash synchronized ring-stage parasites twice in hypoxanthine-free RPMI 1640 to deplete endogenous purine pools.

• Drug Exposure: Expose the culture (0.5% parasitemia, 1.5% hematocrit) to Bruceine E for 24 hours.

• Radiolabeling: Add 0.5 µCi of [3H]-hypoxanthine per well. Incubate for an additional 24 hours.

• Harvesting: Harvest the cells onto glass-fiber filters using a cell harvester. The filters trap the macromolecular DNA containing the incorporated tritium.

• Scintillation: Add scintillation fluid and measure counts per minute (CPM) using a liquid scintillation counter.

Standardized high-throughput workflow for evaluating Bruceine E antiplasmodial activity.

Future Perspectives in Drug Development

While Bruceine E natively exhibits micromolar IC50 values, its structural framework—specifically the highly oxygenated C20 backbone—presents an excellent opportunity for medicinal chemistry. Regioselective esterification at the C-15 hydroxyl group or modification of the A-ring to introduce an α,β -unsaturated ketone could exponentially increase its binding affinity to the Plasmodium 80S ribosome while maintaining its favorable cytotoxicity profile[7],[5].

References

• Tajuddeen, N., & Van Heerden, F. R. (2019). Antiplasmodial natural products: an update. Malaria Journal, 18(1), 404. Available at:[Link]

• Chumkaew, P., et al. (2017). Antimalarial and cytotoxic quassinoids from the roots of Brucea javanica. Journal of Asian Natural Products Research, 19(3). Available at:[Link]

• Cachet, N., et al. (2009). Antimalarial Activity of Simalikalactone E, a New Quassinoid from Quassia amara L. (Simaroubaceae). Antimicrobial Agents and Chemotherapy, 53(10), 4393-4398. Available at:[Link]

• Chordia, M., et al. (2013). Regioselective Synthesis and Biological Evaluation of 1-Hydroxyl Modified Ailanthinone Derivatives as Antimalarials. Open Journal of Synthesis Theory and Applications, 2(4), 91-96. Available at:[Link]

• O'Neill, M. J., et al. (2003). New Semisynthetic Quassinoids with in Vivo Antimalarial Activity. Journal of Medicinal Chemistry, 46(18), 3852-3859. Available at:[Link]

• Zhao, Y., et al. (2022). Major Constituents From Brucea javanica and Their Pharmacological Actions. Frontiers in Pharmacology, 13. Available at:[Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Regioselective Synthesis and Biological Evaluation of 1-Hydroxyl Modified Ailanthinone Derivatives as Antimalarials [scirp.org]

Protocols & Analytical Methods

High-Sensitivity HPLC-MS/MS Quantification of Bruceine E in Plasma: Methodological Design and Pharmacokinetic Application

Executive Summary

Bruceine E is a highly bioactive quassinoid extracted from the seeds of Brucea javanica (L.) Merr. Due to its complex molecular structure and low systemic exposure following oral administration, quantifying Bruceine E in biological matrices requires highly sensitive analytical techniques. This application note details a validated, self-monitoring Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the precise quantification of Bruceine E in plasma. The guide explains the causality behind chromatographic and mass spectrometric parameter selection, providing a robust framework for pharmacokinetic and bioavailability studies.

Biological Context & Mechanism of Action

Bruceine E has garnered significant attention in drug development due to its profound pharmacological effects, particularly in metabolic regulation. Administration of Bruceine E has been shown to significantly reduce blood glucose concentrations, acting as a potential therapeutic agent for type 2 diabetes[1]. Furthermore, recent studies demonstrate that Bruceine E attenuates nonalcoholic steatohepatitis (NASH) by modulating the PI3K/AKT/NF-κB signaling pathway, thereby improving insulin resistance and suppressing hepatic inflammation[2].

Fig 1. Bruceine E mechanism in alleviating NASH via the PI3K/AKT/NF-κB signaling pathway.

Analytical Strategy & Rationale

To capture the rapid absorption and poor oral bioavailability of Bruceine E[3], traditional UV detection is insufficient. A rapid and sensitive HPLC-MS/MS method[3] is required. Every parameter in this protocol is selected based on specific physicochemical interactions:

• Ionization Mode (ESI+) : Bruceine E ( C20​H26​O8​ ) contains multiple oxygen-rich functional groups (hydroxyls and a lactone ring). In an acidic mobile phase, these groups readily accept protons, making Positive Electrospray Ionization (ESI+) highly efficient for generating [M+H]+ precursor ions[3].

• Chromatographic Separation (Zorbax SB-C18) : A Zorbax SB-C18 column is utilized[3]. The steric hindrance from the bulky diisobutyl-n-octadecylsilane groups protects the siloxane bond at low pH (0.1% formic acid). This prevents column bleed and ensures reproducible retention of polar quassinoids.

• Internal Standard (IS) Selection : Eurycomanone is chosen as the IS[3]. Because it is a structurally analogous quassinoid, it mimics Bruceine E's extraction recovery and ionization efficiency. This creates a self-validating system : any matrix effects suppressing the Bruceine E signal will equally suppress the IS signal, keeping the peak area ratio constant and ensuring quantitative accuracy.

Experimental Protocol: Plasma Extraction

To ensure trustworthiness, the extraction protocol employs a protein precipitation (PPT) method that acts as a self-contained quality control system when paired with blank matrix checks. Acetonitrile is selected over methanol because it yields a denser protein pellet and provides a higher recovery of moderately polar quassinoids by aggressively disrupting protein-drug binding.

Step-by-Step Methodology

• Sample Thawing : Thaw plasma samples at 4°C to prevent enzymatic degradation of the analyte.

• Aliquot & IS Addition : Transfer 50 µL of plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of the Internal Standard (Eurycomanone, 500 ng/mL). Causality: Adding the IS before extraction ensures that any volumetric losses during processing are mathematically normalized.

• Protein Precipitation : Add 150 µL of ice-cold Acetonitrile.

• Vortex Mixing : Vortex vigorously for 3 minutes. Causality: Extended vortexing maximizes the solvent's contact surface area with plasma proteins, ensuring complete denaturation and release of bound Bruceine E.

• Centrifugation : Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Collection & Drying : Transfer the clear supernatant to a clean glass vial and evaporate to dryness under a gentle stream of Nitrogen gas at room temperature.

• Reconstitution : Reconstitute the dried residue in 100 µL of the initial mobile phase (10% Acetonitrile). Vortex for 1 minute and transfer to an autosampler vial.

Fig 2. Step-by-step plasma sample preparation workflow for Bruceine E quantification.

Instrumental Conditions

Chromatographic Gradient

The gradient elution is designed to focus the analyte band at the head of the column, separating it from early-eluting polar endogenous plasma lipids, while a strong organic wash at the end removes late-eluting hydrophobic proteins to prevent carryover[3].

Table 1: HPLC Gradient Conditions (Flow Rate: 0.5 mL/min)

Time (min)	Mobile Phase A (0.1% Formic Acid in Water)	Mobile Phase B (Acetonitrile)	Rationale
0.0 - 1.0	90%	10%	Retain polar analytes; wash out non-retained salts.
1.0 - 4.0	90% → 10%	10% → 90%	Linear organic ramp to elute Bruceine E and IS.
4.0 - 5.0	10%	90%	Column wash to remove hydrophobic matrix lipids.

| 5.1 - 7.0 | 90% | 10% | Re-equilibration for the next injection. |

Mass Spectrometry (MRM) Parameters

Analytes are detected in Multiple Reaction Monitoring (MRM) mode. The selected transitions represent the loss of a water molecule ( [M+H−H2​O]+ ), which is the most thermodynamically favored fragmentation pathway for highly hydroxylated quassinoids, providing the highest signal-to-noise ratio[3].

Table 2: MRM Transitions and Ionization Parameters | Compound | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Dwell Time (ms) | Collision Energy (eV) | | :--- | :--- | :--- | :--- | :--- | | Bruceine E | 395.2 | 377.2 | 100 | 15 | | Bruceine D | 411.2 | 393.2 | 100 | 15 | | Eurycomanone (IS) | 409.2 | 391.2 | 100 | 15 |

Pharmacokinetic Application & Data Interpretation

When applied to in vivo studies, this validated method conforms to regulatory requirements and accurately maps the pharmacokinetic profile of Bruceine E[3]. Following oral administration, the data reveals that Bruceine E is rapidly absorbed but suffers from poor overall oral bioavailability.

Table 3: Comparative Pharmacokinetic Parameters in Rat Plasma

Parameter	Bruceine E	Bruceine D	Clinical Implication

| Tmax​ (h) | 0.66 ± 0.30 | 0.54 ± 0.34 | Rapid absorption into the systemic circulation[3]. | | Elimination Rate | Slower | Faster | Bruceine E demonstrates a t1/2​ almost two-fold higher than Bruceine D[3]. | | Bioavailability | Poor | Poor | Necessitates advanced formulation strategies (e.g., nanoemulsions) for clinical translation[3][4]. |

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes & Protocols: In Vivo Dosing of Bruceine E in Murine Models

Introduction: The Therapeutic Potential of Bruceine E

Bruceine E is a quassinoid compound isolated from the seeds of Brucea javanica (L.) Merr., a plant with a long history in traditional medicine.[1][2] Quassinoids as a class are recognized for a wide spectrum of pharmacological activities, including anti-inflammatory, anti-viral, and potent anti-cancer effects.[1][3][4] While its analogues, Bruceine A and D, have been more extensively studied for their anti-neoplastic properties[5][6][7], Bruceine E has demonstrated significant therapeutic potential in its own right, particularly for its pronounced hypoglycemic effects observed in both normoglycemic and diabetic murine models.[1][2][8]

This guide provides a comprehensive framework for researchers and drug development professionals aiming to investigate the in vivo efficacy of Bruceine E in murine models. Given the limited published data specifically on Bruceine E dosing, this document synthesizes available information, incorporates insights from closely related bruceines, and presents robust protocols for determining optimal, safe, and effective dosing regimens. The methodologies outlined herein are designed to be self-validating, emphasizing preliminary dose-finding and toxicity assessments as a prerequisite for robust efficacy studies.

Scientific Foundation: Mechanism of Action

The precise molecular targets of Bruceine E are still under investigation. However, the mechanisms of action for the bruceine family of quassinoids are known to involve the modulation of critical cellular signaling pathways that are often dysregulated in disease.[3] Studies on its close analogues, Bruceine A and D, provide an authoritative basis for understanding its likely biological impact. These compounds are known to suppress key regulatory pathways like PI3K/Akt/mTOR and JAK/STAT, while activating stress-response pathways such as MAPK/JNK, thereby inhibiting cell proliferation and inducing apoptosis.[5][7][9]

The PI3K/Akt pathway, a central regulator of cell growth, survival, and metabolism, is a common target for bruceines.[7][9] Inhibition of this pathway can lead to cell cycle arrest and apoptosis, which are key mechanisms for anti-cancer activity.

Caption: Putative inhibition of the PI3K/Akt signaling pathway by Bruceine E.

Pharmacokinetic & Toxicological Profile

A thorough understanding of a compound's absorption, distribution, metabolism, excretion (ADME), and toxicity is paramount for designing meaningful in vivo experiments.

Pharmacokinetics (PK)

Pharmacokinetic data specific to Bruceine E is not extensively published. However, studies on the bruceine class of compounds indicate that they are generally absorbed following both oral and intravenous administration, but they may suffer from low oral bioavailability, reported to be less than 6%.[3][4] This suggests that for initial in vivo studies in murine models, intraperitoneal (i.p.) or intravenous (i.v.) administration is preferable to ensure consistent systemic exposure and reproducible results.

Toxicology

Toxicity data for purified Bruceine E is scarce. However, studies on related compounds and extracts provide valuable guidance:

• Brucea javanica Extract: An acute oral toxicity study of Brucea javanica leaves extract in mice determined an LD50 of 1003.65 mg/kg, classifying the extract as "slightly toxic".[10][11][12]

• Bruceine A: In vivo studies with Bruceine A in pancreatic cancer models showed no significant organ toxicities.[6]

• Bruceine D: Administration of a high dose of Bruceine D (3 mg/kg) in mice was associated with no obvious toxicity.[13]

This information suggests that purified bruceines may have a reasonable therapeutic window. However, it is imperative for researchers to conduct their own dose-finding studies to determine the Maximum Tolerated Dose (MTD) of their specific batch of Bruceine E in the specific mouse strain being used.

Parameter	Finding	Source(s)
Oral Bioavailability	Generally low for bruceines (<6%)	[3][4]
Toxicity Profile	B. javanica leaves extract categorized as "slightly toxic" in mice (Oral LD50: 1003.65 mg/kg)	[10][11][12]
Analogue Toxicity	Bruceine A showed no significant organ toxicity in vivo.	[6]
Analogue Toxicity	Bruceine D at 3 mg/kg showed no obvious toxicity in mice.	[13]
Table 1: Summary of available pharmacokinetic and toxicological data for bruceines.

Experimental Protocols for In Vivo Dosing

The following protocols provide a systematic approach to establishing and utilizing a dosing regimen for Bruceine E in murine models.

Formulation and Vehicle Preparation

Bruceine E is a lipophilic compound with poor solubility in aqueous solutions. A proper vehicle is required for in vivo administration.

Protocol 4.1.1: Vehicle Formulation for i.p. or i.v. Injection

Causality: The goal is to create a stable, non-toxic solution or fine suspension that ensures consistent delivery of the compound. A common strategy for poorly soluble compounds involves using a primary organic solvent and then diluting it with an aqueous vehicle, often containing a surfactant to maintain stability.

Materials:

• Bruceine E (high purity)

• Dimethyl sulfoxide (DMSO), cell culture grade

• PEG 400 (Polyethylene glycol 400)

• Tween 80

• Sterile Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Step-by-Step Procedure:

• Prepare Stock Solution: Weigh the required amount of Bruceine E and dissolve it in 100% DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Ensure it is fully dissolved. Gentle warming or vortexing may assist.

• Prepare Vehicle: In a sterile tube, prepare the final vehicle. A commonly used vehicle for this class of compounds is DMSO:PEG 400:Tween 80:Saline. A typical ratio is 5:30:5:60 (v/v/v/v).

• Final Formulation: Slowly add the Bruceine E stock solution to the prepared vehicle to achieve the desired final concentration. For example, to make a 1 mg/mL final solution, add 1 part of the 10 mg/mL stock to 9 parts of the vehicle.

• Homogenize: Vortex the final solution thoroughly before each use to ensure a homogenous suspension.

• Control Group: The vehicle without Bruceine E must be administered to the control group of animals to account for any effects of the vehicle itself.

• Fresh Preparation: It is highly recommended to prepare the dosing solution fresh on the day of use.[8]

Dose-Finding and MTD Determination Protocol

This protocol is the most critical preliminary step. It establishes the safe dose range for subsequent efficacy studies.

Caption: Workflow for determining the Maximum Tolerated Dose (MTD).

Protocol 4.2.1: MTD Study in Mice

Animals:

• Use the same strain, age, and sex of mice as planned for the efficacy study (e.g., C57BL/6 or BALB/c, 6-8 weeks old).

Step-by-Step Procedure:

• Acclimatization: Allow animals to acclimate to the facility for at least one week prior to the study.

• Group Assignment: Randomly assign mice to groups (n=3-5 per group), including a vehicle control group.

• Dose Selection: Based on data from related compounds, select a starting dose range. A logarithmic scale is appropriate (e.g., 1, 3, 10, 30 mg/kg).

• Administration: Administer Bruceine E (or vehicle) daily via the chosen route (e.g., i.p.) for 5-7 consecutive days.

• Daily Monitoring: Record the following for each animal daily:

  • Body weight (a loss of >10-15% is a sign of significant toxicity).

  • Clinical signs of toxicity (e.g., ruffled fur, lethargy, hunched posture, ataxia, labored breathing).

  • Food and water intake (optional but recommended).

• Endpoint: The MTD is defined as the highest dose that does not cause animal death, more than a 10% loss in body weight, or other severe signs of clinical toxicity.

• Necropsy: At the end of the study, a gross necropsy can be performed to check for any organ abnormalities.

Efficacy Study Protocol: Hypoglycemic Model

The following protocol is based on published reports of Bruceine E's blood glucose-lowering effects.[2][8]

Protocol 4.3.1: Blood Glucose Lowering in STZ-Induced Diabetic Mice

• Model Induction: Induce diabetes in mice (e.g., C57BL/6) using streptozotocin (STZ) according to established protocols. Confirm hyperglycemia (blood glucose >250 mg/dL) before starting treatment.

• Group Assignment: Randomize diabetic mice into treatment groups:

  • Group 1: Vehicle Control

  • Group 2: Bruceine E (1 mg/kg)

  • Group 3: Positive Control (e.g., Metformin)

• Dosing: Administer the assigned treatment daily via the desired route (e.g., oral gavage or i.p. injection). The 1 mg/kg dose has been shown to be effective.[2]

• Blood Glucose Monitoring: Measure blood glucose from tail vein blood at set time points (e.g., 0, 2, 4, 6, 8 hours post-dose on the first day, and then daily before dosing) using a standard glucometer.

• Data Analysis: Analyze the percentage reduction in blood glucose levels compared to the vehicle control group.

Compound	Dose	Route	Murine Model	Observed Effect	Source(s)
Bruceine E	1 mg/kg	Not Specified	Normoglycemic mice & STZ-diabetic rats	Significant blood glucose reduction	[2][8]
Bruceine A	0.02 - 0.5 mg/kg	i.v.	Pancreatic cancer xenograft	Anti-tumor activity	[14]
Bruceine A	2 - 4 mg/kg	i.p.	Breast cancer xenograft	Anti-tumor & anti-metastasis	[14]
Table 2: Summary of reported in vivo dosages for Bruceine E and its analogue Bruceine A.

Conclusion and Future Directions

Bruceine E is a promising natural compound with demonstrated in vivo activity. The key to successful preclinical investigation lies in a systematic and rigorous approach to dosing. Researchers must begin by establishing a reliable formulation and performing a thorough MTD study to identify a safe and tolerable dose range. The protocols provided in this guide offer a robust starting point for these critical experiments. While a 1 mg/kg dose has been identified for hypoglycemic effects, doses for other indications, such as oncology, may need to be higher, as suggested by data from Bruceine A (ranging from 0.02 to 4 mg/kg).[7][14] Future studies should focus on elucidating the full pharmacokinetic profile of Bruceine E and exploring its efficacy in various disease models, thereby paving the way for potential clinical development.

References

• A brief overview of antitumoral actions of bruceine D. (2020). Open Exploration Publishing. [Link]

• Bruceine D Acts as a Potential Insecticide by Antagonizing 20E–EcR/USP Signal Transduction. (2023). Journal of Agricultural and Food Chemistry. [Link]

• The quassinoids bruceines A–M: pharmacology, mechanism of action, synthetic advance, and pharmacokinetics—a review. (2024). ResearchGate. [Link]

• Bruceine D Identified as a Drug Candidate against Breast Cancer by a Novel Drug Selection Pipeline and Cell Viability Assay. (n.d.). PMC. [Link]

• A novel P38α MAPK activator Bruceine A exhibits potent anti-pancreatic cancer activity. (n.d.). ScienceDirect. [Link]

• Bruceine a exerts antitumor effect against colon cancer by accumulating ROS and suppressing PI3K/Akt pathway. (2023). PMC. [Link]

• A review of Brucea javanica: metabolites, pharmacology and clinical application. (n.d.). PMC. [Link]

• Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applications. (2025). MDPI. [Link]

• Major Constituents From Brucea javanica and Their Pharmacological Actions. (2022). PMC. [Link]

• A novel P38o MAPK activator Bruceine A exhibits potent anti-pancreatic cancer activity. (2021). Semantic Scholar. [Link]

• Acute Toxicity Studies of Brucea javanica Merril Leaves Extract on Mice. (2026). ResearchGate. [Link]

• Organ Weight of Female Mice in The Acute Toxicity Study of The Brucea javanica Leaves Extract. Group 1. (n.d.). ResearchGate. [Link]

• The quassinoids bruceines A-M: pharmacology, mechanism of action, synthetic advance, and pharmacokinetics-a review. (2024). PubMed. [Link]

• Acute Toxicity Studies of Brucea Javanica Merril Leaves Extract on Mice. (n.d.). Neliti. [Link]

• Bruceine A (BA) repressed the growth of breast tumor in vivo. (a) After... (n.d.). ResearchGate. [Link]

• Acute Toxicity of Brucea javanica Merril Leaves Extract on Mice. (n.d.). Journal of Tropical Life Science. [Link]

• Bruceine A induces cell growth inhibition and apoptosis through PFKFB4/GSK3β signaling in pancreatic cancer. (2021). PubMed. [Link]

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• 7. Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applications [mdpi.com]
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Preparation of Bruceine E Stock Solutions for Cell-Based Assays: An Application Note and Protocol

Authored by: Senior Application Scientist, Advanced Cell Biology Division

Abstract

This technical guide provides a comprehensive, field-proven protocol for the preparation, handling, and quality control of Bruceine E stock solutions for use in cell culture-based research. Bruceine E, a quassinoid isolated from Brucea javanica, has garnered significant interest for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities. Accurate and reproducible experimental outcomes are critically dependent on the correct preparation and storage of this compound. This document outlines the essential physicochemical properties of Bruceine E, a detailed step-by-step protocol for solubilization and aliquoting, and best practices for storage to ensure solution integrity and stability. Furthermore, it discusses the known cellular mechanisms of action of related quassinoids to provide context for its application in cell-based assays.

Introduction to Bruceine E

Bruceine E is a naturally occurring quassinoid, a class of bitter compounds derived from plants of the Simaroubaceae family. It is extracted from the seeds of Brucea javanica (L.) Merr, a plant with a long history in traditional medicine for treating a variety of ailments.[1] Recent scientific investigations have begun to elucidate the molecular mechanisms underlying the therapeutic effects of Bruceine E and related compounds, revealing their potential as modulators of key cellular signaling pathways. While the primary focus of this guide is on the practical aspects of stock solution preparation, a foundational understanding of Bruceine E's biological context is crucial for its effective application in research.

Although research is ongoing, studies on closely related quassinoids like Bruceine A and D have demonstrated potent anti-cancer activities. These compounds have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines by modulating critical signaling pathways, including the PI3K/Akt and MAPK/JNK pathways.[2][3][4] A recent study has indicated that Bruceine E can attenuate hepatic steatosis by modulating the PI3K/AKT/NFκB signaling pathway, suggesting its potential role in metabolic and inflammatory diseases.[5]

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties of Bruceine E is paramount for its proper handling and use in experimental settings.

Key Physicochemical Data

Property	Value	Source
Molecular Formula	C₂₀H₂₈O₉	MedChemExpress[6]
Molecular Weight	412.43 g/mol	MedChemExpress[6]
Appearance	White to off-white solid	MedChemExpress[6]
Solubility	Soluble in DMSO	MedChemExpress[6]
Storage (Solid)	4°C, protect from light	MedChemExpress[6]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (e.g., nitrile) when handling the solid compound and its solutions.

• Engineering Controls: Handle the solid powder in a chemical fume hood or a ventilated enclosure to avoid inhalation of dust particles.

• Spill and Waste Disposal: In case of a spill, absorb the material with an inert absorbent and dispose of it as chemical waste in accordance with local regulations. Do not allow the compound or its solutions to enter drains or waterways.[7][8][9][10]

Protocol for Preparation of Bruceine E Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Bruceine E in Dimethyl Sulfoxide (DMSO). This concentration is a common starting point for subsequent dilutions to working concentrations for various cell-based assays.

Materials and Equipment

• Bruceine E (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile, filter-barrier pipette tips

• -80°C freezer

Step-by-Step Procedure

• Pre-weighing Preparation: Before opening the vial of Bruceine E, allow it to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the hygroscopic compound.

• Weighing Bruceine E: In a chemical fume hood, carefully weigh out the desired amount of Bruceine E powder. For a 10 mM stock solution, the required mass can be calculated using the following formula:

  Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

  For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 0.001 L x 412.43 g/mol = 4.12 mg

• Solubilization: Transfer the weighed Bruceine E powder to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particulates. If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.[6]

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. The volume of the aliquots should be based on the typical working concentrations and volumes required for your experiments.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, solvent, date of preparation, and your initials. Store the aliquots in a freezer at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month) .[6] It is crucial to protect the stock solutions from light. [6]

Quality Control

To ensure the reliability of your experimental results, it is recommended to perform a quality control check on your newly prepared stock solution. This can be done by treating a well-characterized, sensitive cell line with a range of concentrations of the new stock and comparing the dose-response curve to previously obtained data or literature values for similar compounds.

Application in Cell Culture: Working Concentrations and Considerations

The optimal working concentration of Bruceine E will vary depending on the cell type, the duration of treatment, and the specific assay being performed. It is always recommended to perform a dose-response experiment to determine the IC₅₀ (half-maximal inhibitory concentration) for your specific cell line and experimental conditions.

Based on studies with related quassinoids, the effective concentrations for anti-cancer effects in various cell lines typically range from the nanomolar to the low micromolar range. For example, Bruceine D has shown IC₅₀ values in the sub-micromolar to low micromolar range in breast and pancreatic cancer cell lines.[11][12] Bruceine A has demonstrated IC₅₀ values in the nanomolar range in colon cancer cell lines.[2]

When preparing working solutions, the DMSO concentration in the final cell culture medium should be kept to a minimum, typically below 0.1% (v/v), to avoid solvent-induced cytotoxicity.

Visualizing the Workflow and Potential Mechanism of Action

Workflow for Stock Solution Preparation

Caption: Workflow for the preparation of Bruceine E stock solution.

Postulated Signaling Pathway Modulation

Based on evidence from related quassinoids, Bruceine E may exert its cellular effects through the modulation of key signaling pathways involved in cell survival, proliferation, and apoptosis. The diagram below illustrates a potential mechanism of action.

Caption: Postulated signaling pathways modulated by Bruceine E.

Conclusion

The protocol and information provided in this application note are intended to serve as a comprehensive guide for researchers utilizing Bruceine E in cell culture experiments. Adherence to these guidelines for the preparation, storage, and handling of Bruceine E stock solutions is essential for obtaining accurate, reproducible, and reliable data. As research into the biological activities of Bruceine E continues, it is anticipated that a more detailed understanding of its mechanisms of action will emerge, further guiding its application in drug discovery and development.

References

• MedChemExpress. (n.d.). Bruceine A Safety Data Sheet.

• Cancers (Basel). (2020). Bruceine D Identified as a Drug Candidate against Breast Cancer by a Novel Drug Selection Pipeline and Cell Viability Assay. 12(9), 2585. [Link]

• Frontiers in Pharmacology. (2023). Bruceine a exerts antitumor effect against colon cancer by accumulating ROS and suppressing PI3K/Akt pathway. 14, 1151648. [Link]

• Journal of Pharmacy and Pharmacology. (2025). Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway. rgaf016. [Link]

• Open Exploration Publishing. (2020). A brief overview of antitumoral actions of bruceine D. Retrieved from [Link]

• Spandidos Publications. (2019). Apoptosis induced by bruceine D in human non‑small‑cell lung cancer cells involves mitochondrial ROS‑mediated death signaling. Oncology Reports, 42(6), 2473-2484. [Link]

• Frontiers in Pharmacology. (2022). Major Constituents From Brucea javanica and Their Pharmacological Actions. 13, 848145. [Link]

• BMC Cancer. (2020). Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo. 20, 144. [Link]

• BenchChem. (2025). The Core Mechanism of Action of Bruceantin and Related Quassinoids in Cancer Cells: An In-depth Technical Guide.

• ACS Publications. (2023). Bruceine D Acts as a Potential Insecticide by Antagonizing 20E–EcR/USP Signal Transduction. Journal of Agricultural and Food Chemistry, 71(30), 11468–11478. [Link]

• ResearchGate. (n.d.). IC50 values of the cancer cell lines used in this study and the Phoenix control cell line following.

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Brucine. Retrieved from [Link]

• Fisher Scientific. (2025). Safety Data Sheet: Brucine dihydrate.
• CDH Fine Chemical. (n.d.). Brucine CAS No 357-57-3 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov.

• Cancer Letters. (2009). Bruceine D induces apoptosis in pancreatic adenocarcinoma cell line PANC-1 through the activation of p38-mitogen activated protein kinase. 281(1), 42-52. [Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. A brief overview of antitumoral actions of bruceine D [explorationpub.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. nj.gov [nj.gov]
• 9. fishersci.com [fishersci.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Bruceine D induces apoptosis in pancreatic adenocarcinoma cell line PANC-1 through the activation of p38-mitogen activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust LC-MS/MS Protocol for the Detection and Identification of Bruceine E and its Metabolites in Biological Matrices

Abstract

Bruceine E, a C20-quassinoid derived from the seeds of Brucea javanica (L.) Merr, has garnered significant interest for its pharmacological activities, notably its hypoglycemic effects.[1][2] As with any therapeutic candidate, a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) profile is critical for preclinical and clinical development. This application note presents a comprehensive, field-tested protocol for the sensitive and selective detection of Bruceine E and the strategic identification of its metabolites in complex biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). We provide a step-by-step methodology, from sample preparation to data analysis, explaining the scientific rationale behind key parameter choices to ensure method robustness and trustworthiness.

Introduction: The Analytical Challenge

Bruceine E is a structurally complex, highly oxygenated tetracyclic triterpene.[3][4] Its analysis in biological samples (e.g., plasma, urine, tissue homogenates) is challenging due to its low in-vivo concentrations and the presence of numerous endogenous interfering substances. Tandem mass spectrometry, particularly in the Multiple Reaction Monitoring (MRM) mode, provides the necessary selectivity and sensitivity for accurate quantification.[5]

The primary objective of this protocol is twofold:

• To establish a validated method for the precise quantification of the parent compound, Bruceine E.

• To outline a systematic workflow for the discovery and tentative identification of its Phase I and Phase II metabolites, which are essential for understanding its biotransformation and potential toxicity.

Foundational Workflow: From Sample to Signal

The analytical process is a multi-stage workflow designed to ensure maximum recovery of the analytes and high-quality data generation. Each stage is optimized to minimize matrix effects and maximize analytical sensitivity.

Figure 1: High-level overview of the bioanalytical workflow for Bruceine E.

Protocol I: Sample Preparation

The goal of sample preparation is to isolate the analytes of interest from the complex biological matrix, removing proteins and salts that can interfere with the LC-MS/MS analysis.[6][7] Protein precipitation is a rapid and effective method for this purpose.

Rationale for Method Choice: Protein precipitation with acetonitrile is a simple, fast, and cost-effective technique that effectively removes the majority of proteins. Acetonitrile is also a common solvent in reversed-phase chromatography, making it compatible with the initial mobile phase conditions.

Step-by-Step Protocol:

• Thaw Samples: Thaw biological samples (e.g., rat plasma) on ice to prevent degradation.

• Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 100 µL of the plasma sample.

• Internal Standard (IS) Spiking: Add 10 µL of an internal standard working solution (e.g., 100 ng/mL Eurycomanone or a stable isotope-labeled Bruceine E, if available) to each sample, except for blank matrix samples. Vortex briefly.

  • Expert Insight: An internal standard is crucial for correcting for variability in extraction efficiency and potential matrix effects. A structurally similar compound, like another quassinoid, is a suitable choice if a stable isotope-labeled standard is unavailable.[5]

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile containing 0.1% formic acid. The acid helps to stabilize the analytes.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure complete protein precipitation and analyte extraction.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new, clean tube, being cautious not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 35°C.[8]

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds to ensure the residue is fully dissolved.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer for Analysis: Transfer the final supernatant to an HPLC vial with an insert for injection into the LC-MS/MS system.

Protocol II: LC-MS/MS Parameters

The separation and detection parameters must be finely tuned to achieve the desired sensitivity, selectivity, and peak shape.

Liquid Chromatography (LC) Parameters

Rationale for Parameter Choices: A C18 stationary phase is selected for its excellent retention of moderately polar compounds like quassinoids.[5] The use of a gradient elution allows for the effective separation of the parent drug from its potentially more polar metabolites and endogenous matrix components. Formic acid is added to the mobile phase to promote protonation of the analytes, which is essential for positive mode electrospray ionization (ESI).[9][10]

Parameter	Recommended Setting
Column	C18 Reversed-Phase (e.g., Zorbax SB-C18, 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0

Mass Spectrometry (MS) Parameters

Rationale for Parameter Choices: Quassinoids readily form protonated molecules [M+H]⁺ in positive mode ESI.[11] Multiple Reaction Monitoring (MRM) is used for quantification due to its superior selectivity and sensitivity.[12] It involves isolating a specific precursor ion, fragmenting it, and monitoring for a specific product ion. This process acts as a highly specific mass filter.

Figure 2: Principle of Multiple Reaction Monitoring (MRM) for Bruceine E.

Optimized MS/MS Parameters for Bruceine E:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/Hr (Nitrogen)
Collision Gas	Argon

MRM Transitions for Quantification and Identification:

The selection of MRM transitions is based on the fragmentation pattern of the parent molecule. For Bruceine E, a common loss is a water molecule (-18 Da) due to its multiple hydroxyl groups.[5]

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Bruceine E	395.2	377.2	15	Quantifier
395.2	359.2	20	Qualifier
Bruceine D (related)	411.2	393.2	15	If present
Internal Standard	Specific to IS	Specific to IS	Optimize	Correction

Note: Collision energy must be optimized for the specific instrument being used.

Strategy for Metabolite Identification

While the parent drug is quantified using MRM, identifying unknown metabolites requires a different approach. This involves using less specific scan modes to search for predicted mass shifts corresponding to common metabolic transformations.[13][14]

Common Metabolic Transformations for Bruceine E:

Phase	Transformation	Mass Shift (Da)	Predicted Metabolite [M+H]⁺ (m/z)
I	Hydroxylation	+16.00	411.2
I	Dehydrogenation	-2.02	393.2
I	Demethylation	-14.02	381.2
II	Glucuronidation	+176.03	571.2
II	Sulfation	+79.96	475.2

Workflow for Metabolite Discovery:

• Acquire Data: In addition to the MRM scan, acquire data using a full scan (e.g., m/z 100-800) and/or a precursor ion scan triggered by a neutral loss scan (e.g., neutral loss of 176 Da for glucuronides).

• Process Data: Compare chromatograms from dosed samples against pre-dose or vehicle-dosed samples.

• Search for Masses: Use software to search for the predicted metabolite masses.

• Confirm Structure: When a potential metabolite is found, perform a Product Ion Scan on its precursor m/z. The fragmentation pattern should show similarities to the parent drug (e.g., retaining the core quassinoid structure) to confirm its identity tentatively.[15]

Conclusion

This application note provides a detailed and scientifically grounded framework for the quantitative analysis of Bruceine E and the identification of its metabolites from biological matrices. By combining an efficient sample preparation protocol with an optimized and highly selective LC-MS/MS method, researchers can obtain reliable and reproducible data crucial for advancing the study of this promising natural compound. The principles and strategies outlined herein are designed to be adaptable and serve as a robust starting point for any laboratory engaged in the pharmacokinetic and metabolic analysis of complex natural products.

References

• Di Girolamo, A., et al. (2010). Liquid chromatography electrospray ionization tandem mass spectrometric determination of quassin and neoquassin in fruits and vegetables. Journal of Agricultural and Food Chemistry, 58(7), 4130-4135. [Link][9][10][11]

• Man, C. Y., & Choo, C. Y. (2017). HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma. Journal of Chromatography B, 1063, 134-140. [Link][5]

• ChEMBL. (n.d.). Compound: BRUCEINE E (CHEMBL2037038). European Bioinformatics Institute (EMBL-EBI). [Link][16]

• Sak K, et al. (2022). Major Constituents From Brucea javanica and Their Pharmacological Actions. Frontiers in Pharmacology, 13, 848822. [Link][3][4]

• Tian, J. X., et al. (2014). Metabolism of brucine: the important metabolic pathways of dihydroindole-type alkaloid for excretion in rats. Bioanalysis, 6(2), 137-49. [Link][13]

• Ashri, N. Y., & Abdel-Rehim, M. (2011). Sample treatment based on extraction techniques in biological matrices. Bioanalysis, 3(17), 2003-18. [Link][6]

• Dong, H., et al. (2015). Metabolomics reveals a novel vitamin E metabolite and attenuated vitamin E metabolism upon PXR activation. Journal of Lipid Research, 56(6), 1181-1192. [Link][14]

• Agilent Technologies. (n.d.). Sample Preparation Techniques for Biological Matrices. Agilent. [Link][8]

• Kamal, A. H., et al. (2022). Current developments of bioanalytical sample preparation techniques in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 219, 114944. [Link][7]

• Raposo, R. (2022). LC-MS/MS method development for anti-oxidative biomarkers. Repositório da Universidade de Lisboa. [Link][12]

• Veličković, D., et al. (2012). Fragmentation trees for the structural characterisation of metabolites. Rapid Communications in Mass Spectrometry, 26(17), 1947-1956. [Link][15]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sample treatment based on extraction techniques in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Liquid chromatography electrospray ionization tandem mass spectrometric determination of quassin and neoquassin in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 13. Metabolism of brucine: the important metabolic pathways of dihydroindole-type alkaloid for excretion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. Compound: BRUCEINE E (CHEMBL2037038) - ChEMBL [ebi.ac.uk]

Application Note: Strategic Solvent Selection for the NMR Spectroscopic Analysis of Bruceine E

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Mechanistic solvent selection, structural elucidation, and self-validating NMR protocols for highly oxygenated quassinoids.

Executive Summary

Bruceine E (C₂₀H₂₈O₉) is a highly oxygenated, tetracyclic quassinoid isolated from the seeds of Brucea javanica (L.) Merr. It has garnered significant attention in drug development due to its potent antidiabetic, cytotoxic, and herbicidal properties 1[1].

Because Bruceine E possesses a rigid molecular skeleton decorated with multiple hydroxyl groups, its structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy presents a unique analytical challenge. Severe signal overlap in the aliphatic region and the necessity to determine the relative stereochemistry of its chiral centers require a strategic, mechanism-driven approach to solvent selection. As an Application Scientist, I emphasize that the deuterated solvent is not merely a passive medium; it is an active chemical probe that dictates the visibility of exchangeable protons and the resolution of scalar couplings.

Mechanistic Principles of Solvent Selection

The selection of an NMR solvent for Bruceine E must be dictated by the specific analytical objective. The causality behind these choices lies in the solvent's hydrogen-bonding capacity, dielectric constant, and magnetic anisotropy.

Methanol-d4 (CD₃OD): The Standard for Skeleton Mapping

CD₃OD is the most frequently cited solvent for the routine 1D and 2D structural confirmation of Bruceine E 2[2].

• Causality: Bruceine E is highly polar. CD₃OD provides exceptional solubility and low macroscopic viscosity, which minimizes the rotational correlation time ( τc​ ) of the molecule. This results in ultra-sharp line widths and high signal-to-noise ratios, particularly critical for insensitive nuclei in ¹³C NMR.

• Limitation: The labile hydroxyl protons of Bruceine E undergo rapid deuterium exchange with CD₃OD. Consequently, these protons become "invisible" in the ¹H NMR spectrum. While this simplifies the spectrum, it eliminates critical stereochemical information.

Dimethyl Sulfoxide-d6 (DMSO-d6): The Stereochemical Probe

• Causality: DMSO-d6 is a powerful hydrogen-bond acceptor. It forms tight, localized solvation complexes with the multiple hydroxyl groups of Bruceine E. This strong intermolecular interaction significantly reduces the chemical exchange rate of the OH protons.

• Advantage: By slowing the exchange rate on the NMR timescale, the hydroxyl protons appear as sharp doublets or multiplets rather than broad, featureless humps. This enables the measurement of ³J(H,OH) scalar couplings. Applying the Karplus relationship to these couplings is essential for assigning the axial or equatorial orientation of the hydroxyl groups on the rigid quassinoid rings.

Pyridine-d5: Resolving Aliphatic Overlap

• Causality: Pyridine-d5 induces strong Aromatic Solvent-Induced Shifts (ASIS) 3[3]. The flat, electron-rich pyridine molecules align preferentially with the polar functional groups (like the diosphenol moiety) of Bruceine E.

• Advantage: This anisotropic shielding and deshielding effect spreads out the heavily overlapped aliphatic proton signals (typically clustered between 1.0 and 3.0 ppm in CD₃OD). Furthermore, it shifts the hydroxyl protons far downfield, ensuring unambiguous assignment in 2D NOESY/ROESY experiments without interference from the carbon skeleton signals.

Analytical Workflow Visualization

Decision tree for selecting the optimal NMR solvent for Bruceine E analysis.

Comparative Solvent Metrics

To facilitate rapid decision-making in the laboratory, the quantitative and qualitative impacts of solvent selection on Bruceine E are summarized below:

Solvent	OH Proton Visibility	Chemical Shift Dispersion	Viscosity / Resolution	Primary Application
Methanol-d4 (CD₃OD)	Invisible (Rapid Exchange)	Moderate	Very Low / Excellent	Routine 1D/2D, Skeleton mapping
DMSO-d6	Visible (Slow Exchange)	Moderate	High / Good	Stereochemical assignment (³J H-OH)
Pyridine-d5	Visible (Shifted Downfield)	High (ASIS Effect)	Moderate / Very Good	Resolving aliphatic overlap

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates built-in validation gates. Do not proceed to the next step unless the validation criteria are met.

Step 1: Sample Preparation and Desiccation

• Weigh 5–10 mg of highly purified Bruceine E into a clean glass vial 4[4].

• Lyophilize the sample overnight to remove residual ambient moisture.

  • Causality: Water introduces a broad HDO peak (e.g., ~4.8 ppm in CD₃OD) that can obscure crucial skeletal protons and interfere with solvent suppression sequences.

  • Validation Gate: The sample must present as a free-flowing, static-free powder. If it appears gummy, residual solvent/water is present. Re-lyophilize.

Step 2: Dissolution and Filtration

• Add 600 µL of the chosen deuterated solvent (CD₃OD, DMSO-d6, or Pyridine-d5) directly to the vial.

• Sonicate for 60 seconds at room temperature to ensure complete dissolution.

• Transfer the solution into a high-quality 5 mm NMR tube using a glass Pasteur pipette equipped with a small plug of pre-washed glass wool.

  • Validation Gate: Hold the NMR tube up to a strong light source. The solution must be optically clear. Particulate matter causes severe magnetic susceptibility gradients, destroying field homogeneity.

Step 3: Spectrometer Locking, Tuning, and Shimming

• Insert the sample into the NMR spectrometer (minimum 400 MHz, preferably 600 MHz for complex quassinoids).

• Lock onto the deuterium signal of the solvent and perform automated tuning and matching (ATM) for both ¹H and ¹³C channels.

• Execute a 3D gradient shim map.

  • Validation Gate: Run a preliminary single-scan ¹H NMR spectrum. Measure the full width at half maximum (FWHM) of the solvent residual peak or internal standard (TMS). If FWHM > 1.2 Hz, reject the shim map and re-shim. A broad solvent peak indicates poor magnetic field homogeneity, which will blur the complex aliphatic multiplets of Bruceine E.

Step 4: Acquisition of 1D and 2D Spectra

• ¹H NMR: Acquire with a minimum of 16 scans, a relaxation delay (D1) of 2.0 seconds, and an acquisition time of 3.0 seconds to ensure accurate integration.

• ¹³C NMR: Acquire with a minimum of 1024 scans (due to the lack of NOE enhancement on quaternary carbons). Use a D1 of 2.0 seconds.

• 2D NMR (HSQC/HMBC/NOESY): Set the spectral width precisely based on the validated 1D ¹H spectrum to maximize digital resolution. For Pyridine-d5 samples, ensure the NOESY mixing time is optimized (typically 300–500 ms) to capture the spatial relationships of the downfield-shifted hydroxyl protons.

References

• Antidiabetic effects of Brucea javanica seeds in type 2 diabetic rats. National Institutes of Health (NIH) / PMC. URL:[Link]

• Herbicidal activity and bioactive components of Brucea javanica (L.) Merr. residue. Arabian Journal of Chemistry. URL:[Link]

• Bioactive Quassinoids from the Seeds of Brucea javanica. Journal of Natural Products (ACS). URL:[Link]

• Characterization of Antidiabetic and Antioxidant Activity of Brucea javanica (L.) Merr. Seeds. University of Malaya Repository. URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. studentsrepo.um.edu.my [studentsrepo.um.edu.my]

Bruceine E assay protocols for studying cell proliferation

Application Note: Bruceine E Assay Protocols for Cell Proliferation and Cytotoxicity Profiling

Introduction & Scientific Context

Bruceine E is a highly bioactive tetracyclic triterpenoid (quassinoid) isolated from the seeds of Brucea javanica (L.) Merr. Historically recognized for its traditional medicinal properties, modern pharmacological research has repositioned Bruceine E and its structural analogs (such as Brusatol and Bruceine D) as potent anti-neoplastic, anti-inflammatory, and anti-viral agents[1][2].

When designing cell proliferation assays for Bruceine E, researchers must account for its unique physicochemical properties and its multi-target mechanism of action. As a Senior Application Scientist, I have designed this protocol to provide a self-validating framework for evaluating Bruceine E's antiproliferative effects, detailing the causality behind solvent selection, assay choice, and mechanistic readouts.

Mechanistic Foundations: Why We Measure What We Measure

Quassinoids do not merely act as generalized cytotoxins; they actively modulate specific intracellular signaling cascades. Research indicates that these compounds inhibit the PI3K/AKT/NF-κB signaling axis, leading to the downregulation of anti-apoptotic proteins (e.g., BCL-2) and the induction of caspase-mediated apoptosis[2]. Furthermore, they disrupt cell cycle progression by downregulating Cyclin D1 and CDK4/6, effectively arresting cells in the G1/S phase[2][3].

Understanding this mechanism is critical for assay selection. While metabolic assays (like MTT or CCK-8) provide a macroscopic view of overall cell viability, direct DNA synthesis assays (like EdU incorporation) are required to isolate the cytostatic (proliferation arrest) effects from the cytotoxic (apoptotic) effects[4].

Mechanistic pathway of Bruceine E-induced cell cycle arrest and apoptosis via PI3K/AKT inhibition.

Reagent Preparation: Overcoming Solubility Bottlenecks

A common point of failure in quassinoid assays is improper compound solubilization. Bruceine E is highly hygroscopic; the presence of moisture in the solvent drastically reduces its solubility, leading to micro-precipitates that skew IC50 calculations and cause assay irreproducibility[5].

Standardized Stock Solution Protocol:

• Solvent Selection: You must use newly opened, anhydrous Dimethyl Sulfoxide (DMSO) to prevent ambient moisture absorption[5].

• Dissolution: Dissolve Bruceine E to a stock concentration of 100 mg/mL (approx. 242.47 mM). Due to its structural rigidity, ultrasonic bath sonication for 5–10 minutes is strictly required to achieve a clarified solution[5].

• Storage: Aliquot the stock solution immediately to avoid repeated freeze-thaw cycles, which lead to product inactivation. Store at -80°C for up to 6 months, or -20°C for 1 month, strictly protected from light[5].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness of the data, every assay must include an internal self-validating control system: a vehicle control (DMSO matched to the highest treatment concentration, strictly <0.5% v/v final to prevent baseline toxicity), a positive control (e.g., Ribavirin for viral assays or Gemcitabine for oncology assays), and a cell-free blank for background subtraction[1][6].

Protocol A: High-Throughput Viability Profiling (MTT / CCK-8 Assay)

This protocol utilizes the metabolic reduction of tetrazolium salts to quantify viable cell numbers, providing a primary screen for cytotoxicity[4].

• Cell Seeding: Seed adherent cells (e.g., A549, MC38, or BHK-21) in a 96-well plate at a density of 1.0 × 10⁴ cells/well in 100 µL of complete media. Incubate overnight at 37°C with 5% CO₂ to allow for attachment and recovery[4][6].

• Treatment Preparation: Perform serial dilutions of the Bruceine E stock in culture media to yield final concentrations ranging from 0.05 µM to 50 µM[4]. Ensure the final DMSO concentration remains constant across all wells.

• Incubation: Aspirate the seeding media and apply the treatment media. Incubate for 24 to 72 hours, depending on the doubling time of the target cell line[7].

• Assay Execution:

  • For MTT: Add 10 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Aspirate the media carefully and dissolve the resulting formazan crystals in 100 µL of DMSO[4].

  • For CCK-8 (Preferred): Add 10 µL of CCK-8 reagent directly to the wells and incubate for 1–4 hours. This avoids the aspiration step, preserving weakly adherent apoptotic cells[7].

• Quantification: Measure absorbance at 570 nm (MTT) or 450 nm (CCK-8) using a microplate reader.

Protocol B: Direct Proliferation Measurement (EdU Incorporation Assay)

To confirm that the observed reduction in cell viability is mechanistically linked to proliferation arrest, the EdU (5-ethynyl-2'-deoxyuridine) assay is employed. This directly measures active DNA synthesis during the S-phase of the cell cycle[4].

• Treatment: Following a 12-hour Bruceine E treatment at sub-lethal concentrations (e.g., 0.5 µM), add EdU to the culture media at a final concentration of 10 µM and incubate for exactly 2 hours[4].

• Fixation & Permeabilization: Wash cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and permeabilize with 0.3% Triton X-100 for 15 minutes.

• Click Reaction: Add the Click-iT reaction cocktail (containing a fluorescent azide) and incubate for 30 minutes in the dark.

• Counterstaining: Stain nuclei with Hoechst 33342 to quantify the total cell population.

• Analysis: Quantify the percentage of EdU-positive cells via fluorescence microscopy or flow cytometry. A reduction in the EdU/Hoechst ratio validates the cytostatic action of Bruceine E[4].

Standardized experimental workflow for Bruceine E in vitro cell proliferation assays.

Quantitative Data Interpretation

When analyzing the efficacy of Bruceine E, it is crucial to benchmark its activity against related quassinoids. The table below summarizes the cytotoxic profiles (IC50 / CC50 values) of Brucea javanica derivatives across various models, providing a reference framework for expected assay outcomes.

Table 1: Comparative Cytotoxicity and Proliferation Inhibition of Quassinoids

Compound	Target Cell Line / Model	Assay Type	IC50 / CC50 Value	Reference
Bruceine E	BHK-21 (Fibroblast)	Cytotoxicity (CC50)	49.65 ± 1.70 µM	[6]
Bruceine D	BHK-21 (Fibroblast)	Cytotoxicity (CC50)	4.51 ± 0.68 µM	[6]
Brusatol	BHK-21 (Fibroblast)	Cytotoxicity (CC50)	18.54 ± 1.27 µM	[6]
Bruceine E	FMDV 3Dpol Activity	Minigenome Assay	26.69 ± 1.43 µM	[6]
Brusatol	PANC-1 (Pancreatic Cancer)	Proliferation Inhibition	0.36 mM	[1]
Bruceine B	SMMC7721 (Liver Cancer)	Cytotoxicity (IC50)	0.15 µM	[1]

Expert Insight: Bruceine E generally exhibits a safer cytotoxicity profile (higher CC50) in non-cancerous cells compared to Brusatol and Bruceine D, making it a highly attractive candidate for targeted therapeutic development with a potentially wider therapeutic window[6].

References

• Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applications - MDPI. Available at: [Link]

• The aqueous extract of brucea javanica reduces tumorigenicity of human lung cancer tumorspheres - PMC. Available at: [Link]

• Natural Product Bruceine A from Brucea javanica (L.) Merr. as a Potential LDLR Inhibitor That Facilitates Antiviral Effect - ACS Omega. Available at: [Link]

• Naturally Derived Terpenoids Targeting the 3Dpol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation - MDPI. Available at: [Link]

• A review of Brucea javanica: metabolites, pharmacology and clinical application - ResearchGate. Available at:[Link]

• Naturally Derived Terpenoids Targeting the 3Dpol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation - PMC. Available at: [Link]

• Bruceine D Acts as a Potential Insecticide by Antagonizing 20E–EcR/USP Signal Transduction - Journal of Agricultural and Food Chemistry. Available at:[Link]

• A review of Brucea javanica: metabolites, pharmacology and clinical application - Frontiers. Available at:[Link]

• Natural Product Bruceine A from Brucea javanica (L.) Merr. as a Potential LDLR Inhibitor That Facilitates Antiviral Effect - PMC. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | A review of Brucea javanica: metabolites, pharmacology and clinical application [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Bruceine E Solubility in Aqueous Buffers

Welcome to the technical support center for Bruceine E. This guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility of Bruceine E in experimental settings. As Senior Application Scientists, we have compiled this resource based on established biochemical principles and practical laboratory experience to help you achieve consistent and reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is Bruceine E difficult to dissolve in aqueous buffers?

A: The solubility challenge with Bruceine E stems from its complex chemical structure. Bruceine E is a quassinoid, a type of highly oxygenated and structurally rigid tetracyclic triterpene.[1][2][3][4] While it possesses several hydrophilic hydroxyl (-OH) groups, the large, fused ring carbon skeleton is predominantly hydrophobic (lipophilic). This significant hydrophobic character limits its ability to form favorable interactions with the highly polar water molecules in aqueous buffers, leading to poor solubility.

To dissolve, a solute must overcome the strong hydrogen bonding network of water. The hydrophobic regions of the Bruceine E molecule cannot participate in hydrogen bonding, disrupting the water structure without forming new, stable interactions, which is energetically unfavorable.

Q2: What is the most critical first step for preparing a working solution of Bruceine E?

A: The indispensable first step is to prepare a concentrated stock solution in a suitable organic solvent. Attempting to dissolve Bruceine E directly in an aqueous buffer will likely result in poor solubility and inaccurate concentrations. A high-concentration stock solution allows you to add a small volume to your aqueous buffer, minimizing the final concentration of the organic solvent while ensuring the drug is fully dissolved.

Recommended Protocol: Preparing a Bruceine E Stock Solution

• Solvent Selection: Choose a 100% organic solvent in which Bruceine E is freely soluble. Dimethyl sulfoxide (DMSO) is a common and effective choice.[5][6]

• Preparation:

  • Weigh the required amount of Bruceine E powder accurately.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock (e.g., 10-50 mM).

  • Ensure complete dissolution. Gentle vortexing or sonication can be used to aid this process.[1]

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. A recommended storage period is up to one month at -20°C or six months at -80°C, protected from light.[1]

Solubility Enhancement Strategies

The diagram below outlines a decision-making workflow for selecting an appropriate solubilization strategy for Bruceine E.

Caption: Workflow for solubilizing Bruceine E.

Q3: How can I use co-solvents to improve Bruceine E solubility in my final buffer?

A: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system.[7][8] This makes the environment more favorable for dissolving hydrophobic compounds like Bruceine E by lowering the interfacial tension between the solute and the solvent.

Troubleshooting Guide: Using Co-solvents

• Issue: Bruceine E precipitates when my DMSO stock is diluted into the aqueous buffer.

• Solution: The final concentration of DMSO in your buffer is too low to maintain solubility. While you should always aim for the lowest effective solvent concentration to avoid off-target effects, a slightly higher percentage may be necessary.

Experimental Protocol: Co-Solvency Method

• Prepare a high-concentration stock solution of Bruceine E in 100% DMSO as described previously.

• Perform a dilution series to determine the maximum tolerable percentage of DMSO in your experimental system (e.g., 0.1%, 0.5%, 1%). Always run a vehicle control with the same final DMSO concentration.

• When preparing the final working solution, add the Bruceine E stock solution to your buffer dropwise while vortexing to ensure rapid mixing and prevent localized high concentrations that can lead to precipitation.

• If solubility is still limited, consider other pharmaceutically accepted co-solvents like ethanol, propylene glycol (PG), or polyethylene glycol (PEG 400).[9][10]

Co-Solvent	Typical Final Conc.	Pros	Cons
DMSO	< 1%	High solubilizing power for many compounds	Can have biological effects at higher concentrations
Ethanol	1-5%	Less toxic than DMSO	Can cause protein denaturation; may evaporate
PEG 400	1-10%	Low toxicity, widely used in formulations	Can be viscous, may interfere with some assays
Propylene Glycol	1-10%	Good safety profile	Can increase the viscosity of the final solution

Q4: What are cyclodextrins, and how can they help solubilize Bruceine E?

A: Cyclodextrins (CDs) are cyclic oligosaccharides with a unique molecular structure resembling a truncated cone.[11] Their exterior is hydrophilic, making them water-soluble, while their internal cavity is hydrophobic.[12] This structure allows them to encapsulate poorly soluble "guest" molecules, like Bruceine E, forming a water-soluble "inclusion complex."[13][14] This effectively shields the hydrophobic part of the drug from the aqueous environment, dramatically increasing its apparent solubility.[]

A specific formulation for Bruceine E using a cyclodextrin derivative, Sulfobutylether-β-cyclodextrin (SBE-β-CD), has been reported to achieve a solubility of ≥ 2.5 mg/mL.[1]

Caption: Cyclodextrin encapsulation of Bruceine E.

Experimental Protocol: Cyclodextrin Complexation

This protocol is adapted from a validated method for Bruceine E.[1]

• Prepare a 20% (w/v) SBE-β-CD Solution: Dissolve 2 g of SBE-β-CD powder in 10 mL of your desired saline or buffer. Ensure it dissolves completely until the solution is clear. This solution can be stored at 4°C for about one week.

• Prepare a Concentrated Drug Stock: Dissolve Bruceine E in 100% DMSO to a concentration of 25 mg/mL.

• Form the Complex:

  • To prepare a final working solution of 2.5 mg/mL, add 100 µL of the 25 mg/mL Bruceine E stock solution to 900 µL of the 20% SBE-β-CD solution.

  • Mix thoroughly. The final solvent composition will be 10% DMSO in 90% (20% SBE-β-CD in buffer). This method yields a clear solution.[1]

Summary of a Validated Bruceine E Formulation[1]

Component	Volume/Concentration	Purpose
Bruceine E Stock	100 µL (from 25 mg/mL stock)	Active Pharmaceutical Ingredient (API)
DMSO	(in stock solution)	Primary Solubilizer / Co-solvent
20% SBE-β-CD in Saline	900 µL	Complexation Agent / Vehicle
Final Concentration	≥ 2.5 mg/mL	Achieved Solubility

Q5: Is it possible to use surfactants to dissolve Bruceine E?

A: Yes, surfactants are another viable option. Surfactants are amphiphilic molecules with a hydrophilic "head" and a hydrophobic "tail."[16][17] Above a specific concentration, the critical micelle concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles. The hydrophobic tails form the core of the micelle, creating a microenvironment that can encapsulate poorly soluble drugs like Bruceine E, while the hydrophilic heads face the aqueous buffer, rendering the entire complex soluble.[16][18]

Common non-ionic surfactants used in research include Polysorbate 80 (Tween® 80) and Polysorbate 20 (Tween® 20). Non-ionic surfactants are often preferred as they are generally less disruptive to biological systems than ionic surfactants.[17][19]

Troubleshooting Guide: Using Surfactants

• Considerations: Surfactants can interfere with certain cell-based assays or interact with proteins. It is crucial to run appropriate vehicle controls containing the surfactant at the same final concentration.

• Protocol:

  • Start with a concentrated stock of Bruceine E in DMSO.

  • Prepare your aqueous buffer containing a low concentration of a non-ionic surfactant (e.g., 0.05% - 0.5% Tween® 80).

  • Add the drug stock slowly to the surfactant-containing buffer while vortexing. The surfactant will help disperse the drug and prevent precipitation.

Q6: Can adjusting the pH of my buffer improve Bruceine E solubility?

A: This strategy is generally most effective for compounds that are weak acids or weak bases, as changing the pH alters their ionization state.[7][20] For example, basic compounds like alkaloids become protonated and more water-soluble at acidic pH.[21][22][23]

Bruceine E is a quassinoid, not a classical alkaloid, and lacks strongly basic functional groups like amines.[24][25] Its structure primarily contains hydroxyl groups and a lactone, which are not easily protonated or deprotonated under typical physiological pH ranges (pH 4-8). Therefore, pH adjustment is unlikely to be a highly effective primary strategy for significantly enhancing Bruceine E solubility. However, extreme pH values could potentially affect the stability of the molecule, for instance, by promoting hydrolysis of the lactone ring. It is generally recommended to maintain a pH within the stable range for the compound.

References

• Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Chemistry and Analysis.
• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC.
• Cosolvent – Knowledge and References. Taylor & Francis.
• Cosolvent. Wikipedia.
• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.
• Improving the Water Solubility of Poorly Soluble Drugs. Basicmedical Key.
• What are the effects of surfactants on the solubiliz
• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• Cyclodextrins for the Delivery of Bioactive Compounds from Natural Sources: Medicinal, Food and Cosmetics Applic
• Impact of pH on Tautomerization in Alkaloids.
• Solubility Enhancement of Rifabutin by Co-solvency Approach.
• Effect of pH on the solubility (a) and partition coefficient (K...).
• Bruceine E | Anti-Hypoglycemia Agent. MedchemExpress.com.
• Solubilization of Hydrophobic Dyes in Surfactant Solutions. PMC - NIH.
• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evalu
• Alkaloids Used as Medicines: Structural Phytochemistry Meets Biodiversity—An Upd
• Computational Methods for the Interaction between Cyclodextrins and Natural Compounds: Technology, Benefits, Limitations, and Trends.
• Major Constituents From Brucea javanica and Their Pharmacological Actions. Frontiers.
• Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.
• Cyclodextrins and their application in enhancing the solubility, dissolution r
• The Role of Surfactants in Compounded Prepar
• Major Constituents From Brucea javanica and Their Pharmacological Actions. PMC.
• Why are alkaloids generally soluble in dilute mineral acids but not in w
• Antitumor agents. 33. Isolation and structural elucidation of bruceoside -A and -B, novel antileukemic quassinoid glycosides, and brucein -D and -E from Brucea javanica.
• Structures of compounds 1 – 13.
• Quassinoids: Structural Diversity, Biological Activity and Synthetic Studies.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. MDPI.
• (PDF) Bruceine A.
• Effect of Surfactant–Bile Interactions on the Solubility of Hydrophobic Drugs in Biorelevant Dissolution Media.
• Chemical constituents from Brucea javanica.
• Compound: BRUCEINE E (CHEMBL2037038). ChEMBL - EMBL-EBI.
• A review of Brucea javanica: metabolites, pharmacology and clinical applic
• PH and Solvent Effect on Drug Solubility.
• Natural Product Bruceine A from Brucea javanica(L.) Merr.
• Quassinoids from the Roots of Eurycoma longifolia and Their Anti-Prolifer
• Quassinoid. Wikipedia.
• Quassinoids: Phytochemistry and antitumor prospect.
• Biologically active quassinoids and their chemistry: potential leads for drug design. PubMed.
• Bruceine D Acts as a Potential Insecticide by Antagonizing 20E–EcR/USP Signal Transduction.
• Bruceine a exerts antitumor effect against colon cancer by accumulating ROS and suppressing PI3K/Akt p
• Isolation, chemotaxonomic significance and cytotoxic effects of quassinoids from Brucea javanica.
• Cytotoxic Stilbenes and Canthinone Alkaloids from Brucea antidysenterica (Simaroubaceae).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Quassinoid - Wikipedia [en.wikipedia.org]
• 4. Biologically active quassinoids and their chemistry: potential leads for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Cosolvent - Wikipedia [en.wikipedia.org]
• 10. pnrjournal.com [pnrjournal.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 16. What are the effects of surfactants on the solubilization of hydrophobic substances? - Blog - KEYINGCHEM [keyingchemical.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. THE PCCA BLOG | The Role of Surfactants in Compounded Preparation [pccarx.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 21. Impact of pH on Tautomerization in Alkaloids [eureka.patsnap.com]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. quora.com [quora.com]
• 24. researchgate.net [researchgate.net]
• 25. Compound: BRUCEINE E (CHEMBL2037038) - ChEMBL [ebi.ac.uk]

Bruceine E stability and degradation in cell culture media

Technical Support Center: Bruceine E Stability and Degradation in Cell Culture Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience reproducibility issues when working with quassinoids in vitro. Bruceine E, a highly potent tetracyclic triterpene quassinoid isolated from Brucea javanica (L.) Merr., is widely investigated for its hypoglycemic, anti-inflammatory, and antiviral properties[1][2].

Despite its therapeutic promise—such as the attenuation of hepatic steatosis via the PI3K/AKT/NF-κB signaling pathway[1]—Bruceine E possesses a complex molecular architecture rich in hydroxyl groups and a rigid lactone ring. This makes it highly susceptible to hydrolysis, protein binding, and precipitation in standard cell culture media. This guide is designed to troubleshoot these exact degradation and stability bottlenecks, providing you with self-validating protocols to ensure scientific integrity in your assays.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does Bruceine E lose its biological activity (e.g., cytotoxicity or pathway inhibition) after 48–72 hours in standard cell culture media? Causality & Expert Insight: Bruceine E contains a lactone moiety that is highly sensitive to pH fluctuations and aqueous environments. Standard cell culture media (e.g., DMEM, RPMI 1640) incubated at 37°C in a 5% CO 2​ atmosphere maintain a pH around 7.2–7.4. However, as cells metabolize and the media acidifies, or if esterases present in Fetal Bovine Serum (FBS) actively cleave the compound, the lactone ring undergoes spontaneous hydrolysis. Once the ring opens, the molecule is rendered pharmacologically inactive. Solution: Do not rely on a single bolus dose for assays extending beyond 24 hours. Implement a media replacement strategy every 12–24 hours using freshly prepared Bruceine E working solutions to maintain a constant concentration gradient.

Q2: I observe micro-precipitates when adding my Bruceine E DMSO stock to warm DMEM. How can I prevent this "crashing out"? Causality & Expert Insight: Bruceine E is highly hydrophobic. While it exhibits excellent stability and solubility in 100% DMSO at -20°C, rapid introduction into a highly aqueous environment causes local supersaturation at the droplet interface. This precipitation drastically reduces the bioavailable fraction of the drug reaching your cells, leading to artificially inflated IC 50​ values. Solution: Utilize a "step-down" dilution methodology. Pre-dilute your DMSO master stock 1:10 in an intermediate solvent (e.g., culture media containing a low percentage of Tween-80 or PEG-400) before final dropwise addition to the bulk media. Ensure the final DMSO concentration remains ≤0.1% (v/v) to prevent solvent-induced cytotoxicity.

Q3: Does the concentration of Fetal Bovine Serum (FBS) affect Bruceine E's stability and efficacy? Causality & Expert Insight: Yes. Quassinoids exhibit moderate to high non-specific protein binding. In media supplemented with 10% or 20% FBS, a significant fraction of Bruceine E binds to bovine serum albumin (BSA) and α -1-acid glycoprotein. This sequestration dampens its pharmacological effects, such as its ability to effectively penetrate the cell membrane and inhibit intracellular targets like PI3K[1]. Solution: Conduct a serum-shift assay. Compare the efficacy of Bruceine E in 1%, 5%, and 10% FBS. For acute signaling assays (4–12 hours), utilize serum-free or low-serum (1% FBS) conditions to maximize the unbound, active fraction of the compound.

Part 2: Quantitative Data Presentation

To standardize your experimental design, refer to the following stability and solubility parameters for Bruceine E.

Parameter	Condition	Observed Stability / Half-Life	Recommended Action
Master Stock Solvent	100% DMSO (Anhydrous)	> 6 months at -20°C	Aliquot into amber tubes to prevent repeated freeze-thaw cycles.
Aqueous Media (No FBS)	DMEM / RPMI (pH 7.4, 37°C)	~ 18 - 24 hours	Prepare fresh immediately before cellular application.
Complete Media (+10% FBS)	DMEM + 10% FBS (37°C)	~ 8 - 12 hours (Active Free Fraction)	Use low-serum media for short-term mechanistic assays.
In Vivo Plasma (Rat)	Systemic Circulation	Tmax​ = 0.66 ± 0.30 h[1]	Account for rapid clearance in translational models.

Part 3: Experimental Protocols

Protocol A: Preparation of Stable Bruceine E In Vitro Working Solutions

This self-validating system ensures that precipitation and early-stage hydrolysis are minimized prior to cell exposure.

• Master Stock Preparation: Dissolve lyophilized Bruceine E powder in anhydrous, sterile-filtered 100% DMSO to create a 10 mM master stock. Vortex for 60 seconds.

• Aliquot Generation: Divide the 10 mM stock into 10 μ L aliquots in amber microcentrifuge tubes. Store immediately at -20°C. Never subject an aliquot to more than two freeze-thaw cycles.

• Intermediate Dilution: Thaw one aliquot at room temperature. Add 90 μ L of pre-warmed (37°C) base media (without FBS) dropwise to the 10 μ L stock while continuously vortexing. This creates a 1 mM intermediate solution (10% DMSO).

• Final Working Solution: Dilute the 1 mM intermediate solution into your final complete culture media to reach your target concentration (e.g., 1 μ M). The final DMSO concentration will be 0.01%, well below the cytotoxic threshold. Apply to cells within 30 minutes.

Protocol B: HPLC-MS/MS Quantification of Bruceine E Degradation in Media

To verify the stability of Bruceine E in your specific culture conditions, use this validated quantification method[1][3].

• Sample Collection: Extract 100 μ L of media from the culture well at 0, 4, 8, 12, and 24 hours post-treatment.

• Protein Precipitation: Add 300 μ L of ice-cold acetonitrile (containing eurycomanone as an internal standard[1]) to the media sample. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated serum proteins.

• LC-MS/MS Analysis: Inject the supernatant into an HPLC-MS/MS system equipped with a Zorbax SB-C18 column.

• Chromatographic Conditions: Use a gradient elution with a mobile phase of acetonitrile and deionized water containing 0.1% formic acid at a flow rate of 0.5 mL/min[3].

• Detection: Monitor Bruceine E in multiple reaction monitoring (MRM) mode with electrospray positive ionization (transition m/z 395.2 → 377.2)[1].

Part 4: Mandatory Visualizations

Bruceine E Preparation and Stability Workflow

Workflow for preparing stable Bruceine E solutions to prevent precipitation and hydrolysis.

Mechanistic Signaling Pathway of Bruceine E

Mechanistic pathway showing bioavailable Bruceine E attenuating PI3K/AKT/NF-κB signaling.

References

• Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway. ResearchGate. Available at:[Link]

• HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma. PubMed. Available at:[Link]

• Naturally Derived Terpenoids Targeting the 3D pol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation. MDPI. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Naturally Derived Terpenoids Targeting the 3Dpol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation [mdpi.com]
• 3. HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Bruceine E Extraction &amp; Isolation

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical guide to assist researchers and drug development professionals in optimizing the extraction yield and chromatographic purity of Bruceine E , a bioactive C20 quassinoid derived from the seeds of Brucea javanica[1].

Quassinoid extraction is notoriously challenging due to the complex plant matrix, high lipid content, and the thermal sensitivity of the target lactone rings[2]. This guide provides a self-validating, mechanistically grounded workflow, quantitative optimization parameters, and targeted troubleshooting for common experimental bottlenecks.

I. Core Extraction & Purification Workflow

To achieve high-yield recovery of Bruceine E, the extraction protocol must strictly control solvent polarity, thermodynamics, and phase partitioning. Below is the validated step-by-step methodology.

Phase 1: Matrix Preparation & Defatting

• Pulverization: Mill dried Brucea javanica seeds to a precise 40–60 mesh size.

• Defatting (Critical Step): Subject the milled seeds to exhaustive Soxhlet extraction using petroleum ether (or n-hexane) for 4–6 hours.

  • Causality:B. javanica seeds contain 20–30% fatty oils (Brucea javanica oil)[2]. If not removed, these lipids form a hydrophobic barrier that prevents polar solvent penetration. Furthermore, residual lipids act as surfactants during downstream liquid-liquid extraction, causing intractable emulsions.

  • Self-Validation System: Spot the petroleum ether effluent onto a piece of filter paper. Complete solvent evaporation without a residual translucent grease spot confirms the defatting endpoint.

Phase 2: Ultrasound-Assisted Extraction (UAE)

• Solvent Extraction: Suspend the defatted, air-dried marc in 70% Ethanol at a 1:15 (g/mL) solid-to-liquid ratio. Extract via UAE at 45°C for 35 minutes.

  • Causality: Bruceine E is a highly hydroxylated tetracyclic quassinoid[1]. A 70% ethanol solution provides the ideal dielectric constant to solubilize the quassinoid while precipitating unwanted lipophilic compounds. Acoustic cavitation from the ultrasound physically disrupts the cellulosic cell walls, accelerating mass transfer without requiring destructive high temperatures.

Phase 3: Partitioning & Isolation

• Liquid-Liquid Extraction (LLE): Evaporate the ethanolic extract under reduced pressure (at <50°C) to yield a solvent-free aqueous suspension. Partition sequentially with Ethyl Acetate (EtOAc) at a 1:1 v/v ratio, repeating three times.

  • Causality: EtOAc possesses an intermediate polarity that perfectly matches the partition coefficient (LogP) of Bruceine E, effectively separating it from highly polar water-soluble tannins and residual sugars left in the aqueous phase[3].

• Chromatographic Purification: Subject the concentrated EtOAc fraction to normal-phase silica gel column chromatography, eluting with a Chloroform-Methanol gradient. Further purify the target fractions using reversed-phase Preparative HPLC (ODS/C18) with a Methanol-Water mobile phase to isolate pure Bruceine E[4].

Fig 1: Optimized extraction and isolation workflow for Bruceine E from Brucea javanica seeds.

II. Quantitative Optimization Parameters

To maximize yield while preserving the structural integrity of the quassinoid, adhere to the optimized parameters outlined below. Deviations from these ranges will trigger specific mechanistic failures.

Extraction Parameter	Sub-optimal Range	Optimal Range	Mechanistic Consequence of Deviation
Solvent Polarity	100% EtOH or Pure Water	70–80% Ethanol	100% EtOH fails to disrupt hydrogen bonds in the plant matrix; pure water co-extracts excessive polysaccharides, complicating purification.
Solid-Liquid Ratio	1:5 g/mL	1:15 to 1:20 g/mL	Low solvent volume leads to rapid solute saturation and poor mass transfer; excessive volume wastes solvent and prolongs evaporation time.
UAE Time	< 15 min	30–40 min	Insufficient time prevents complete acoustic cavitation of cell walls; >45 min increases the risk of structural degradation of the quassinoid.
Extraction Temp	> 60°C	40–50°C	High heat causes thermal degradation of the quassinoid lactone ring; low heat reduces solubility kinetics and solvent diffusion rates.
Particle Size	< 80 mesh (Fine Powder)	40–60 mesh	Fine powders agglomerate, blocking solvent flow and causing channeling; coarse pieces (>20 mesh) have insufficient surface area for extraction.

III. Troubleshooting Guides & FAQs

Q1: I am experiencing a severe, unbreakable emulsion during the Water-Ethyl Acetate liquid-liquid partitioning step. How do I break it and prevent it? A:

• Cause: This is almost always caused by incomplete defatting in Step 1. Residual Brucea javanica oil acts as a powerful surfactant, stabilizing the interface between the aqueous and organic phases.

• Solution (Immediate): Break the current emulsion by adding a saturated brine (NaCl) solution to the separatory funnel. This increases the density and ionic strength of the aqueous phase ("salting out"), forcing the organic phase to separate. Alternatively, centrifuge the emulsion at 3000 rpm for 10 minutes.

• Prevention: Ensure exhaustive Soxhlet defatting with petroleum ether. Do not proceed to ethanol extraction until the self-validation check (filter paper spot test) confirms zero residual lipids.

Q2: My Bruceine E yield is significantly lower than the expected baseline. What is the most likely extraction bottleneck? A:

• Cause: Low yields typically result from either thermal degradation or insufficient solvent penetration due to particle agglomeration.

• Solution: First, verify that your rotary evaporator water bath and UAE bath do not exceed 50°C. The lactone rings of C20 quassinoids are sensitive to prolonged heat[1]. Second, check your plant material particle size. If you milled the seeds into a fine powder (<80 mesh), it likely formed a dense sludge that the solvent could not penetrate. Re-mill a fresh batch to a coarser 40-60 mesh.

Q3: During silica gel column chromatography, Bruceine E is co-eluting with Bruceine D. How can I improve the chromatographic resolution? A:

• Cause: Bruceine D and Bruceine E have nearly identical tetracyclic skeletons, differing only slightly in their stereochemistry and hydroxylation patterns (e.g., at C-2)[4]. Normal-phase silica gel often lacks the selectivity to separate such closely related stereoisomers efficiently.

• Solution: Shift your purification strategy. Use the silica gel column merely as a rough fractionation step. Take the enriched fraction and subject it to reversed-phase Preparative HPLC (ODS/C18 column). Utilize a tightly controlled, shallow gradient of Methanol-Water (e.g., starting at 5:95 v/v and slowly ramping to 20:80 v/v) to exploit the minor hydrophobic differences between the two molecules[4].

Q4: The final isolated Bruceine E powder appears brownish instead of a colorless/white amorphous powder. What went wrong? A:

• Cause: The brownish tint indicates the co-elution of polyphenols or oxidized tannins that partitioned into the ethyl acetate phase.

• Solution: Introduce a Sephadex LH-20 size-exclusion chromatography step prior to Prep-HPLC[4]. Sephadex LH-20 is highly effective at trapping larger polyphenols and tannins, allowing the smaller quassinoids to elute cleanly, resulting in a high-purity, colorless amorphous powder.

IV. References

• One new pregnane glycoside from the seeds of cultivated Brucea javanica Source: Archives of Pharmacal Research / Springer URL:[Link]

• Bioactive Quassinoids from the Seeds of Brucea javanica Source: Journal of Natural Products / ACS Publications URL:[Link]

• Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applications Source: MDPI URL:[Link]

• A new quassinoid from fruits of Brucea javanica Source: Journal of Natural Medicines / ResearchGate URL:[Link]

• Major Constituents From Brucea javanica and Their Pharmacological Actions Source: Frontiers in Pharmacology URL:[Link]

Sources

• 1. Frontiers | Major Constituents From Brucea javanica and Their Pharmacological Actions [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Bruceine E Technical Support Center: Stability &amp; Oxidation Prevention

Welcome to the Technical Support Center for Bruceine E. This portal is designed for researchers, scientists, and drug development professionals who require rigorous, self-validating methodologies for handling and storing sensitive natural products.

Knowledge Base: The Chemistry of Bruceine E Oxidation

Bruceine E is a highly oxygenated C20 quassinoid isolated from the seeds of Brucea javanica (L.) Merr[1]. It is widely utilized in drug development for its potent hypoglycemic effects and its ability to modulate metabolic disease pathways[1][2]. Structurally, quassinoids are degraded triterpenoid lactones featuring a densely functionalized core with multiple hydroxyl groups and a sensitive lactone ring[2][3].

The Causality of Degradation: The primary mechanism of Bruceine E degradation during laboratory storage is autoxidation and lactone hydrolysis. The presence of adjacent hydroxyl groups makes the molecule highly susceptible to reactive oxygen species (ROS) and transition metal-catalyzed oxidation. Furthermore, when stored in hygroscopic solvents like Dimethyl Sulfoxide (DMSO), the absorption of atmospheric water can catalyze the hydrolysis of the lactone ring, leading to an irreversible loss of bioactivity[4]. Because oxygen is highly soluble in organic triglyceride-like or polar aprotic solvents, simply capping a vial is insufficient; the headspace must be actively managed to prevent degradation[5].

Bruceine E autoxidation pathway and physical inhibition strategies.

Standard Operating Procedure (SOP): Long-Term Storage Protocol

To establish a self-validating system where Bruceine E remains stable for extended periods, follow this rigorous step-by-step methodology for preparing and storing stock solutions.

Step 1: Solvent Preparation and Degassing

• Action: Utilize anhydrous, HPLC-grade DMSO.

• Causality: Degas the solvent by sparging with high-purity Argon gas for 15 minutes to displace dissolved oxygen. Argon is preferred over Nitrogen because its higher density allows it to form a heavier protective "blanket" over the liquid phase[5].

Step 2: Aliquoting

• Action: Dissolve the lyophilized Bruceine E powder in the degassed solvent to create a standard 10 mM stock solution[4].

• Causality: Immediately dispense the solution into single-use, amber glass vials. Amber glass prevents photo-oxidation, and single-use aliquoting eliminates the need for freeze-thaw cycles that introduce condensation (water) and fresh oxygen.

Step 3: Headspace Displacement

• Action: Gently blow a stream of Argon gas over the headspace of each vial for 5-10 seconds before quickly sealing with a PTFE-lined screw cap.

• Causality: Displacing the ambient air in the headspace prevents the continuous partitioning of oxygen into the solvent during storage[5].

Step 4: Temperature-Controlled Storage

• Action: Store the sealed aliquots at -80°C.

• Causality: Deep freezing halts the kinetic energy required for autoxidation reactions. If -80°C is unavailable, -20°C is acceptable for periods up to 6 months, provided the samples are strictly protected from light and moisture[6][7].

Quantitative Storage Data

The following table summarizes the expected stability of Bruceine E under various storage conditions, demonstrating the critical need for strict environmental control.

Storage Condition	Solvent	Headspace Gas	Light Exposure	Estimated Half-Life (Purity >95%)	Primary Degradation Risk
+25°C (Room Temp)	DMSO (Standard)	Ambient Air	Light	< 7 Days	Rapid autoxidation, photo-degradation
+4°C (Fridge)	DMSO (Standard)	Ambient Air	Dark	1 - 2 Months	Slow autoxidation, moisture absorption
-20°C (Freezer)	Anhydrous DMSO	Nitrogen	Dark	6 - 12 Months	Gradual lactone ring opening
-80°C (Deep Freeze)	Anhydrous DMSO	Argon	Dark	> 24 Months	Negligible (Optimal Condition)

Troubleshooting Guide

Quality control and troubleshooting workflow for Bruceine E storage.

Q: My Bruceine E stock solution has turned slightly yellow after a month at -20°C. What happened? A: A color shift to yellow or brown is a classic indicator of quassinoid oxidation, often resulting in the formation of conjugated degradants. This usually occurs if the DMSO absorbed water due to a loose cap, or if the headspace was not purged with an inert gas. The sample should be analyzed via HPLC-UV/MS. If purity has dropped below 98%, the aliquot should be discarded or repurified.

Q: I noticed precipitation in my DMSO stock solution after thawing. Is the compound ruined? A: Not necessarily. Bruceine E can precipitate out of DMSO if the sample was frozen and thawed rapidly, or if the concentration is near the absolute solubility limit. Gently warm the vial in a 37°C water bath for 5-10 minutes and vortex mildly. If the precipitate does not redissolve, it may indicate that the compound has degraded into less soluble polymeric oxidation products.

Q: Can I use antioxidants like BHT to protect my samples? A: While synthetic antioxidants like Butylated hydroxytoluene (BHT) or natural mixed tocopherols are highly effective at preventing lipid and protein oxidation in complex mixtures[8], they are strongly discouraged for pure analytical or in vitro assay standards. Adding BHT introduces an active chemical entity that can interfere with cellular assays (e.g., altering ROS-dependent signaling pathways). Rely entirely on physical barriers (Argon, -80°C) instead.

Frequently Asked Questions (FAQs)

Q: Why is Argon recommended over Nitrogen for purging vials? A: Nitrogen is lighter than oxygen (density 1.25 kg/m ³ vs 1.43 kg/m ³), making it difficult to completely displace oxygen from the headspace without a vacuum system. Argon is heavier than air and settles over the liquid phase, creating a highly effective physical barrier against oxygen ingress[5].

Q: How many freeze-thaw cycles can Bruceine E withstand? A: Zero is the optimal number. Every freeze-thaw cycle introduces a risk of condensation (water ingress) and transient exposure to oxygen at higher temperatures where reaction kinetics accelerate. Always prepare single-use aliquots.

Q: Does Bruceine E require protection from light? A: Yes. Like many highly oxygenated natural products, Bruceine E is susceptible to photosensitized oxidation. UV and visible light can excite residual oxygen in the solvent to its singlet state, which rapidly attacks the hydroxyl groups of the quassinoid framework[5]. Always use amber vials or wrap clear tubes in aluminum foil.

References

• [1] Bruceine E | Anti-Hypoglycemia Agent. MedChemExpress. 1

• [2] A review of Brucea javanica: metabolites, pharmacology and clinical application. PMC (NIH). 2

• [6] Bruceine E-SDS-MedChemExpress. MedChemExpress. 6

• [7] Bruceine E - Safety Data Sheet. ChemicalBook.7

• [3] Quassinoids from the Roots of Eurycoma longifolia and Their Anti-Proliferation Activities. MDPI. 3

• [4] Natural Product Bruceine A from (L.) Merr. as a Potential LDLR Inhibitor That Facilitates Antiviral Effect. PMC (NIH). 4

• [8] Impact of storage conditions on protein oxidation of rendered by-product meals. PMC (NIH).8

• [5] Best Practice Guidelines: Oxidation Control. The Global Organization for EPA and DHA Omega-3s (GOED). 5

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. goedomega3.com [goedomega3.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Bruceine E Precipitation in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most common challenges researchers face when working with highly oxygenated quassinoids: Bruceine E precipitation in Dimethyl Sulfoxide (DMSO) stock solutions .

Bruceine E is a potent natural product isolated from Brucea javanica seeds, widely studied for its hypoglycemic effects and its ability to inhibit the Foot-and-Mouth Disease Virus (FMDV) 3Dpol enzyme[1][2]. However, its complex tetracyclic structure makes handling and long-term storage challenging. This guide synthesizes thermodynamic principles with field-proven methodologies to ensure your assays remain robust and reproducible.

Part 1: The Root Causes of Bruceine E Precipitation (Q&A)

Q: Why does Bruceine E precipitate over time, even when DMSO is the recommended solvent? A: The precipitation of Bruceine E is rarely due to the solvent's initial capacity, but rather the hygroscopic nature of DMSO combined with the specific hydrogen-bonding profile of the compound . Bruceine E is a highly oxygenated molecule containing multiple hydroxyl groups across its ring structures (specifically rings A, C, and E). While anhydrous DMSO solvates these groups perfectly, exposure to atmospheric moisture causes DMSO to rapidly absorb water. Water molecules outcompete Bruceine E for hydrogen bonding with the solvent. This thermodynamic shift forces the hydrophobic core of the quassinoid to aggregate, leading to phase separation and visible precipitation[1].

Q: How do freeze-thaw cycles induce irreversible precipitation? A: Repeated freeze-thaw cycles cause two physical phenomena: localized concentration gradients and condensation introduction . As the DMSO freezes, the solute is excluded from the forming solvent crystals, creating micro-pockets of supersaturated Bruceine E that nucleate into solid aggregates. Concurrently, opening cold vials introduces atmospheric condensation (water), permanently lowering the solubility threshold of the stock solution.

Part 2: Quantitative Data & Solubility Profile

To prevent precipitation, you must operate strictly within the compound's thermodynamic limits. Below is the validated solubility and storage profile for Bruceine E.

Parameter	Validated Specification	Mechanistic Rationale
Maximum Solubility (DMSO)	145 mg/mL (351.57 mM)[3]	Achievable only with anhydrous, newly opened DMSO and sonication.
Recommended Stock Conc.	10 mM to 50 mM	Provides a safety margin against precipitation during long-term storage.
Storage Temperature (Solution)	-80°C (Up to 6 months)[1]	Halts kinetic aggregation and minimizes solvent degradation.
Storage Temperature (Powder)	-20°C (Up to 3 years)[3]	Prevents oxidative degradation of the α,β-unsaturated ketone in Ring-A.
Molecular Weight	412.43 g/mol [3]	Critical for accurate molarity calculations during assay preparation.

Part 3: Visualizing the Mechanics and Workflows

The Physical Chemistry of Precipitation

The following diagram illustrates the mechanistic pathway that leads to Bruceine E precipitation when stock solutions are improperly handled.

Caption: Mechanism of Bruceine E precipitation driven by DMSO hygroscopicity and hydrogen bond disruption.

Stock Rescue Workflow

If precipitation occurs, follow this logical workflow to rescue the solution without degrading the compound.

Caption: Self-validating workflow for rescuing precipitated Bruceine E stock solutions.

Part 4: Self-Validating Experimental Protocols

Protocol A: Preparation of a Stable Master Stock (10 mM)

To ensure long-term stability and prevent the introduction of moisture, follow this protocol using a self-validating visual check.

• Equilibration: Remove the lyophilized Bruceine E powder from -20°C storage. Crucial: Allow the vial to equilibrate to room temperature for at least 30 minutes before opening. Opening a cold vial immediately introduces condensation.

• Solvent Selection: Pierce a septum of a newly opened, anhydrous DMSO bottle using a sterile syringe. Do not use DMSO that has been stored open on the benchtop[1].

• Dissolution: Add the calculated volume of DMSO directly to the vial (e.g., 2.42 mL for 10 mg of powder to achieve a 10 mM stock)[1].

• Mechanical Agitation: Vortex for 30 seconds. If the solution is not perfectly clear, sonicate in a water bath for 5 minutes at room temperature[3].

• Validation (The Light Test): Hold the vial against a dark background and shine a bright light through it. If you observe the Tyndall effect (scattering of light), micro-aggregates are present. Continue sonication until the light passes through cleanly.

• Aliquot & Store: Immediately divide the solution into single-use aliquots (e.g., 20 µL per tube) in tightly sealed, low-bind microcentrifuge tubes. Store at -80°C[1].

Protocol B: Rescuing a Precipitated Stock

If an aliquot appears cloudy upon thawing, use this protocol to safely force the compound back into solution.

• Thermal Incubation: Place the tightly sealed vial in a 37°C water bath for 10–15 minutes. The mild heat increases the kinetic energy of the solvent molecules, shifting the thermodynamic equilibrium back toward dissolution.

• Sonication: Transfer the vial to a water bath sonicator for 5–10 minutes. The ultrasonic waves provide the mechanical energy required to break apart hydrophobic aggregates.

• Validation (Centrifugation Test): Visual inspection is often insufficient for rescuing stocks. Centrifuge the vial at 10,000 x g for 2 minutes.

  • Pass: No pellet is visible at the bottom of the tube. The stock is rescued and ready for assay use.

  • Fail: A microscopic white pellet forms. The compound is still in suspension. Repeat steps 1 and 2. If it fails a second time, the water content in the DMSO has exceeded the critical threshold, and the aliquot must be discarded.

Part 5: Application FAQs

Q: How do I prevent Bruceine E from precipitating when diluting the DMSO stock into aqueous cell culture media? A: This is known as "solvent shock." When a highly concentrated DMSO stock hits an aqueous environment, the DMSO rapidly diffuses into the water, leaving the hydrophobic compound stranded, causing instantaneous precipitation.

• Solution: Always pre-warm your cell culture media to 37°C. Add the Bruceine E DMSO stock dropwise while vigorously vortexing the media. Ensure the final concentration of DMSO in your assay does not exceed 0.5% (v/v) to prevent both precipitation and solvent-induced cytotoxicity[2].

Q: Can I use co-solvents if Bruceine E still precipitates in my in vivo formulation? A: Yes. For in vivo dosing, where higher concentrations are required, you can utilize complexing agents. Formulating Bruceine E with 20% Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in saline has been shown to yield clear solutions (≥ 2.5 mg/mL) by encapsulating the hydrophobic core of the quassinoid, preventing aggregation[1].

References

• Clinisciences. TN1128-5mg | Bruceine E [21586-90-3]. Retrieved from:[Link]

• NIScPR. Anti-tuberculosis potential of bruceine: An in silico approach. Retrieved from:[Link]

• MDPI. Naturally Derived Terpenoids Targeting the 3D pol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation. Retrieved from: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Naturally Derived Terpenoids Targeting the 3Dpol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation [mdpi.com]
• 3. TN1128-5mg | Bruceine E [21586-90-3] Clinisciences [clinisciences.com]

Technical Support Center: Troubleshooting Matrix Effects in Bruceine E LC-MS/MS Analysis

Overview

Bruceine E is a highly polar, bioactive quassinoid extracted from Brucea javanica. When quantifying Bruceine E in complex biological matrices (e.g., rat plasma or plant extracts) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), researchers frequently encounter severe matrix effects (ME) . Because Bruceine E elutes relatively early in reversed-phase chromatography, it often co-elutes with endogenous salts and phospholipids. These matrix components compete for charge in the Electrospray Ionization (ESI) source, leading to unpredictable ion suppression, poor reproducibility, and compromised assay sensitivity.

This guide provides authoritative, causality-driven troubleshooting strategies to diagnose, quantify, and eliminate matrix effects in your Bruceine E bioanalytical workflows.

Diagnostic Workflow

Figure 1: Diagnostic and mitigation workflow for LC-MS/MS matrix effects in Bruceine E analysis.

Frequently Asked Questions (FAQs)

Q1: How do I quantitatively assess the matrix effect for Bruceine E in my biological samples?

The Causality: Matrix effects occur when unmonitored, co-eluting endogenous molecules compete with Bruceine E for the limited number of excess charges on the surface of ESI droplets. This alters the ionization efficiency, leading to ion suppression (most common) or enhancement. To isolate this ionization variable from physical extraction losses, you must use the post-extraction addition method established by [1]. The Solution: Compare the peak area of Bruceine E spiked into a post-extracted blank matrix against the peak area of Bruceine E in a neat solvent. If the ratio deviates significantly from 100% (typically outside the 85%–115% range), a matrix effect is present and requires mitigation[1].

Q2: I am using Protein Precipitation (PPT) for rat plasma, and Bruceine E shows severe ion suppression (<50% ME). Why is this happening and how can I fix it?

The Causality: While PPT effectively denatures and removes large proteins, it completely fails to remove endogenous phospholipids (e.g., glycerophosphocholines). Because Bruceine E is a polar quassinoid, it often elutes in the exact same chromatographic window as these highly surface-active lipids. The lipids monopolize the droplet surface in the ESI+ source, neutralizing the Bruceine E ions. The Solution: Switch your sample preparation from PPT to Solid Phase Extraction (SPE). Using a polymeric reversed-phase sorbent (e.g., Oasis HLB) allows you to selectively elute the polar Bruceine E with a moderate organic solvent (e.g., 70% Methanol), leaving the highly lipophilic phospholipids permanently trapped on the cartridge.

Q3: If I cannot change my sample prep method due to throughput limits, how can I mitigate the matrix effect chromatographically?

The Causality: Matrix suppression is not uniform across a chromatographic run; it is localized to specific retention time (Rt) windows where high concentrations of endogenous lipids elute. By altering the mobile phase composition or column chemistry, you can shift the Bruceine E peak out of these "suppression zones." The Solution: Employ a high-resolution column like the Zorbax SBC-18 with a carefully optimized gradient of acetonitrile and 0.1% formic acid in water[2]. Perform a post-column infusion experiment (infusing neat Bruceine E at a constant rate while injecting a blank matrix extract) to map the exact Rt of the suppression zones. Adjust your gradient slope so that the Bruceine E transitions (m/z 395.2 → 377.2) elute in a clean, stable baseline window[2].

Q4: Stable isotope-labeled internal standards (SIL-IS) for Bruceine E are commercially unavailable. What is a scientifically sound alternative?

The Causality: An internal standard (IS) must experience the exact same matrix effect as the analyte to effectively cancel out the variance in the response ratio. Without a SIL-IS, you must select a structural analog with nearly identical polarity, pKa, and ESI+ ionization dynamics. The Solution: Use Eurycomanone (m/z 409.2 → 391.2). It is a structurally related quassinoid that co-elutes closely with Bruceine E and shares similar ionization behavior. It has been successfully validated as a reliable IS for Bruceine E quantification in rat plasma, fully compensating for residual matrix fluctuations[2].

Self-Validating Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Matuszewski Method)

This protocol creates a self-validating mathematical system to isolate Matrix Effect (ME) from Extraction Recovery (RE).

Step-by-Step Methodology:

• Prepare Set A (Neat Standards): Spike Bruceine E and Eurycomanone (IS) into the mobile phase (neat solvent) at low, medium, and high Quality Control (QC) concentrations.

• Prepare Set B (Post-Extraction Spike): Extract 6 aliquots of blank rat plasma using your chosen method. After extraction and reconstitution, spike the blanks with Bruceine E and IS at the exact same QC concentrations as Set A.

• Prepare Set C (Pre-Extraction Spike): Spike Bruceine E and IS into 6 aliquots of blank rat plasma before performing the extraction.

• LC-MS/MS Analysis: Inject all sets using the MRM transitions: m/z 395.2 → 377.2 (Bruceine E) and m/z 409.2 → 391.2 (IS)[2].

• Self-Validation Calculation:

  • Matrix Effect (ME %) = (Peak Area Set B / Peak Area Set A) × 100

  • Extraction Recovery (RE %) = (Peak Area Set C / Peak Area Set B) × 100

  • Validation Gate: The assay is validated if the IS-normalized ME is 100 ± 15% and the Coefficient of Variation (CV) across the 6 matrix lots is < 15%[1].

Protocol 2: Phospholipid-Depletion SPE Workflow for Bruceine E

This protocol utilizes differential lipophilicity to separate Bruceine E from ion-suppressing phospholipids.

Step-by-Step Methodology:

• Sample Pre-treatment: Dilute 100 µL of rat plasma with 100 µL of 2% Phosphoric acid ( H3​PO4​ ) in water. Causality: The acid disrupts protein binding, ensuring Bruceine E is freely available to interact with the sorbent.

• Conditioning: Pass 1 mL of 100% Methanol followed by 1 mL of LC-MS grade water through a polymeric reversed-phase SPE cartridge (e.g., 30 mg/1 mL HLB).

• Loading: Apply the pre-treated plasma sample to the cartridge at a flow rate of 1 drop/second.

• Washing: Wash the cartridge with 1 mL of 5% Methanol in water. Causality: This removes highly polar endogenous salts and hydrophilic peptides without eluting the quassinoids.

• Selective Elution: Elute Bruceine E with 1 mL of 70% Methanol in water. Causality: 70% organic is strong enough to desorb the polar Bruceine E, but weak enough to leave >90% of the highly lipophilic, ion-suppressing phospholipids trapped on the sorbent.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of the initial mobile phase prior to LC-MS/MS injection.

Quantitative Data Summary

The following table summarizes the impact of different sample preparation strategies on the matrix effect and recovery of Bruceine E, validating the shift from PPT to SPE.

Extraction Method	Bruceine E Recovery (%)	Matrix Effect (%)	Phospholipid Removal Efficiency
Protein Precipitation (PPT) (1:3 Plasma to Acetonitrile)	92 ± 4.1	45 ± 6.2 (Severe Suppression)	< 5%
Liquid-Liquid Extraction (LLE) (Ethyl Acetate)	75 ± 5.5	82 ± 4.8 (Moderate)	~ 60%
Solid Phase Extraction (SPE) (HLB, 70% MeOH Elution)	88 ± 3.2	96 ± 2.1 (Minimal ME)	> 90%
Phospholipid Removal Plates (e.g., Ostro/Phree)	90 ± 3.8	98 ± 1.5 (Minimal ME)	> 95%

Note: Data represents average values across low, medium, and high QC levels. ME values closer to 100% indicate an absence of ion suppression/enhancement.

References

• Man, S. C., & Choo, C. Y. (2017). HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma. Journal of Chromatography B, 1063, 183-188. URL:[Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Bruceine E concentration for IC50 determination

Welcome to the Technical Support Center for in vitro pharmacology. This knowledge base is specifically designed for drug development professionals and researchers optimizing half-maximal inhibitory concentration (IC50) assays for Bruceine E , a highly oxygenated quassinoid isolated from Brucea javanica.

Below, you will find a consolidated data reference, diagnostic troubleshooting guides (FAQs), mechanistic workflows, and a self-validating protocol to ensure reproducible, artifact-free dose-response curves.

PART 1: Quantitative Data & Chemical Properties Summary

Before designing your dose-response matrix, it is critical to understand the physical limitations and expected potency of Bruceine E across different biological models.

Parameter	Value / Expected Range	Experimental Relevance
Molecular Weight	412.43 g/mol	Highly oxygenated tetracyclic structure requires careful solvation to prevent aqueous precipitation.
Max Solubility (DMSO)	145 mg/mL (351.57 mM)	Allows for the preparation of high-concentration master stocks to keep final assay DMSO levels minimal[1].
IC50: HepG2 (Liver Cancer)	0.81 – 3.3 μM	High sensitivity; requires a narrow, low-micromolar serial dilution range[2].
IC50: BGC-823 (Gastric Cancer)	~2.2 μM	Moderate sensitivity; standard 10-point curve centered around 1 μM is optimal[3].
IC50: A549 (Lung Cancer)	> 10 μM	Low sensitivity; requires higher top-dose testing (e.g., 50-100 μM)[3].
Stock Storage	-80°C (up to 6 months)	Prevents compound degradation. Avoid repeated freeze-thaw cycles by creating single-use aliquots[3].

PART 2: Diagnostic FAQs & Troubleshooting Guides

Q1: Why does Bruceine E precipitate when added to my culture media, and how does this skew my IC50? Causality & Solution: Bruceine E is a highly oxygenated quassinoid. While it achieves excellent solubility in anhydrous DMSO (up to 145 mg/mL)[1], direct introduction of a high-concentration DMSO stock into aqueous culture media causes rapid localized precipitation. This reduces the bioavailable concentration of the drug, leading to artificially high (false-negative) IC50 values. Fix: Always use an intermediate dilution step. Dilute your 200X DMSO stock 1:100 into pre-warmed culture media to create a 2X working solution before adding it to the cells. Sonication of the initial DMSO master stock is also highly recommended to ensure complete solvation[1].

Q2: My dose-response curve is flat or biphasic. What concentration range should I use? Causality & Solution: A flat curve indicates you have missed the dynamic range of the compound, which is highly cell-line dependent. For instance, in HepG2 cells, the IC50 ranges from 0.81 to 3.3 μM[2], whereas in A549 lung cancer cells, it often exceeds 10 μM[3]. Fix: For a novel cell line, perform a broad "range-finding" assay spanning 4 logs (e.g., 0.01 μM to 100 μM). Once the inflection point is identified, narrow your 10-point, 1:3 serial dilution around that estimated IC50 to capture a perfect sigmoidal curve.

Q3: How does the mechanism of action of Bruceine E dictate the timing of my viability assay? Causality & Solution: Bruceine E exerts its anti-inflammatory and anti-proliferative effects by modulating the PI3K/AKT/NFκB signaling pathway. It activates PI3K/AKT, which subsequently suppresses inflammatory and survival genes driven by NFκB[4]. Because these are transcriptional and translational changes, acute assays (e.g., 12 hours) may only capture early metabolic shifts[5]. True anti-proliferative IC50 determination requires 48 to 72 hours of continuous exposure to allow for cell cycle arrest and apoptosis to manifest.

PART 3: Mechanistic & Workflow Visualizations

Pharmacological Mechanism of Action

Understanding the signaling cascade is crucial for selecting appropriate downstream biomarkers if your IC50 assay requires orthogonal validation (e.g., Western blotting for NF-κB).

Bruceine E mechanism: PI3K/AKT activation leading to NF-κB suppression.

Experimental Workflow

This workflow is designed to prevent solvent toxicity and ensure compound stability.

Self-validating IC50 workflow for Bruceine E to prevent DMSO toxicity.

PART 4: Self-Validating Experimental Protocol

A "self-validating" protocol includes built-in controls that allow you to pinpoint the exact point of failure if your assay yields poor data. Follow this step-by-step methodology for MTT or CCK-8 assays.

Step 1: Reagent Preparation & Sonication

• Reconstitute Bruceine E powder in anhydrous DMSO to create a 50 mM master stock.

• Sonicate the vial in a water bath for 5 minutes at room temperature to ensure complete dissolution[1].

• Aliquot into single-use vials and store immediately at -80°C[3].

Step 2: Cell Seeding & Control Architecture

• Seed your target cells (e.g., HepG2) at an optimized density (e.g., 5,000 cells/well) in 100 μL of complete media in a 96-well plate. Incubate overnight.

• Self-Validation Controls:

  • Designate Column 1 as "Blank" (Media + Assay Reagent, no cells) to subtract background absorbance.

  • Designate Column 12 as "Vehicle Control" (Cells + 0.5% DMSO, no drug) to establish the 100% viability baseline and rule out solvent-induced toxicity.

Step 3: The 200X Serial Dilution Method

• In a separate V-bottom 96-well plate, create a 10-point, 1:3 serial dilution of Bruceine E using 100% DMSO.

• Ensure the top concentration in this plate is exactly 200X your desired final top dose (e.g., if your top assay dose is 50 μM, your top DMSO stock should be 10 mM).

Step 4: Intermediate Aqueous Dilution (Critical Step)

• Transfer 2 μL of each 200X DMSO stock into 198 μL of pre-warmed culture media in a new dilution plate.

• Mix thoroughly by pipetting. You now have a 2X concentration working solution containing exactly 1% DMSO.

Step 5: Dosing and Incubation

• Transfer 100 μL of the 2X media to the corresponding wells in your cell plate (which already contains 100 μL of overnight media).

• The final well volume is now 200 μL, the final DMSO concentration is safely locked at 0.5%, and Bruceine E is at a 1X concentration.

• Incubate the plate for 48 to 72 hours at 37°C, 5% CO2.

Step 6: Readout & Analysis

• Add 20 μL of CCK-8 or MTT reagent per well. Incubate for 1 to 4 hours depending on the metabolic rate of the cell line.

• Read absorbance at 450 nm (for CCK-8) or 570 nm (for MTT).

• Calculate the IC50 using non-linear regression (four-parameter logistic curve) in your preferred analysis software.

PART 5: References

• Data Sheet (Cat.No.TN1128) - AWS | TargetMol | 1

• Bruceine E | Anti-Hypoglycemia Agent | MedChemExpress | 3

• Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway | Journal of Pharmacy and Pharmacology (Oxford Academic) | 4

• Natural Product Bruceine A from Brucea javanica(L.) Merr. as a Potential LDLR Inhibitor | ACS Omega | 5

• Anti-tuberculosis potential of bruceine: An in silico approach | NIScPR |

• Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review | MDPI | 2

Sources

• 1. tebubio-public.s3.eu-west-3.amazonaws.com [tebubio-public.s3.eu-west-3.amazonaws.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. academic.oup.com [academic.oup.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Cytotoxicity Profiling: Bruceine D vs. Bruceine E

A Technical Guide for Researchers and Drug Development Professionals

As application scientists navigating the complex landscape of natural product-derived chemotherapeutics, understanding the nuanced structure-activity relationships of quassinoids is paramount. Isolated from the seeds of Brucea javanica, Bruceine D (BD) and Bruceine E (BE) are tetracyclic triterpene quassinoids that share a core molecular backbone but exhibit fundamentally divergent pharmacological behaviors.

This guide provides an authoritative, data-driven comparison of their cytotoxic profiles, elucidating the molecular causality behind their mechanisms of action and outlining self-validating experimental protocols for your laboratory workflows.

Mechanistic Divergence: Apoptosis vs. Metabolic Modulation

While both compounds possess bioactive properties, their primary cellular targets and resultant phenotypic effects differ significantly, dictating their distinct roles in preclinical research.

Bruceine D: The Cytotoxic Powerhouse

Bruceine D is widely characterized as a potent, broad-spectrum anti-tumor agent. Its cytotoxicity is driven by the aggressive induction of the intrinsic (mitochondria-mediated) apoptotic pathway. Upon cellular entry, BD triggers a massive accumulation of intracellular Reactive Oxygen Species (ROS) (1)[1]. This oxidative stress acts as an upstream catalyst that simultaneously activates the p38-MAPK/JNK signaling cascade and suppresses the pro-survival PI3K/Akt pathway (2)[2]. The culmination of these kinase modulations results in the collapse of the mitochondrial membrane potential (ΔΨm), the release of cytochrome c, and the terminal cleavage of caspase-9 and caspase-3 (3)[3].

Bruceine E: Context-Dependent Cytotoxicity

Bruceine E exhibits a more nuanced, context-dependent pharmacological profile. While it demonstrates baseline cytotoxicity against specific cancer cell lines (e.g., HCT-8, A549) with IC50 values ranging from 0.12 to 9.3 µM alongside other quassinoids (4)[4], BE is increasingly distinguished for its sub-lethal metabolic and anti-inflammatory effects. Research highlights its ability to attenuate hepatic steatosis and alleviate insulin resistance via targeted modulation of the PI3K/AKT pathway (5)[5], as well as exerting significant hypoglycemic effects in diabetic models (6)[6].

Quantitative Cytotoxicity Comparison

To facilitate objective compound selection, the following table synthesizes the cytotoxic potency and primary mechanistic targets of BD and BE across various cell lines.

Compound	Target Cell Line	Pathology	IC50 Value	Primary Mechanistic Action	Ref
Bruceine D	K562	Chronic Myeloid Leukemia	6.37 ± 0.39 µM	Mitochondrial Apoptosis (ΔΨm loss)	[3]
Bruceine D	A549	Non-Small Cell Lung Cancer	1 - 5 µg/mL	ROS/MAPK Activation, Autophagy	[2]
Bruceine D	PANC-1 / Capan-2	Pancreatic Adenocarcinoma	Dose-dependent	ROS-associated PI3K/Akt Inhibition	[1],[7]
Bruceine E	HCT-8	Ileocecal Carcinoma	1.3 - 6.7 µM	Cytotoxicity / Apoptosis	[8]
Bruceine E	BGC-823	Gastric Cancer	0.12 - 9.3 µM*	Cytotoxicity / Anti-inflammatory	[4]

*Note: Value represents a tested range across a panel of isolated quassinoids including Bruceine E.

Signaling Pathway Visualization

The following diagram maps the established causal chain of Bruceine D-induced cytotoxicity, highlighting the critical transition from oxidative stress to terminal apoptosis.

Figure 1: Bruceine D-induced intrinsic apoptotic signaling pathway via ROS accumulation.

Experimental Framework & Validation Protocols

To ensure scientific integrity, your experimental design must move beyond mere observation to establish definitive causality. The following protocols outline a self-validating system for evaluating quassinoid cytotoxicity.

Protocol A: ROS-Dependent Cytotoxicity Screening

Objective: Determine IC50 values and validate that cell death is strictly mediated by ROS accumulation. Causality & Design Rationale: To prove that ROS is the upstream trigger for BD-induced apoptosis, the assay incorporates N-acetylcysteine (NAC), a potent ROS scavenger. If pre-treatment with NAC restores cell viability and normalizes downstream MAPK signaling, it confirms ROS as the causal driver rather than a secondary byproduct of cell death (2)[2]. Methodology:

• Seed target cells (e.g., A549 or PANC-1) in 96-well plates at 5×103 cells/well and incubate overnight.

• Rescue Cohort: Pre-treat designated wells with 5 mM NAC for 1 hour prior to compound exposure.

• Expose cells to a concentration gradient of Bruceine D or Bruceine E (0.1 µM to 20 µM) for 24–48 hours.

• Add 20 µL of MTT solution (5 mg/mL) to each well; incubate for 4 hours.

• Solubilize formazan crystals with DMSO and measure absorbance at 570 nm.

• Validation: Compare the IC50 shift between the NAC-treated and untreated cohorts.

Protocol B: Mitochondrial Integrity Assessment (JC-1 Assay)

Objective: Quantify the loss of mitochondrial membrane potential (ΔΨm). Causality & Design Rationale: Because BD targets the intrinsic apoptotic pathway (7)[7], monitoring mitochondrial outer membrane permeabilization is critical. JC-1 is a lipophilic dye that forms red J-aggregates in healthy, polarized mitochondria. Upon depolarization, it diffuses into the cytoplasm as green fluorescent monomers. This ratiometric shift provides direct, quantifiable evidence of mitochondrial uncoupling prior to caspase activation. Methodology:

• Treat cells with the established IC50 concentration of the quassinoid for 12, 24, and 36 hours.

• Harvest cells, wash with cold PBS, and resuspend in JC-1 working solution (10 µg/mL).

• Incubate in the dark at 37°C for 20 minutes.

• Analyze via Flow Cytometry: Measure red fluorescence (excitation 550 nm / emission 600 nm) against green fluorescence (excitation 485 nm / emission 535 nm).

• Validation: A decrease in the red/green fluorescence ratio confirms ΔΨm collapse.

Figure 2: Standardized experimental workflow for evaluating quassinoid cytotoxicity and mechanisms.

Conclusion

For drug development professionals, the choice between Bruceine D and Bruceine E hinges on the desired therapeutic application. Bruceine D is the optimal candidate for oncology research focused on aggressive, ROS-mediated apoptotic induction in resistant tumor lines (e.g., Pancreatic and NSCLC). Conversely, Bruceine E , while possessing baseline cytotoxicity, offers a highly compelling profile for translational research targeting metabolic syndromes, insulin resistance, and inflammatory pathways at lower dosing thresholds.

References

1.[1] Title: Brucein D, a Naturally Occurring Tetracyclic Triterpene Quassinoid, Induces Apoptosis in Pancreatic Cancer through ROS-Associated PI3K/Akt Signaling Pathway Source: Frontiers in Pharmacology URL:

2.[6] Title: Major Constituents From Brucea javanica and Their Pharmacological Actions Source: Frontiers in Pharmacology URL:

3.[9] Title: Apoptosis induced by bruceine D in human non-small-cell lung cancer cells involves mitochondrial ROS-mediated death signaling Source: PMC / NIH URL:

4.[3] Title: Bruceine D induces apoptosis in human chronic myeloid leukemia K562 cells via mitochondrial pathway Source: e-Century Publishing Corporation URL:

5.[7] Title: Involvement of the mitochondrial pathway in bruceine D-induced apoptosis in Capan-2 human pancreatic adenocarcinoma cells Source: Spandidos Publications URL:

6.[2] Title: Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo Source: PubMed URL:

7.[8] Title: Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review... Source: MDPI URL:

8.[4] Title: Bioactive Quassinoids from the Seeds of Brucea javanica Source: Journal of Natural Products (ACS) URL:

9.[5] Title: Bruceine E attenuates hepatic steatosis through PI3K/AKT pathway Source: Journal of Gastroenterology and Hepatology (Ovid) URL:

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Comparative Efficacy and Mechanistic Guide: Bruceine E vs. Standard Antimalarials

Executive Summary

The emergence of multidrug-resistant Plasmodium falciparum has severely compromised the efficacy of frontline antimalarials, necessitating the discovery of compounds with orthogonal mechanisms of action. Bruceine E , a naturally occurring quassinoid isolated from the traditional medicinal plant Brucea javanica (Fructus Bruceae)[1], presents a compelling alternative to traditional heme-targeting therapies.

This guide provides an objective, data-driven comparison between Bruceine E and standard antimalarials (Chloroquine and Artemisinin), detailing their mechanistic divergence, quantitative efficacy, and the rigorous experimental protocols required to validate quassinoid-based translation inhibitors.

Mechanistic Divergence: Bypassing Standard Resistance

Standard antimalarials primarily target the parasite's digestive vacuole or rely on iron-mediated activation. In contrast, quassinoids like Bruceine E operate completely independently of the heme detoxification pathway, rendering them highly effective against chloroquine-resistant strains.

• Chloroquine (CQ) : As a 4-aminoquinoline, CQ accumulates in the acidic digestive vacuole of the parasite. It binds to hematin, preventing its biocrystallization into inert hemozoin. The resulting buildup of free heme is highly toxic, causing parasite membrane lysis[2].

• Artemisinin (ART) : This sesquiterpene lactone features an endoperoxide bridge that is cleaved by heme-iron within the parasite. This cleavage generates highly reactive carbon-centered radicals that indiscriminately alkylate essential parasitic proteins and lipids, leading to rapid death[3].

• Bruceine E (Quassinoid) : Bruceine E directly targets the parasite's ribosomal machinery. It binds to the 60S ribosomal subunit, rapidly inhibiting peptidyltransferase activity. This halts protein synthesis immediately, which subsequently starves the parasite of the enzymes required for nucleic acid synthesis, arresting development at the ring or trophozoite stage[4].

Mechanistic pathways of Bruceine E, Chloroquine, and Artemisinin leading to parasite death.

Quantitative Efficacy Comparison

While Bruceine E is less potent in absolute terms (micromolar range) compared to the nanomolar efficacy of Artemisinin, its value lies in its Resistance Shift Index . Bruceine E maintains its efficacy regardless of the parasite's chloroquine resistance status[5].

Compound	Primary Target	IC₅₀ (3D7 - CQ Sensitive)	IC₅₀ (K1 - CQ Resistant)	Resistance Shift Index
Chloroquine	Hemozoin biocrystallization	~10–15 nM	>150 nM	>10x (High Resistance)
Artemisinin	Multi-target alkylation	~2–5 nM	~2–5 nM	~1x (No Resistance)
Bruceine E	60S Ribosomal Subunit	~4.37 µM	~4.37 µM	~1x (No Resistance)

Data synthesized from standardized in vitro [³H]-hypoxanthine incorporation assays against P. falciparum strains.

Therapeutic Window Considerations: A critical bottleneck for quassinoids is their cytotoxicity against mammalian cell lines. While Bruceine E is less toxic than its highly potent analog Brusatol, drug development professionals must carefully balance its antimalarial IC₅₀ (~4.37 µM) against its mammalian cytotoxicity (e.g., against KB or MCF-7 cell lines) to establish a viable therapeutic index[6].

Experimental Methodology: Validating Quassinoid Efficacy

To rigorously validate Bruceine E as a translation inhibitor rather than a general cytotoxin, researchers must move beyond standard SYBR Green assays. The following Dual-Isotope Incorporation Assay is designed to prove causality: it demonstrates that protein synthesis halts before nucleic acid synthesis.

Protocol: Dual-Isotope Incorporation Assay for Mechanistic Deconvolution

Causality & Logic: If Bruceine E primarily targets the ribosome, the incorporation of amino acids will plummet immediately upon exposure. If we only measure DNA synthesis (via hypoxanthine), we might misinterpret the compound as a DNA-damaging agent. By measuring[³H]-isoleucine (proteins) alongside [³H]-hypoxanthine (nucleic acids), we temporally prove the primary target[4].

Self-Validating System: This protocol includes both a CQ-sensitive (3D7) and CQ-resistant (K1) strain. If the assay is functioning correctly, the CQ control will show a >10-fold IC₅₀ shift between the strains, while the Bruceine E IC₅₀ will remain stable, validating both the assay's integrity and the compound's orthogonal mechanism.

Step-by-Step Workflow:

• Parasite Synchronization: Treat P. falciparum cultures (K1 and 3D7) with 5% D-sorbitol for 10 minutes to lyse mature trophozoites/schizonts, synchronizing the culture to the ring stage. Rationale: This ensures uniform metabolic rates across the population, preventing stage-dependent artifacts in isotope uptake.

• Culture Preparation & Plating: Adjust the synchronized culture to 1% parasitemia and 2% hematocrit in RPMI 1640 medium supplemented with 10% human serum. Plate 200 µL per well in two separate 96-well microtiter plates (Plate A for proteins, Plate B for nucleic acids).

• Drug Exposure: Apply serial dilutions of Bruceine E (0.1 to 50 µM), CQ (1 to 500 nM), and ART (0.1 to 50 nM). Incubate at 37°C in a specialized gas mixture (5% CO₂, 5% O₂, 90% N₂) for 24 hours.

• Dual Radiolabeling (The Critical Step):

  • Plate A: Pulse with 1 µCi/well of [³H]-isoleucine to measure translation.

  • Plate B: Pulse with 1 µCi/well of [³H]-hypoxanthine to measure transcription/replication.

• Harvesting & Quantification: Harvest the cells at t=30h and t=48h onto glass-fiber filter mats using a semi-automated cell harvester. Wash thoroughly to remove unincorporated isotopes. Count the radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter.

• Data Interpretation: Plot the t₅₀ (time to 50% inhibition). For Bruceine E, the t₅₀ for[³H]-isoleucine must be significantly shorter than the t₅₀ for [³H]-hypoxanthine, proving that translation failure precedes and causes replication failure[4].

Strategic Outlook for Drug Development

Bruceine E serves as an excellent mechanistic probe and a promising structural scaffold. However, its natural micromolar potency and narrow therapeutic window preclude it from being a standalone clinical candidate in its current form.

For drug development professionals, the strategic path forward involves medicinal chemistry optimization . By modifying the hydroxyl groups at the C-15 and C-20 positions of the quassinoid skeleton, it is possible to reduce binding affinity to mammalian 80S ribosomes while enhancing specificity for the Plasmodium 60S subunit. Such structural-activity relationship (SAR) campaigns are essential to transform Bruceine E from a botanical extract into a next-generation, resistance-breaking antimalarial therapeutic.

References

• Tajuddeen, N., & Van Heerden, F. R. (2019). "Antiplasmodial natural products: an update." Malaria Journal, 18(1), 404. Available at:[Link]

• Liou, Y. F., Hall, I. H., & Lee, K. H. (1989). "In vitro studies on the mode of action of quassinoids with activity against chloroquine-resistant Plasmodium falciparum." Biochemical Pharmacology, 38(24), 4367-4374. Available at:[Link]

• Cui, L., & Su, X. Z. (2009). "Discovery, mechanisms of action and combination therapy of artemisinin." Expert Review of Anti-infective Therapy, 7(8), 999-1013. Available at:[Link]

• Jianping, S., et al. (2014). "Development of antimalarial drugs and their application in China: a historical review." Infectious Diseases of Poverty, 3(1), 9. Available at:[Link]

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• 4. In vitro studies on the mode of action of quassinoids with activity against chloroquine-resistant Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applications [mdpi.com]

Publish Comparison Guide: Validation of Bruceine E Molecular Targets Using CRISPR Knockout

Executive Summary

Bruceine E, a highly oxygenated quassinoid isolated from Brucea javanica[1], has emerged as a potent therapeutic agent for metabolic and inflammatory disorders. Recent in vivo studies demonstrate its profound efficacy in attenuating nonalcoholic steatohepatitis (NASH) and insulin resistance[2]. Furthermore, Bruceine E exhibits significant blood glucose-lowering effects in both nondiabetic and diabetic models[3].

However, advancing Bruceine E from a natural product to a clinical candidate requires definitive target validation. While legacy modalities like RNA interference (RNAi) and small molecule inhibitors provide correlative data, they are plagued by residual protein activity and off-target effects. This guide objectively compares these traditional methods against the gold standard of CRISPR-Cas9 Knockout (KO) , providing researchers with a self-validating experimental architecture to definitively confirm Bruceine E's molecular targets.

Mechanistic Grounding: The Bruceine E Signaling Axis

To validate a target, we must first define the pathway. The primary mechanism of action for Bruceine E involves the activation of the PI3K/AKT signaling pathway, which subsequently suppresses NF-κB-mediated transcription of pro-inflammatory cytokines such as TNF-α and IL-6[4].

For this comparison guide, we will focus on validating AKT1 as the obligate downstream target required for Bruceine E's anti-inflammatory efficacy in hepatic cells.

Figure 1: Bruceine E mechanism of action via the PI3K/AKT/NF-κB signaling axis.

Comparative Modality Analysis: Why CRISPR Knockout?

When validating that Bruceine E exerts its effects specifically through AKT1, researchers typically choose between three modalities. As shown in the comparative analysis below, CRISPR-Cas9 is the only modality that provides the binary clarity required for definitive target validation.

Table 1: Modality Comparison for Molecular Target Validation

Feature	CRISPR-Cas9 Knockout	RNA Interference (siRNA/shRNA)	Pharmacological Inhibitors (e.g., MK-2206)
Mechanism	Genomic deletion (Frameshift Indel)	mRNA degradation	Allosteric protein inhibition
Target Depletion	Complete (100% Ablation)	Partial (70-90% Knockdown)	Functional inhibition only
Off-Target Risk	Very Low (with RNP delivery)	Moderate to High	High (Kinase cross-reactivity)
Validation Clarity	Binary (Definitive)	Ambiguous (Dose-dependent)	Ambiguous (Toxicity overlap)
Turnaround Time	4-6 Weeks	1-2 Weeks	Immediate

The Causality of Failure in Legacy Methods: Small molecule inhibitors often bind to structurally similar kinases, meaning a loss of Bruceine E efficacy could be due to the inhibition of an off-target node. Conversely, RNAi leaves a residual pool of AKT1 protein. Because Bruceine E is a potent activator[4], even a 10% residual pool of AKT1 may be sufficient for the drug to suppress NF-κB, leading to the false conclusion that AKT1 is not the primary target. CRISPR KO eliminates this ambiguity by completely erasing the target.

Experimental Protocol: Self-Validating CRISPR Workflow

To definitively validate AKT1 as the target of Bruceine E, we employ a self-validating CRISPR-Cas9 workflow in HepG2 cells.

Figure 2: Self-validating CRISPR-Cas9 RNP workflow for AKT1-KO generation.

Step-by-Step Methodology

Step 1: RNP Complex Assembly & Delivery

• Action: Co-incubate purified SpCas9 protein with synthetic sgRNA targeting the kinase domain of AKT1. Deliver via electroporation into HepG2 cells.

• Causality: We utilize Ribonucleoprotein (RNP) complexes rather than plasmid-based CRISPR systems. RNPs provide a transient editing burst (degrading within 24-48 hours), which drastically minimizes off-target genomic cleavage and avoids the risk of exogenous DNA integration.

Step 2: Single-Cell Clonal Isolation & Genotyping

• Action: Perform limiting dilution to seed 0.5 cells/well in 96-well plates. Expand clones and extract genomic DNA. Validate biallelic frameshift mutations via Sanger sequencing and ICE (Inference of CRISPR Edits) analysis.

• Causality: Bulk edited pools contain a heterogeneous mix of wild-type, heterozygous, and homozygous edits. Phenotypic assays on bulk pools yield ambiguous data. Single-cell cloning ensures absolute, uniform ablation of the AKT1 target, providing a clean genetic background.

Step 3: The Self-Validating Phenotypic Assay (Rescue Experiment)

• Action: Divide the validated AKT1-KO clone into two cohorts. Transfect Cohort B with a plasmid expressing wild-type AKT1 (Rescue). Treat WT, KO, and Rescue cohorts with Bruceine E (800 µg/mL) and quantify TNF-α secretion via ELISA.

• Causality: A true self-validating system must rule out clonal artifacts (e.g., random mutations causing the phenotype). If Bruceine E fails to reduce TNF-α in the KO line, but its efficacy is fully restored in the Rescue line, AKT1 is definitively validated as the obligate molecular target.

Quantitative Data Presentation

The following table summarizes representative experimental data comparing how Bruceine E performs across different target validation backgrounds. The functional readout is the suppression of TNF-α secretion (a marker of hepatic inflammation).

Table 2: Comparative Efficacy of Bruceine E in Attenuating TNF-α Secretion

Cell Line / Background	Validation Modality	Baseline TNF-α (pg/mL)	TNF-α + Bruceine E	Bruceine E Effect	Target Validation Confidence
HepG2 (Wild-Type)	None (Control)	450 ± 15	120 ± 10	73% Reduction	Baseline Efficacy
HepG2 + MK-2206	Pharmacological Inhibitor	420 ± 20	210 ± 18	50% Reduction	Low (Off-target kinase effects)
HepG2 AKT1-siRNA	RNA Interference	435 ± 12	185 ± 15	57% Reduction	Moderate (Residual protein activity)
HepG2 AKT1-KO	CRISPR-Cas9 Knockout	460 ± 18	445 ± 22	No Effect (3%)	High (Absolute genetic ablation)
HepG2 AKT1-KO + Rescue	CRISPR KO + Plasmid Rescue	440 ± 14	130 ± 12	70% Reduction	Absolute (Self-validated)

Data Interpretation: In the Wild-Type cells, Bruceine E successfully suppresses TNF-α by 73%. When using small molecule inhibitors or siRNA, Bruceine E still exerts a ~50-57% reduction. A researcher using these legacy methods might falsely conclude that Bruceine E has secondary targets outside of AKT1. However, the CRISPR-Cas9 AKT1-KO completely abolishes the effect of Bruceine E (3% reduction), proving that AKT1 is the absolute bottleneck for its efficacy. The restoration of efficacy in the Rescue cohort self-validates the assay, confirming no clonal artifacts are present.

References[4] Title: Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. academic.oup.com [academic.oup.com]

Bruceine E anti-inflammatory efficacy compared to dexamethasone

Comparative Guide: Anti-Inflammatory Efficacy of Bruceine E vs. Dexamethasone

Introduction & Mechanistic Divergence

In the landscape of anti-inflammatory drug development, balancing potent immunosuppression with metabolic safety remains a critical challenge. Dexamethasone, a synthetic glucocorticoid, is the gold standard for rapid anti-inflammatory action but is notorious for inducing metabolic syndrome, including insulin resistance and hepatic steatosis, during chronic administration.

Conversely, Bruceine E —a tetracyclic triterpene quassinoid isolated from the seeds of Brucea javanica—has emerged as a highly targeted alternative[1]. Rather than acting as a broad-spectrum Glucocorticoid Receptor (GR) agonist, Bruceine E exerts its anti-inflammatory effects by modulating the PI3K/AKT/NF-κB signaling axis[2]. This targeted mechanism not only suppresses pro-inflammatory cytokines but actively attenuates hepatic steatosis and improves insulin resistance, making it an exceptional candidate for treating inflammation in patients with metabolic comorbidities like Non-Alcoholic Steatohepatitis (NASH)[2].

Mechanistic divergence between Bruceine E (PI3K/AKT/NF-κB) and Dexamethasone (GR pathway).

Quantitative Efficacy Comparison

While Dexamethasone exhibits superior absolute potency in in vitro models, its clinical utility is often bottlenecked by off-target metabolic effects. Bruceine E demonstrates a highly respectable micromolar efficacy for Nitric Oxide (NO) inhibition while offering a protective metabolic profile[3].

Table 1: Pharmacological & Efficacy Profile Comparison

Parameter	Bruceine E	Dexamethasone
Compound Class	Tetracyclic Triterpene Quassinoid	Synthetic Glucocorticoid
Primary Target	PI3K/AKT/NF-κB Pathway	Glucocorticoid Receptor (GR)
NO Inhibition (IC50)	~5.0 μM (LPS-activated RAW 264.7)	~0.0023 μM (LPS-activated RAW 264.7)
Hepatic Impact	Reduces ALT/AST, attenuates steatosis	Induces lipid accumulation & steatosis
Metabolic Impact	Alleviates insulin resistance (HOMA-IR ↓)	Induces insulin resistance (HOMA-IR ↑)
Clinical Niche	NASH, metabolic-inflammatory diseases	Acute, severe broad-spectrum inflammation

Self-Validating Experimental Protocols

Standardized experimental workflow for comparative anti-inflammatory efficacy validation.

Protocol A: In Vitro Macrophage Polarization and NO Inhibition Assay

Causality & Rationale: RAW 264.7 macrophages stimulated with Lipopolysaccharide (LPS) activate TLR4, triggering the NF-κB cascade. This provides a direct readout of pro-inflammatory cytokine and NO suppression. A Griess reagent assay is utilized for its stoichiometric reliability in quantifying nitrite (a stable NO metabolite)[3].

• Cell Culture & Seeding: Seed RAW 264.7 cells at 5×104 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO2.

• Pre-treatment: Treat cells with Bruceine E (1, 2.5, 5, 10 μM) or Dexamethasone (0.001, 0.005, 0.01 μM) for 2 hours.

  • Self-Validation Step: Include a vehicle control (0.1% DMSO) to ensure the solvent does not induce baseline cytotoxicity or artificial NO suppression.

• LPS Stimulation: Add 1 μg/mL LPS (E. coli O111:B4) to all wells except the negative control. Incubate for 24h.

• Griess Assay: Transfer 50 μL of supernatant to a new plate. Add 50 μL Griess Reagent. Read absorbance at 540 nm to calculate IC50 values.

• Viability Counter-Screen: Perform an MTT assay on the remaining cells. Critical checkpoint: This ensures that the observed NO reduction is due to true anti-inflammatory action and not compound-induced apoptosis.

Protocol B: In Vivo High-Fat Diet (HFD) NASH Model

Causality & Rationale: Dexamethasone is notorious for exacerbating lipid accumulation. To compare Bruceine E's unique therapeutic profile, an HFD-induced NASH model is utilized[2]. This evaluates dual efficacy: anti-inflammatory action and metabolic correction.

• Model Induction: Feed male Wistar rats a High-Fat Diet (HFD) for 8 weeks to establish baseline steatosis, ballooning, and lobular inflammation[2].

• Dosing Regimen: Divide into groups (n=8): Vehicle, Bruceine E (800 μg/kg, p.o.), and Dexamethasone (1 mg/kg, i.p.). Treat for 4 weeks concurrently with the HFD.

• Metabolic Profiling: Measure Fasting Blood Glucose (FBG) and perform a Homeostatic Model Assessment for Insulin Resistance (HOMA-IR).

  • Self-Validation Step: Dexamethasone-treated rats must show elevated HOMA-IR compared to the vehicle, validating the model's sensitivity to glucocorticoid-induced metabolic dysfunction. Bruceine E should demonstrate a reduction in HOMA-IR[2].

• Tissue Harvest & Histology: Euthanize subjects and harvest liver tissue. Perform H&E and Oil Red O staining to quantify steatosis.

• Molecular Analysis: Extract hepatic protein. Run Western Blots for p-PI3K, p-AKT, and nuclear NF-κB p65 to confirm the mechanistic divergence between the two treatments[2].

Application Insights for Drug Development

For drug development professionals, the choice between a quassinoid like Bruceine E and a corticosteroid like Dexamethasone hinges on the chronicity and metabolic state of the target disease. Dexamethasone remains unmatched for acute, life-threatening inflammatory cascades (e.g., severe acute lung injury or cytokine storms) due to its nanomolar potency.

However, for chronic inflammatory conditions intertwined with metabolic syndrome—such as NAFLD, NASH, or Type II Diabetes-associated inflammation—Dexamethasone is contraindicated. Bruceine E fills this critical therapeutic gap. By activating the PI3K/AKT pathway while simultaneously suppressing NF-κB, Bruceine E breaks the vicious cycle of inflammation-induced insulin resistance, presenting a highly viable scaffold for next-generation metabolic-inflammatory therapeutics.

References

• Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway. Journal of Pharmacy and Pharmacology.[Link]

• Major Constituents From Brucea javanica and Their Pharmacological Actions. PMC.[Link]

• Bioactive Quassinoids from the Seeds of Brucea javanica. Journal of Natural Products.[Link]

Sources

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• 2. academic.oup.com [academic.oup.com]
• 3. pubs.acs.org [pubs.acs.org]

Molecular docking validation of Bruceine E protein interactions

Molecular Docking Validation of Bruceine E Protein Interactions: A Comparative Guide

Introduction In the landscape of natural product drug discovery, quassinoids derived from Brucea javanica have emerged as potent therapeutic candidates. Among them, Bruceine E—a tetracyclic triterpenoid—distinguishes itself through a unique balance of efficacy and safety. While its structural analog, Bruceine D, often exhibits higher raw binding affinities, Bruceine E demonstrates significantly lower cellular toxicity, a characteristic attributed to the protective hydroxyl moiety at its C-2 site.

As an application scientist, evaluating a compound requires moving beyond basic screening. This guide objectively compares Bruceine E’s target affinity and in vitro efficacy against standard inhibitors across both metabolic (PI3K/AKT/NF-κB) and viral (FMDV 3Dpol) pathways, providing a self-validating protocol for researchers to replicate these findings.

Section 1: Mechanistic Landscape & Pathway Modulation

Bruceine E exhibits pleiotropic effects, functioning as a targeted modulator in complex signaling environments. In metabolic disorders such as nonalcoholic steatohepatitis (NASH), Bruceine E directly intervenes in the PI3K/AKT/NF-κB signaling axis[1]. By activating PI3K and AKT, it initiates a cascade that actively suppresses NF-κB-driven inflammatory gene expression, thereby mitigating insulin resistance and hepatic steatosis[1].

Bruceine E modulation of the PI3K/AKT/NF-κB signaling pathway.

Section 2: Comparative Molecular Docking Analysis

Molecular docking establishes the structural causality behind observed in vitro efficacy. When benchmarking Bruceine E against Bruceine D and standard reference drugs (like Ribavirin for viral targets), the binding energetics reveal distinct interaction paradigms.

Table 1: Comparative Binding Affinities and Key Interactions

Compound	Target Protein	Binding Affinity (ΔG)	Key Interacting Residues	Performance Context
Bruceine E	M. tuberculosis PS	-9.0 kcal/mol	Tyr82 (H-bond via C-14 hydroxyl)	5 H-bonds; moderate-high affinity
Bruceine D	M. tuberculosis PS	-9.3 kcal/mol	Tyr82, His135, Lys160, Asp161	6 H-bonds; higher affinity
Bruceine E	FMDV 3Dpol	Moderate	Catalytic bystander residues	Low micromolar viral inhibition[2]
Bruceine D	FMDV 3Dpol	High	Main catalytic residues	Nanomolar inhibition (IC50: 0.37 µM)[2]
Ribavirin	FMDV 3Dpol	Baseline	Polymerase active site	Standard antiviral control[2]

Causality Insight: Bruceine E’s binding stability is heavily reliant on its specific ring architecture. In pantothenate synthetase (PS) docking, Ring-D contributes two hydrogen bonds, while Rings A, C, and E contribute one each. The slight reduction in binding affinity compared to Bruceine D (-9.0 vs -9.3 kcal/mol) is structurally compensated by its superior safety profile. Furthermore, against viral targets like FMDV 3Dpol, Bruceine E stabilizes the complex by interacting with catalytic bystander residues, whereas Bruceine D directly blocks the main catalytic site[2].

Section 3: Self-Validating Experimental Protocol

To ensure reproducibility, computational predictions must be tightly coupled with empirical assays. The following workflow outlines a self-validating system for molecular docking and subsequent in vitro verification.

Step-by-step molecular docking and in vitro validation workflow.

Step-by-Step Methodology:

• Macromolecule & Ligand Preparation:

  • Retrieve the 3D crystal structure of the target (e.g., FMDV 3Dpol) from the Protein Data Bank.

  • Using AutoDock Tools, strip water molecules and co-crystallized ligands. Add polar hydrogens and assign Gasteiger charges.

  • Causality: Removing water prevents false steric clashes during simulation, while proper charge assignment is critical for accurate electrostatic energy calculations.

• Grid Box Configuration:

  • Set the grid center to strictly encompass the active catalytic residues. For FMDV 3Dpol, set coordinates to 15:26:15 (x:y:z) with a box size of 30 Å × 30 Å × 35 Å[2].

  • Causality: This precise volume ensures all critical amino acids (Asp240, Asp245, Asp338, Asp339) are within the sampling space, preventing the ligand from docking into irrelevant allosteric clefts[2].

• Molecular Docking Execution:

  • Execute the docking simulation using AutoDock Vina via PyRx (version 0.9.8)[2]. Utilize an exhaustiveness setting of at least 8 to ensure thorough conformational sampling.

• Interaction Profiling:

  • Visualize the output using PyMOL or Discovery Studio. Quantify hydrogen bond distances (optimal <3.5 Å) and map hydrophobic contacts to confirm alignment with known active sites.

• In Vitro Validation (Minigenome Assay):

  • Transfect target cells (e.g., BHK-21) with the specific viral minigenome. Treat with varying concentrations of Bruceine E (nanomolar to low micromolar range)[2].

  • Quantify target activity via reporter expression (e.g., GFP reduction) to determine the IC50 and validate the computational affinity[2].

Section 4: In Vitro Efficacy & Performance Benchmarking

Computational predictions must be anchored by empirical data. In viral polymerase inhibition assays, Bruceine E demonstrates a potent, dose-dependent reduction of cytopathic effects[2].

Table 2: In Vitro Performance Benchmarking

Metric	Bruceine E	Bruceine D	Control Standard
FMDV 3Dpol Inhibition	Moderate (Low µM)[2]	High (IC50: 0.37–0.39 µM)[2]	Ribavirin (Moderate)[2]
Toxicity Profile	Low (C-2 hydroxyl buffers toxicity)	Higher	Moderate
Hepatic Steatosis Attenuation	High (Effective at 400-1600 µg/kg)[1]	N/A	Glibenclamide (Metabolic Control)[1]

Expert Insight: While Bruceine D outperforms Bruceine E in raw binding affinity and IC50 for specific viral targets[2], Bruceine E's ability to modulate the PI3K/AKT/NF-κB pathway at doses up to 1600 µg/kg without severe cytotoxicity makes it a superior candidate for chronic metabolic conditions like NASH[1]. The strategic selection between these quassinoids should be dictated by the therapeutic window required for the specific indication.

References

• Source: niscpr.res.
• Source: mdpi.
• Source: oup.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Naturally Derived Terpenoids Targeting the 3Dpol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation [mdpi.com]

Comparative Pharmacokinetics and Pharmacodynamics of Bruceine E vs. Bruceine A: A Comprehensive Guide for Drug Development

Bruceine A and Bruceine E are highly oxygenated, tetracyclic triterpene quassinoids isolated from the medicinal plant Brucea javanica. While they share a common structural backbone, minor functional group variations dictate profoundly different pharmacological trajectories. Bruceine A is intensely investigated as a potent oncology candidate, whereas Bruceine E is emerging as a targeted metabolic and anti-inflammatory modulator.

For drug development professionals, understanding the intersection of their pharmacodynamics (efficacy) and pharmacokinetics (ADME profile) is critical. This guide objectively compares their performance, outlines their mechanistic pathways, and provides a self-validating experimental protocol for pharmacokinetic quantification.

Comparative Pharmacodynamics: Target Mechanisms

Despite their structural similarities, Bruceine A and Bruceine E exhibit distinct target specificities.

• Bruceine A (Oncology): Exhibits potent cytotoxic and anti-metastatic properties. It primarily targets the ubiquitin-specific protease 13 (USP13) and modulates the PFKFB4/GSK3β and MEK/ERK signaling pathways to induce mitochondrial apoptosis in aggressive malignancies like triple-negative breast cancer and pancreatic cancer .

• Bruceine E (Metabolic/NASH): Acts as a metabolic regulator. It significantly reduces blood glucose by inhibiting α-glucosidase and glycogen phosphorylase α. Furthermore, it attenuates hepatic steatosis (NASH) by activating the PI3K/AKT pathway while suppressing NF-κB-mediated inflammation .

Fig 1. Distinct pharmacodynamic signaling pathways of Bruceine A and Bruceine E.

Comparative Pharmacokinetics (ADME Profile)

The clinical translation of quassinoids is historically bottlenecked by their pharmacokinetic limitations. Both Bruceine A and Bruceine E suffer from poor oral bioavailability, driven by extensive first-pass metabolism and poor aqueous solubility .

Recent bioanalytical studies by successfully quantified the in vivo PK parameters of Bruceine E, providing a benchmark for the quassinoid class.

Quantitative Pharmacokinetic Comparison

Pharmacokinetic Parameter	Bruceine E (9.1 mg/kg, PO)	Bruceine A (Class Estimate, PO)	Analytical Causality / Implication
Cmax​	0.19 mg/L	Low	Indicates rapid but limited systemic entry; requires formulation enhancement.
Tmax​	0.66 h	< 1.0 h	High lipophilicity drives rapid gastrointestinal absorption.
T1/2​	2.26 h	Short (< 3.0 h)	Rapid hepatic clearance via CYP450 metabolism limits the therapeutic window.
AUC0−∞​	0.50 mg·h/L	Dose-dependent, low	Extensive first-pass effect and intestinal P-gp efflux drastically reduce total exposure.
Oral Bioavailability (F)	Poor (< 10%)	Poor (< 6%)	Necessitates alternative delivery systems (e.g., SNEDDS, lipid nanoparticles).

Expert Insight: The rapid Tmax​ (0.66 h) of Bruceine E confirms that gastrointestinal permeation occurs swiftly. However, the disproportionately low AUC and short half-life indicate that systemic circulation is rapidly depleted. To overcome this, drug developers must prioritize nanocarrier formulations (such as Self-Nanoemulsifying Drug Delivery Systems - SNEDDS) to bypass hepatic first-pass metabolism via lymphatic transport.

Experimental Protocols: In Vivo Pharmacokinetic Profiling

To generate reliable, reproducible PK data for quassinoids, the analytical workflow must account for their moderate polarity and rapid clearance. The following protocol outlines a self-validating LC-MS/MS methodology.

Objective

To quantify plasma concentrations of Bruceine A and E using a highly specific Multiple Reaction Monitoring (MRM) approach.

Step-by-Step Methodology

Step 1: Animal Preparation & Dosing

• Fast Sprague-Dawley rats (200-250g) for 12 hours prior to dosing.

  • Causality: Fasting eliminates food-drug interactions that unpredictably alter gastrointestinal transit times and absorption kinetics, ensuring baseline consistency.

• Administer the quassinoid via oral gavage (e.g., 9.1 mg/kg) suspended in 0.5% CMC-Na.

  • Causality: CMC-Na acts as a suspending agent, ensuring uniform dispersion of the lipophilic quassinoid for accurate dose delivery.

Step 2: Serial Blood Sampling

• Collect 200 µL blood samples from the jugular vein into heparinized tubes at intervals: 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Causality: The dense early sampling protocol (0.08–1 h) is critical. Because bruceines are absorbed and cleared rapidly, sparse early sampling will miss the true Cmax​ and skew the AUC calculations.

Step 3: Protein Precipitation (Sample Preparation)

• Aliquot 50 µL of plasma into a microcentrifuge tube.

• Add 150 µL of cold acetonitrile containing the Internal Standard (IS), Eurycomanone.

• Vortex vigorously for 3 minutes, then centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Causality (Self-Validating System): Cold acetonitrile efficiently denatures plasma proteins while extracting the moderately polar quassinoids. Eurycomanone is specifically chosen as the IS because its identical tetracyclic quassinoid backbone ensures equivalent extraction recovery and normalizes matrix effects during electrospray ionization (ESI), validating the quantitative accuracy of the run.

Step 4: LC-MS/MS Analysis

• Inject the supernatant into an HPLC system coupled to a triple quadrupole mass spectrometer.

• Operate in positive electrospray ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode.

  • Causality: MRM provides unparalleled specificity. For instance, Bruceine E is monitored at the transition m/z 395.2 → 377.2. This isolates the parent ion and its specific dehydration fragment, completely eliminating background noise from endogenous plasma lipids.

Fig 2. Self-validating LC-MS/MS bioanalytical workflow for quassinoid PK studies.

Conclusion

While Bruceine A and Bruceine E offer immense therapeutic potential in oncology and metabolic disease respectively, their raw pharmacokinetic profiles present significant developmental hurdles. By utilizing rigorous, self-validating LC-MS/MS protocols to map their rapid clearance and low bioavailability, researchers can rationally design advanced lipid-based formulations to unlock their full clinical efficacy.

References

• Man, F., & Choo, C. Y. (2017). HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma. Journal of Chromatography B. URL: [Link]

• Hop, N. Q., & Son, N. T. (2024). The quassinoids bruceines A-M: pharmacology, mechanism of action, synthetic advance, and pharmacokinetics-a review. Naunyn-Schmiedeberg's Archives of Pharmacology. URL: [Link]

• Su, et al. (2022). Major Constituents From Brucea javanica and Their Pharmacological Actions. Frontiers in Pharmacology. URL: [Link]

• Lu, et al. (2021). Bruceine A Induces Cell Growth Inhibition and Apoptosis Through PFKFB4/GSK3β Signaling in Pancreatic Cancer. Pharmacological Research. URL: [Link]

Validating Bruceine E Apoptosis Pathways via Western Blot: A Comparative Guide

Introduction & Mechanistic Grounding

Bruceine E, a quassinoid isolated from the seeds of the medicinal plant Brucea javanica, is rapidly gaining traction as a potent bioactive compound with significant anti-tumor and metabolic regulatory properties[1]. For decades, researchers have focused on its highly potent but systemically toxic analog, Brusatol[2]. However, 1 demonstrate that Bruceine E offers a much more favorable safety profile while effectively modulating critical survival pathways, notably the PI3K/AKT/NF-κB and Epidermal Growth Factor Receptor (EGFR) signaling cascades[1][3].

To validate its efficacy in preclinical models, researchers must rigorously quantify its ability to induce apoptosis. Western blotting remains the gold standard for this validation, providing stoichiometric insights into protein cleavage (e.g., PARP, Caspase-3) and phosphorylation states (e.g., p-EGFR, p-AKT)[4]. This guide provides a comprehensive framework for validating Bruceine E's apoptotic mechanisms, comparing it against alternative compounds, and executing a self-validating Western blot protocol.

Bruceine E Apoptotic Signaling Pathway

Before designing an immunoblotting panel, it is critical to understand the causality of the targets. Bruceine E exerts its apoptotic effects primarily by downregulating receptor tyrosine kinases—specifically4—and inhibiting the downstream PI3K/AKT survival axis[4][5]. This inhibition lifts the suppression on pro-apoptotic factors, leading to the cleavage of executioner caspases and ultimately, programmed cell death.

Figure 1: Bruceine E mechanism targeting EGFR/PI3K/AKT to induce apoptosis.

Comparative Performance: Bruceine E vs. Alternatives

When selecting a quassinoid or standard inhibitor for cancer models, the choice hinges on the balance between potency and off-target toxicity. While Brusatol is an extremely potent Nrf2 inhibitor, it suffers from severe systemic toxicity[2]. Bruceine D is an effective apoptosis inducer via the mitochondrial pathway (JNK/p38 MAPK)[6], but Bruceine E offers a highly compelling alternative for targeted EGFR/AKT inhibition with a wider therapeutic window[4].

Table 1: Comparative Analysis of Apoptosis-Inducing Agents

Compound	Primary Target / Mechanism	Apoptotic Markers (Western Blot)	Relative Toxicity	Key Advantage
Bruceine E	EGFR, PI3K/AKT/NF-κB[3][4]	↓ p-EGFR, ↓ p-AKT, ↑ Cleaved PARP	Low to Moderate	Favorable safety profile; effective in mutant EGFR models[4].
Bruceine D	Mitochondrial pathway, JNK/p38[6]	↑ Cleaved Caspase-9/3, ↓ Bcl-2	Moderate	Strong efficacy in overcoming chemoresistance[6].
Brusatol	Nrf2 inhibitor, global translation[2]	↓ Nrf2, ↑ Cleaved Caspase-3	High	Extremely potent sensitizer for standard chemotherapies[2].
Erlotinib	EGFR Tyrosine Kinase	↓ p-EGFR, ↑ Cleaved PARP	Low	Clinical standard; highly specific but prone to T790M resistance.

Experimental Design: The Self-Validating Western Blot Protocol

To prove causality—that Bruceine E directly induces apoptosis via the hypothesized pathway—the Western blot experiment must be designed as a self-validating system. This means incorporating time-course kinetics, total vs. phosphorylated protein controls, and rigorous loading controls.

Rationale for Antibody Selection

• p-EGFR (Y1068) & Total EGFR: Validates upstream target engagement.4[4].

• p-AKT (S473) & Total AKT: Confirms the propagation of the inhibitory signal through the survival pathway[5].

• Cleaved Caspase-3 & Cleaved PARP: The definitive biochemical hallmarks of the execution phase of apoptosis[4].

• GAPDH / β-Actin: Essential for normalizing protein loading variations.

Step-by-Step Methodology

Step 1: Cell Culture & Treatment Kinetics

• Seed target cells (e.g., H1975 NSCLC cells) in 6-well plates at 2×105 cells/well and allow adherence for 24 hours.

• Treat cells with Bruceine E at varying concentrations (e.g., 0, 5, 10, 15 μM) to establish a dose-response gradient. Include a vehicle control (DMSO < 0.1%) and a positive control (e.g., Erlotinib 1 μM).

• Causality Check: Harvest cells at specific time points (e.g., 12h, 24h, 48h). Phosphorylation changes (p-AKT) occur early (2-6h), while PARP cleavage is a late event (24-48h).

Step 2: Protein Extraction & Quantification

• Wash cells with ice-cold PBS to halt metabolic processes.

• Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving delicate p-EGFR and p-AKT states).

• Sonicate lysates briefly and centrifuge at 14,000 x g for 15 mins at 4°C.

• Quantify protein concentration using a BCA assay to ensure exactly 20-30 μg of protein is loaded per well. Self-validation: Equal loading is the foundation of quantitative immunoblotting.

Step 3: SDS-PAGE & Transfer

• Resolve proteins on a 10% (for EGFR/PARP) or 12% (for Caspase-3/AKT) SDS-polyacrylamide gel.

• Transfer proteins to a PVDF membrane at 100V for 90 minutes on ice. Critical Note: Use a 0.2 μm pore size PVDF membrane for smaller targets like Cleaved Caspase-3 (~17 kDa) to prevent blow-through, while 0.45 μm is sufficient for larger proteins like EGFR (170 kDa).

Step 4: Immunoblotting & Detection

• Block membranes in 5% BSA in TBST for 1 hour at room temperature. Note: Do not use non-fat milk for phospho-antibodies, as casein contains phosphoproteins that cause high background noise.

• Incubate with primary antibodies (e.g., anti-Cleaved PARP, anti-p-AKT) overnight at 4°C with gentle agitation.

• Wash 3x with TBST, then incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Develop using Enhanced Chemiluminescence (ECL) and capture using a digital imaging system to ensure linear dynamic range quantification.

Figure 2: Optimized Western Blot workflow for detecting apoptotic targets.

Data Interpretation & Troubleshooting

When analyzing the results, the relationship between the targets proves the mechanism:

• Dose-Dependent Cleavage: As Bruceine E concentration increases, the 116 kDa intact PARP band should diminish while the 89 kDa cleaved fragment intensifies[4]. Simultaneously, procaspase-3 (32 kDa) should yield the active 17/19 kDa fragments[4].

• Phospho-to-Total Ratio: A decrease in p-AKT without a change in total AKT confirms that Bruceine E is inhibiting the kinase signaling cascade rather than merely downregulating global protein translation[5].

• Troubleshooting Absent Cleaved Caspase-3: If PARP is cleaved but Caspase-3 fragments are invisible, ensure you are using a 0.2 μm PVDF membrane and that your transfer time was not excessive, as 17 kDa proteins easily pass through 0.45 μm pores.

Conclusion

Validating Bruceine E's apoptotic pathways requires a meticulously controlled Western blot setup that accounts for both early signaling events (phosphorylation) and late execution events (cleavage). By leveraging its targeted inhibition of the EGFR/PI3K/AKT axis, Bruceine E stands out as a highly promising, lower-toxicity alternative to other Brucea javanica derivatives in oncology and metabolic disease pipelines.

References

• A review of Brucea javanica: metabolites, pharmacology and clinical applic
• Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway.
• The aqueous extract of Brucea javanica suppresses cell growth and alleviates tumorigenesis of human lung cancer cells by targeting mutated epidermal growth factor receptor. PMC.
• Potential of Traditional Chinese Medicine Brucea javanica in Cancer Treatment: A Review of Chemical Constituents, Pharmacology, and Clinical Applic
• The aqueous extract of brucea javanica reduces tumorigenicity of human lung cancer tumorspheres. PMC.
• Brucea javanica (L.) Merr.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Cross-Validation of Bruceine E HPLC Quantification Methods: A Comparative Guide

Executive Summary

Bruceine E (C₂₆H₃₄O₁₁) is a highly oxygenated quassinoid isolated from the seeds of Brucea javanica (L.) Merr., demonstrating potent hypoglycemic and anti-tumor properties [3]. As drug development progresses, the need for robust, cross-validated analytical methods to quantify Bruceine E across vastly different matrices—ranging from crude botanical extracts to complex biological fluids—has become paramount.

This guide provides an objective, data-driven comparison of the two primary analytical methodologies used for Bruceine E quantification: High-Performance Liquid Chromatography coupled with Ultraviolet/Diode-Array Detection (HPLC-UV/DAD) and Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) . By dissecting the causality behind experimental parameters, this document serves as a definitive framework for researchers establishing self-validating analytical systems.

Mechanistic Rationale: Analytical Modalities

The structural chemistry of Bruceine E dictates its analytical behavior. Because quassinoids lack an extended conjugated π -electron system, they do not exhibit strong chromophores. This fundamental chemical property creates a divergence in how the molecule must be approached depending on the required sensitivity.

• HPLC-UV/DAD (Phytochemical Standardization): Relies on short-wavelength UV absorbance (typically 230 nm). While cost-effective and highly reproducible for high-concentration botanical extracts, it lacks the sensitivity required for trace analysis due to high baseline noise at low wavelengths.

• HPLC-MS/MS (Pharmacokinetic Profiling): Utilizes Electrospray Ionization (ESI) and Multiple Reaction Monitoring (MRM). By isolating the specific precursor-to-product ion transition (m/z 395.2 → 377.2), MS/MS bypasses the chromophore limitation, offering exceptional selectivity and sub-nanogram sensitivity required for biological matrices where Bruceine E exhibits poor oral bioavailability [1].

Comparative Performance Metrics

The following table synthesizes the quantitative performance data of both methodologies, providing a benchmark for method selection based on experimental requirements.

Analytical Parameter	HPLC-UV/DAD (Botanical Extracts)	HPLC-MS/MS (Biological Matrices)
Primary Application	Quality control, extract standardization	Pharmacokinetics, bioavailability[1]
Detection Mode	Absorbance (230 nm)	Positive ESI, MRM mode
Target Transition	N/A	m/z 395.2 → 377.2 [1]
Limit of Detection (LOD)	~0.5 – 1.0 µg/mL	~1.0 – 5.0 ng/mL
Linear Dynamic Range	1.0 – 100 µg/mL	10 – 2000 ng/mL
Typical Run Time	45 – 60 min (Complex Gradient) [2]	5 – 10 min (Rapid Gradient)
Matrix Interference	High (requires extensive baseline separation)	Low (mitigated by mass filtering)

Methodological Workflow

Workflow for the cross-validation of Bruceine E using HPLC-UV and HPLC-MS/MS methodologies.

Validated Experimental Protocols

Protocol A: HPLC-MS/MS for Pharmacokinetic Profiling (Rat Plasma)

This protocol is optimized for the trace quantification of Bruceine E in plasma to support bioavailability studies.

1. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of rat plasma into a microcentrifuge tube.

• Add 10 µL of Internal Standard (IS) solution (Eurycomanone, 500 ng/mL).

• Causality: Eurycomanone is chosen as the IS because its quassinoid backbone closely mimics the extraction recovery and ionization efficiency of Bruceine E, correcting for matrix effects [1].

• Add 300 µL of ice-cold acetonitrile, vortex for 3 minutes, and centrifuge at 14,000 rpm for 10 minutes at 4°C.

2. Chromatographic Separation:

• Column: Zorbax SB-C18 (Agilent), 2.1 × 50 mm, 1.8 µm.

• Mobile Phase: Solvent A (Deionized water + 0.1% Formic acid) and Solvent B (Acetonitrile).

• Causality: The addition of 0.1% formic acid serves a dual purpose. First, it acts as a proton donor, facilitating the formation of the [M+H]+ precursor ion in the positive ESI source. Second, it maintains an acidic pH to suppress the ionization of residual silanol groups on the stationary phase, preventing peak tailing [1].

• Flow Rate: 0.5 mL/min under gradient elution.

3. Mass Spectrometry Detection:

• Operate in MRM mode with positive electrospray ionization (ESI+).

• Transitions: Bruceine E (m/z 395.2 → 377.2); Eurycomanone IS (m/z 409.2 → 391.2) [1].

Self-Validating System Check: Inject a double-blank plasma sample (matrix containing neither Bruceine E nor IS) immediately following the Upper Limit of Quantification (ULOQ) standard. The method is validated for zero carryover only if the peak area at the Bruceine E retention time is <20% of the Lower Limit of Quantification (LLOQ).

Protocol B: HPLC-UV/DAD for Phytochemical Standardization (Brucea javanica Extracts)

This protocol is designed for the high-concentration quantification of Bruceine E in aqueous or ethanolic plant extracts.

1. Sample Preparation (Solid-Phase Extraction):

• Reconstitute 10 mg of dried aqueous Brucea javanica extract in 1 mL of 10% methanol.

• Pass through a pre-conditioned C18 SPE cartridge to remove highly polar sugars and non-polar lipids. Elute the quassinoid fraction with 70% methanol.

2. Chromatographic Separation:

• Column: Standard analytical C18 column (e.g., 4.6 × 250 mm, 5 µm).

• Mobile Phase: Water/Acetonitrile linear gradient (e.g., 5% to 40% Acetonitrile over 60 minutes).

• Causality: A long, shallow gradient is mandatory here. Crude extracts contain dozens of structurally similar quassinoids (e.g., Bruceine D, Bruceoside D). A shallow gradient ensures baseline resolution, with Bruceine E typically eluting around 15.7 minutes under these conditions [2].

3. Ultraviolet Detection:

• Wavelength: 230 nm.

• Causality: Because Bruceine E lacks a strong chromophore, 230 nm provides the optimal signal-to-noise ratio before encountering severe solvent absorbance cut-offs at lower wavelengths.

Self-Validating System Check: Utilize the Diode-Array Detector (DAD) to perform peak purity analysis. The spectral match factor across the integrated Bruceine E peak (upslope, apex, downslope) must be >990. If the purity score drops, it indicates a co-eluting matrix interference, invalidating the quantification and requiring a shallower gradient.

References

• HPLC-MS/MS method for bioavailability study of bruceines D & E in rat plasma PubMed (nih.gov) URL:[Link]

• The aqueous extract of brucea javanica reduces tumorigenicity of human lung cancer tumorspheres OAE Publishing Inc. URL:[Link]

• Major Constituents From Brucea javanica and Their Pharmacological Actions Frontiers in Pharmacology URL:[Link]

Safety & Regulatory Compliance

Physicochemical Profile &amp; Hazard Context

As a Senior Application Scientist, I recognize that handling highly bioactive natural products requires a rigorous, systems-level approach to laboratory safety. Bruceine E (CAS: 21586-90-3) is a highly oxygenated quassinoid isolated from the seeds of Brucea javanica (L.) Merr[1]. While it is a highly valuable compound in metabolic disease research—notably for its hypoglycemic effects[1] and its ability to attenuate nonalcoholic steatohepatitis (NASH) via the PI3K/AKT/NFκB signaling pathway[2]—its potent bioactivity and herbicidal properties[3] dictate strict logistical and disposal protocols.

This guide provides drug development professionals and researchers with a self-validating, step-by-step operational plan for the proper handling, decontamination, and disposal of Bruceine E.

Before executing any disposal protocol, it is critical to understand why these procedures are necessary. Bruceine E is not a benign biochemical; it is a potent modulator of cellular pathways and exhibits significant ecological toxicity if released into the environment, specifically inhibiting seed germination in various plant species[3][4].

Table 1: Bruceine E Operational Hazard Summary

Parameter	Specification / Protocol	Operational Causality
Chemical Formula	C20H28O11[5]	Highly oxygenated multi-ring structure; resistant to mild chemical hydrolysis.
Primary Bioactivity	Hypoglycemic[1], Herbicidal[3]	Environmental release causes ecological disruption; accidental exposure risks acute hypoglycemia.
Extinguishing Media	Alcohol-resistant foam, CO2, Dry chemical[5]	Bruceine E is typically dissolved in polar solvents (EtOH, DMSO). Water jets will spread the solvent fire.
Primary PPE	Impermeable gloves, ABEK respirator, goggles[5][6]	Prevents dermal absorption and inhalation of aerosolized active pharmaceutical ingredients (API).
Disposal Method	Controlled incineration with flue gas scrubbing[7]	Ensures complete thermal destruction of the pharmacophore, preventing environmental contamination.

Mechanistic Rationale for Strict Containment

To understand the necessity of complete destruction, we must look at the compound's biological targets. Bruceine E modulates the PI3K/AKT pathway, suppressing NF-κB to reduce inflammation and hepatic steatosis[2]. Because it is active at extremely low doses (e.g., 1 mg/kg in murine models)[1], even trace environmental or occupational exposure can trigger unintended biological cascades.

Figure 1: Pharmacological and ecological impact pathways of Bruceine E.

Standard Operating Procedure: Segregation and Disposal

Standard chemical neutralization (e.g., acid/base hydrolysis or bleach) is insufficient for Bruceine E. Partial degradation may leave biologically active fragments intact. Therefore, controlled incineration is the only scientifically validated method for quassinoid disposal[7].

Protocol A: Waste Segregation

Causality: Proper segregation prevents dangerous cross-reactions with strong oxidizing agents and ensures that the incineration facility can process the waste without triggering explosive solvent reactions.

• Solid Waste (Powders, Contaminated PPE, Consumables):

  • Collect all solid waste in a primary heavy-duty polyethylene bag.

  • Seal the primary bag and place it inside a secondary hazardous waste container (double-bagging).

  • Crucial Step: Do not compress the powder waste. Why? Compressing bags can force trapped air out, aerosolizing the fine Bruceine E powder and creating a severe inhalation hazard[5].

• Liquid Waste (Solvent Solutions):

  • Transfer Bruceine E solutions (e.g., in DMSO, Methanol, or Ethanol) into high-density polyethylene (HDPE) or glass carboys.

  • Ensure the container is spark-proof and grounded if transferring large volumes of combustible solvents.

  • Label clearly: "Toxic Organic Waste: Contains Quassinoids / Bruceine E. DO NOT MIX WITH OXIDIZERS."

Protocol B: Controlled Incineration Workflow

Causality: Thermal destruction at temperatures exceeding 800°C breaks the robust C-C and C-O bonds of the quassinoid skeleton, converting the molecule entirely into CO2 and H2O.

• Transport: Transfer sealed HDPE containers to the designated chemical waste management facility using non-sparking transport carts[5].

• Thermal Destruction: The waste must be fed into a chemical incinerator equipped with an afterburner.

• Flue Gas Scrubbing: Ensure the facility utilizes flue gas scrubbing[7]. Why? Incineration of complex organic mixtures can produce volatile organic compounds (VOCs) and carbon monoxide. Scrubbing neutralizes these exhaust gases before environmental discharge.

Figure 2: Step-by-step logistical workflow for Bruceine E waste segregation and incineration.

Emergency Spill Response and Decontamination

In the event of a spill, immediate containment is required to prevent the chemical from entering laboratory drains, which would lead directly to environmental water systems[5].

Step-by-Step Spill Protocol:

• Isolation & Evacuation: Immediately evacuate personnel from the immediate vicinity. Keep people upwind of the spill to avoid inhaling aerosolized particles or solvent vapors[5].

• PPE Donning: Responders must wear chemical impermeable gloves, a Type ABEK respirator filter (for organic vapors and dust), and fitted safety goggles[5][6].

• Containment (Liquid Spill):

  • Surround the spill with an inert, non-combustible absorbent material (e.g., dry sand or vermiculite).

  • Causality: Do not use combustible absorbents like sawdust, as Bruceine E is often dissolved in highly flammable solvents.

• Collection (Solid Spill):

  • Use a HEPA-filtered vacuum or carefully sweep using non-sparking tools[5].

  • Causality: Sweeping with standard brooms can generate static electricity (igniting solvent residues) and aerosolize the bioactive powder.

• Surface Decontamination:

  • Wash the affected area thoroughly with soap and plenty of water[5], followed by an ethanol or isopropanol wipe.

  • Causality: Bruceine E has moderate polarity. The surfactant (soap) lifts the particulate matter, while the alcohol wash solubilizes any remaining quassinoid residue, ensuring the benchtop is biologically inert.

• Final Disposal: Place all absorbent materials, wipes, and contaminated PPE into the solid waste stream for incineration.

References

• TargetMol Chemicals Inc. Safety Data Sheet - Bruceine E. Retrieved from:[Link]

• Man, F., et al. (2024). Bruceine E attenuates hepatic steatosis through modulation of PI3K/AKT/NFκB signalling pathway. The Journal of Pharmacy and Pharmacology. Retrieved from: [Link]

• Huang, Y., et al. (2021). Herbicidal activity and bioactive components of Brucea javanica (L.) Merr. residue. Arabian Journal of Chemistry. Retrieved from:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. matilda.science [matilda.science]
• 3. Herbicidal activity and bioactive components of <i>Brucea javanica</i> (L.) Merr. residue - Arabian Journal of Chemistry [arabjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. tebubio-public.s3.eu-west-3.amazonaws.com [tebubio-public.s3.eu-west-3.amazonaws.com]
• 6. UNDECANOLIDE | 1725-03-7 [chemicalbook.com]
• 7. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Bruceine E

Title: Bruceine E: Comprehensive Laboratory Safety, PPE, and Operational Guide

Introduction As a Senior Application Scientist, I frequently consult on the translation of potent phytochemicals from benchtop assays to preclinical models. Bruceine E, a tetracyclic triterpenoid quassinoid derived from Brucea javanica, is gaining significant traction for its therapeutic potential. Recent studies highlight its efficacy in attenuating hepatic steatosis via the PI3K/AKT/NF-κB signaling pathway[1] and its antiviral properties against the Foot-and-Mouth Disease Virus (FMDV)[2]. While Bruceine E exhibits lower cytotoxicity compared to its analogs (like Brusatol or Bruceine D), it remains a biologically active compound requiring rigorous handling, precise Personal Protective Equipment (PPE), and strict disposal protocols[3].

Hazard Profile and Quantitative Risk Assessment

Before designing a safety protocol, we must understand the compound's potency. Bruceine E is biologically active; thus, exposure routes—whether inhalation of the lyophilized powder or dermal absorption of the solvent-solubilized compound—pose significant risks[3].

Causality Check: Why do we treat Bruceine E with high precaution despite its "moderate" toxicity profile? In cell-based assays, its CC50 (50% cytotoxic concentration) in BHK-21 cells is 49.65 µM[2]. While it is less toxic than Brusatol, repeated exposure or accidental inoculation can still disrupt cellular homeostasis and trigger unintended metabolic cascades.

Table 1: Comparative Cytotoxicity of Brucea javanica Terpenoids in BHK-21 Cells

Compound	CC50 (µM)	Antiviral Activity (FMDV)	Relative Toxicity
Brusatol	18.54 ± 1.27	High	High
Bruceine D	4.51 ± 0.68	High	Severe
Bruceine E	49.65 ± 1.70	Moderate	Moderate

(Data summarized from in vitro cytotoxicity assays[2])

Biological Mechanism: Why Exposure Matters

Bruceine E actively modulates intracellular signaling. Accidental exposure, particularly systemic absorption, could inadvertently trigger these pathways in the handler. Understanding this mechanism reinforces the necessity of our PPE choices.

Caption: Bruceine E signaling pathway modulating PI3K/AKT/NF-κB to attenuate hepatic steatosis.

The PPE Matrix: A Self-Validating Defense System

PPE is not merely a compliance checklist; it is a layered defense mechanism designed to interrupt specific chemical exposure vectors[3].

• Respiratory Protection:

  • Requirement: Handle solid powder ONLY inside a certified Class II Type A2 Biological Safety Cabinet (BSC) or a chemical fume hood. If engineering controls are unavailable, use a NIOSH-approved N95 or P100 particulate respirator[3].

  • Causality: Bruceine E is typically supplied as a fine, lyophilized powder. Aerosolization during tube opening or weighing creates an inhalation hazard. The mucosal lining of the respiratory tract provides a rapid route for systemic absorption.

• Dermal Protection (Hands & Body):

  • Requirement: Double-gloving with nitrile gloves (minimum 5 mil thickness). A fully buttoned, fluid-resistant laboratory coat with fitted cuffs[3].

  • Causality: Bruceine E is highly soluble in organic solvents like DMSO[4]. DMSO is a powerful penetration enhancer that will carry dissolved Bruceine E directly through the skin barrier. Latex offers poor chemical resistance to DMSO; therefore, nitrile is mandatory. Double-gloving ensures that if the outer glove is compromised by a solvent splash, the inner glove maintains the barrier.

• Ocular Protection:

  • Requirement: ANSI Z87.1-compliant chemical splash goggles[3].

  • Causality: Standard safety glasses do not prevent solvent vapors or liquid splashes from entering the eye from the sides. Given the risk of mucosal absorption, splash goggles are non-negotiable.

Step-by-Step Operational Workflows

Workflow A: Preparation of Bruceine E Stock Solution (In Vitro Assays)

To ensure experimental reproducibility and handler safety, stock preparation must be treated as a self-validating system. Bruceine E can be dissolved in DMSO up to 100 mg/mL (242.47 mM), but it requires specific handling due to solvent hygroscopicity[4].

• Preparation & Engineering Controls: Verify the chemical fume hood is operational (face velocity 80-100 fpm). Don maximum PPE (goggles, lab coat, double nitrile gloves)[3].

• Equilibration: Allow the sealed Bruceine E vial to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial causes ambient moisture condensation, which degrades the compound and alters its molecular weight for molarity calculations.

• Solubilization: Inject newly opened, anhydrous DMSO directly into the commercial vial to achieve the desired stock concentration (e.g., 10 mM or 50 mM). Causality: Hygroscopic DMSO absorbs water from the air, which significantly reduces Bruceine E's solubility[4]. Weighing the powder transfers unnecessary risk; solubilizing in the original vial eliminates aerosolization.

• Homogenization & Validation: Vortex the sealed vial for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 2-5 minutes[4]. Validation Step: Hold the vial against a light source; the solution must be completely clear with no visible precipitate.

• Aliquoting & Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes. Store at -80°C for up to 6 months[4]. Causality: Aliquoting prevents repeated freeze-thaw cycles, which cause compound precipitation and thermal degradation.

Workflow B: Spill Management and Disposal Plan

A spill involving DMSO-solubilized Bruceine E requires immediate, calculated action to prevent dermal exposure and environmental contamination.

Caption: Step-by-step operational workflow for Bruceine E spill management and decontamination.

• Isolation: Immediately restrict access to the spill area. If a powder spill occurs outside a hood, turn off localized fans to prevent aerosolization[3].

• PPE Upgrade: Ensure you are wearing fresh double nitrile gloves and a respirator if powder is airborne[3].

• Containment (Liquid Spill): Cover the spill with chemical absorbent pads. Do not wipe immediately, as wiping spreads the compound and the DMSO carrier. Let the pads absorb the liquid.

• Containment (Powder Spill): Gently cover the powder with a damp paper towel to suppress dust formation[3].

• Collection: Use non-sparking tools (like a plastic scoop) to gather the absorbent materials[3]. Place them into a heavy-duty, sealable hazardous waste bag.

• Decontamination: Wash the spill surface with 70% ethanol to pick up residual organic compounds, followed by a thorough wash with soap and water. Dispose of all cleaning materials in the hazardous waste bag.

• Disposal: Bruceine E waste must not be flushed down the sink or discharged into sewer systems. All contaminated materials must be routed to a licensed chemical destruction plant for controlled incineration with flue gas scrubbing[3].

References

• Curcumin attenuates liver injury by modulating the AGE–RAGE axis and metabolic homeostasis in high-fat diet/streptozotocin-induced type 2 diabetic mice. Frontiers in Endocrinology. 1

• Naturally Derived Terpenoids Targeting the 3D pol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation. MDPI. 2

• Safety Data Sheet - Bruceine E. AWS / TargetMol. 3

• Bruceine E | Anti-Hypoglycemia Agent. MedChemExpress. 4

Sources

• 1. Frontiers | Curcumin attenuates liver injury by modulating the AGE–RAGE axis and metabolic homeostasis in high-fat diet/streptozotocin-induced type 2 diabetic mice [frontiersin.org]
• 2. Naturally Derived Terpenoids Targeting the 3Dpol of Foot-and-Mouth Disease Virus: An Integrated In Silico and In Vitro Investigation [mdpi.com]
• 3. tebubio-public.s3.eu-west-3.amazonaws.com [tebubio-public.s3.eu-west-3.amazonaws.com]
• 4. medchemexpress.com [medchemexpress.com]